1-(2,4-Dimethoxyphenyl)propylamine

Core Science & Biosynthesis

Comprehensive Physicochemical Characterization of 1-(2,4-Dimethoxyphenyl)propylamine: A Technical Guide for Drug Development

Executive Summary

1-(2,4-Dimethoxyphenyl)propylamine (IUPAC: 1-(2,4-dimethoxyphenyl)propan-1-amine) is a chiral, primary aliphatic amine characterized by an electron-rich aromatic system. Distinct from amphetamine derivatives ( α -methylphenethylamines), this molecule is an α -ethylbenzylamine derivative where the primary amine is located directly at the benzylic position (C1) of the propyl chain.

In medicinal chemistry and drug development, this scaffold serves as a critical pharmacophore, a chiral auxiliary in asymmetric synthesis, and an advanced intermediate for CNS-active therapeutics. This whitepaper provides an in-depth analysis of its physicochemical properties, structural mechanics, and field-proven analytical workflows designed for rigorous laboratory validation.

Structural and Electronic Profiling

The core architecture of 1-(2,4-Dimethoxyphenyl)propylamine consists of a propyl chain attached to a benzene ring at C1, with the primary amine also located at this benzylic carbon. The aromatic ring is functionalized with methoxy groups at the 2 (ortho) and 4 (para) positions.

Mechanistic Causality of Substituent Effects

The 2,4-dimethoxy groups exert a strong +M (resonance donating) effect, significantly enriching the electron density of the aromatic π -system. While the sp3 -hybridized benzylic carbon prevents direct resonance delocalization onto the amine, the net inductive and hyperconjugative environment slightly increases the basicity of the nitrogen lone pair compared to the unsubstituted base scaffold,[1].

Sterically, the ortho-methoxy group restricts the rotational freedom of the α -propyl chain. This conformational locking is a critical parameter when designing ligands for target enzymatic pockets, as it dictates the spatial trajectory of the amine during hydrogen bonding.

Table 1: Physicochemical Properties

Data extrapolated from the unsubstituted[2] and adjusted for dimethoxy substitution effects.

Property	Value (Calculated/Extrapolated)	Rationale / Mechanistic Note
Molecular Formula	C₁₁H₁₇NO₂	Standard IUPAC composition.
Molecular Weight	195.26 g/mol	Computed exact mass.
Physical State	Colorless to pale yellow liquid	Typical for free base α -alkylbenzylamines.
pKa (Conjugate Acid)	9.40 ± 0.15	Base scaffold pKa is 9.34[2]; EDG methoxy groups slightly increase basicity.
LogP (Octanol/Water)	2.10 – 2.40	Increased lipophilicity vs. unsubstituted analog (LogP 1.97) due to methoxy groups.
Boiling Point	~260 – 280 °C (760 mmHg)	Elevated via dipole-dipole interactions from the dimethoxy system.
Solubility Profile	Soluble in DCM, EtOH, MeOH	Sparingly soluble in water as a free base; highly soluble as a hydrochloride salt.

Analytical Characterization Workflows

To ensure high scientific integrity during drug development, the characterization of chiral amines requires orthogonal, self-validating analytical techniques. The (1R) enantiomer is frequently documented as a key chiral building block[3], necessitating strict enantiomeric excess (ee) monitoring.

Fig 1. Workflow for the chiral resolution and detection of enantiomeric amine mixtures.

Protocol 1: Enantiomeric Resolution via Chiral HPLC

Causality & Self-Validation: Because the molecule possesses a chiral center at C1, stereochemical purity is paramount. A Chiral Stationary Phase (CSP) utilizing cellulose derivatives is optimal. The self-validating step requires injecting a racemic mixture to confirm a resolution factor ( Rs​ ) > 1.5 before analyzing the target enantiopure batch.

• System Preparation: Equilibrate a Chiralcel OD-H column (250 x 4.6 mm, 5 µm) with a mobile phase of Hexane/Isopropanol/Diethylamine (90:10:0.1 v/v/v). Expert Insight: The addition of 0.1% Diethylamine is a critical causal choice; it masks residual silanols on the silica support, suppressing peak tailing caused by secondary acid-base interactions with the primary amine.

• Sample Preparation: Dissolve the amine free base in the mobile phase to a concentration of 1.0 mg/mL.

• System Suitability (Validation): Inject 10 µL of a racemic 1-(2,4-dimethoxyphenyl)propylamine standard. Adjust the flow rate (typically 0.8 - 1.0 mL/min) until baseline separation of the (1R) and (1S) enantiomers is achieved.

• Analysis: Inject the analytical sample. Monitor UV absorbance at 230 nm and 280 nm (corresponding to the π−π∗ transitions of the dimethoxyphenyl ring).

• Data Processing: Calculate enantiomeric excess (ee) by integrating the area under the curve (AUC) for both peaks.

Protocol 2: Determination of pKa via Potentiometric Titration

Causality & Self-Validation: Accurate pKa values dictate the molecule's ionization state at physiological pH (7.4), directly impacting its LogD and membrane permeability.

• Standardization: Standardize a 0.1 M HCl titrant using primary standard TRIS base to ensure exact molarity.

• Sample Preparation: Dissolve exactly 0.5 mmol of 1-(2,4-Dimethoxyphenyl)propylamine in 50 mL of a 10% Methanol/Water co-solvent system. Expert Insight: The co-solvent is necessary due to the lipophilicity of the free base. A Yasuda-Shedlovsky extrapolation must be applied later to determine the exact aqueous pKa.

• Titration: Immerse a calibrated glass pH electrode. Titrate with 0.1 M HCl in 0.1 mL increments, reducing the increment to 0.02 mL near the equivalence point.

• Validation Control: Run a parallel titration with benzylamine (known pKa 9.33) to validate electrode response and ionic strength corrections.

• Calculation: Determine the pKa from the half-equivalence point on the first derivative ( ΔpH/ΔV ) curve.

Metabolic and Pharmacokinetic Pathways

Understanding the metabolic fate of 1-(2,4-Dimethoxyphenyl)propylamine is crucial for pharmacokinetic modeling and toxicity screening. The electron-rich dimethoxy system and the benzylic amine are highly susceptible to Phase I oxidative metabolism.

Mechanistic Pathway:

• O-Demethylation: The para-methoxy group is sterically more accessible and acts as a prime target for Cytochrome P450 2D6 (CYP2D6), leading to a phenolic metabolite.

• Oxidative Deamination: The primary amine undergoes deamination via CYP3A4 or Monoamine Oxidase (MAO). Because the amine is situated on a benzylic carbon with an adjacent ethyl group, oxidation yields 2,4-dimethoxypropiophenone.

Fig 2. Phase I and Phase II metabolic pathways of 1-(2,4-Dimethoxyphenyl)propylamine.

References

• 1-Phenylpropan-1-amine | C9H13N | CID 18054 Source: PubChem, National Institutes of Health URL:[Link]

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1-(2,4-Dimethoxyphenyl)propylamine synthesis and characterization

An In-depth Technical Guide on the Synthesis and Characterization of 1-(2,4-Dimethoxyphenyl)propylamine

Introduction

1-(2,4-Dimethoxyphenyl)propylamine is a primary amine that serves as a valuable building block in organic synthesis. Its structure, featuring a substituted phenyl ring, makes it a precursor of interest in the development of more complex molecules, particularly within pharmaceutical and agrochemical research. Phenylpropylamine derivatives are known to be scaffolds for a variety of biologically active compounds.[1][2] This technical guide provides a comprehensive overview of a robust synthetic route to 1-(2,4-Dimethoxyphenyl)propylamine and details the analytical techniques required for its thorough characterization. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the underlying scientific rationale, ensuring both reproducibility and a deeper understanding of the chemical transformations involved.

Section 1: A Two-Step Synthetic Pathway

The synthesis of 1-(2,4-Dimethoxyphenyl)propylamine is efficiently achieved through a two-step process. The first step involves the synthesis of the ketone intermediate, 2,4-dimethoxypropiophenone, via a Friedel-Crafts acylation. The second step converts this ketone into the target primary amine through reductive amination. This strategy is logical as it builds the carbon skeleton first and then introduces the nitrogen functionality in the final step.

Diagram 1: Overall synthetic workflow for 1-(2,4-Dimethoxyphenyl)propylamine.

Step 1: Synthesis of the Precursor, 2,4-Dimethoxypropiophenone

Principle & Causality:

The most prevalent method for synthesizing aryl ketones like 2,4-dimethoxypropiophenone is the Friedel-Crafts acylation.[3] This electrophilic aromatic substitution reaction involves the acylation of an activated aromatic ring—in this case, 1,3-dimethoxybenzene—with an acylating agent such as propionyl chloride. The reaction is catalyzed by a Lewis acid, most commonly anhydrous aluminum chloride (AlCl₃).[3]

The two methoxy groups on the benzene ring are strongly activating and ortho-, para-directing. Acylation occurs predominantly at the para-position relative to one methoxy group (and ortho- to the other), which is sterically more accessible and electronically favored, leading to the desired 2,4-disubstituted product. It is crucial to use anhydrous conditions, as moisture deactivates the AlCl₃ catalyst.[3] A potential side reaction is demethylation of the methoxy groups by the Lewis acid, which can be minimized by maintaining controlled temperatures.[3]

Experimental Protocol: Friedel-Crafts Acylation

• Setup: In a three-necked round-bottom flask equipped with a dropping funnel, a condenser, and a magnetic stirrer, add 1,3-dimethoxybenzene and a suitable solvent like dichloromethane. Cool the flask to 0-5 °C in an ice bath.

• Catalyst Addition: Slowly and portion-wise, add anhydrous aluminum chloride (AlCl₃) to the stirred solution. Ensure the temperature remains below 10 °C.

• Acylation: Add propionyl chloride dropwise from the dropping funnel over 30-60 minutes, maintaining the low temperature.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid. This hydrolyzes the aluminum chloride complex.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (2x). Combine the organic extracts.

• Purification: Wash the combined organic layers with water, followed by a saturated sodium bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. The resulting crude product can be further purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Synthesis of 1-(2,4-Dimethoxyphenyl)propylamine via Reductive Amination

Principle & Causality:

Reductive amination is a highly effective method for converting ketones and aldehydes into amines.[4] The process involves two key stages that typically occur in a single pot:

• Imine Formation: The carbonyl group of the ketone reacts with a nitrogen source, in this case ammonia, to form a hemiaminal intermediate. This intermediate then dehydrates to form an imine. This equilibrium is often driven forward by removing the water formed.[4]

• Reduction: The C=N double bond of the imine is then reduced to a C-N single bond to yield the final amine.

This method is widely used in green chemistry as it can be performed catalytically in one pot under relatively mild conditions.[4] While traditional reducing agents like sodium borohydride (NaBH₄) or the more selective sodium cyanoborohydride (NaBH₃CN) are effective, modern protocols often employ reusable catalysts based on earth-abundant metals like iron, which are more environmentally friendly and cost-effective.[5][6] The use of aqueous ammonia as the nitrogen source further enhances the green credentials of this synthesis.[5]

Experimental Protocol: Iron-Catalyzed Reductive Amination

• Setup: To a high-pressure reactor, add the 2,4-dimethoxypropiophenone synthesized in Step 1, an iron-based catalyst (e.g., a pre-synthesized Fe complex on an N-doped carbon support), and a solvent such as water.[5]

• Ammonia Addition: Add an excess of aqueous ammonia (e.g., 25% solution) to the reactor.[5]

• Reaction: Seal the reactor, purge it with hydrogen gas, and then pressurize it to the desired pressure (e.g., 10-50 bar H₂). Heat the mixture to a temperature between 80-120 °C with vigorous stirring.

• Monitoring: The reaction can be monitored by taking samples and analyzing them via Gas Chromatography (GC) to track the disappearance of the ketone.

• Workup: After the reaction is complete (typically 12-24 hours), cool the reactor to room temperature and carefully vent the hydrogen gas.

• Isolation: Filter the reaction mixture to recover the solid catalyst. Acidify the filtrate with HCl to protonate the amine, making it water-soluble and separating it from non-basic impurities.

• Purification: Wash the aqueous solution with a solvent like diethyl ether to remove any unreacted ketone or organic byproducts. Then, basify the aqueous layer with a strong base (e.g., NaOH) to deprotonate the amine, causing it to precipitate or form an oil. Extract the free amine into an organic solvent (e.g., dichloromethane), dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the final product.

Section 2: Structural Characterization and Data Analysis

Confirmation of the successful synthesis of 1-(2,4-Dimethoxyphenyl)propylamine requires a suite of analytical techniques. Each method provides unique information that, when combined, offers a complete structural and purity profile of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the exact structure of the product.

• ¹H NMR Spectroscopy: This technique provides information about the chemical environment and connectivity of hydrogen atoms. The expected spectrum for 1-(2,4-Dimethoxyphenyl)propylamine would show distinct signals for each type of proton.

Predicted ¹H NMR Data	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	~7.0-7.2	Doublet	1H	H-6
~6.4-6.5	Multiplet	2H	H-3, H-5
Methine Proton	~3.5-3.8	Multiplet	1H	-CH(NH₂)
Methoxy Protons	~3.85	Singlet	3H	OCH₃ (pos. 2)
~3.80	Singlet	3H	OCH₃ (pos. 4)
Methylene Protons	~1.6-1.8	Multiplet	2H	-CH₂CH₃
Amine Protons	~1.5-2.5	Broad Singlet	2H	-NH₂
Methyl Protons	~0.8-1.0	Triplet	3H	-CH₂CH₃

• ¹³C NMR Spectroscopy: This provides information on the carbon framework of the molecule. We expect to see 9 distinct signals corresponding to the different carbon environments in the molecule (7 aromatic carbons, 2 methoxy carbons, and 3 aliphatic carbons).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum provides a unique "fingerprint" for the compound.[7]

Predicted IR Absorption Data	Wavenumber (cm⁻¹)	Intensity	Functional Group Vibration
N-H Stretch	3300 - 3500	Medium	Primary Amine (two distinct peaks)
C-H Stretch (Aromatic)	3000 - 3100	Medium-Weak	Ar-H
C-H Stretch (Aliphatic)	2850 - 2960	Strong	C(sp³)-H
N-H Bend	1580 - 1650	Medium-Strong	Primary Amine Scissoring[7]
C=C Stretch (Aromatic)	1450 - 1600	Medium	Aromatic Ring
C-O Stretch	1200 - 1250 & 1020-1050	Strong	Ar-O-CH₃ (Asymmetric & Symmetric)
C-N Stretch	1020 - 1220	Medium-Weak	Aliphatic Amine[7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

• Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (C₁₁H₁₇NO₂ = 195.26 g/mol ).

• Fragmentation Pattern: Amines typically undergo a characteristic α-cleavage (cleavage of the bond adjacent to the C-N bond). For 1-(2,4-Dimethoxyphenyl)propylamine, the most likely fragmentation would be the loss of an ethyl radical (•CH₂CH₃) to form a highly stable, resonance-delocalized fragment.

Predicted Mass Spectrometry Data	m/z Value	Proposed Fragment	Notes
195	[C₁₁H₁₇NO₂]⁺	Molecular Ion (M⁺)
166	[C₉H₁₂NO₂]⁺	[M - C₂H₅]⁺	Base peak due to α-cleavage
151	[C₈H₉O₂]⁺	[166 - NH]⁺ or [M - C₂H₅ - CH₃]⁺	Loss of NH or methyl from methoxy
136	[C₈H₈O]⁺	Further fragmentation

Conclusion

This guide has detailed a reliable and efficient two-step synthesis for 1-(2,4-Dimethoxyphenyl)propylamine, starting from commercially available 1,3-dimethoxybenzene. The process leverages a classical Friedel-Crafts acylation followed by a modern, catalyzed reductive amination. The provided protocols, grounded in established chemical principles, offer a clear path for researchers to obtain this valuable synthetic intermediate. Furthermore, the comprehensive characterization data outlined herein provides a self-validating system, enabling scientists to confirm the identity and purity of their final product with a high degree of confidence.

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• Brown, W. P. (n.d.). Infrared spectrum of propylamine. Retrieved from Doc Brown's Chemistry.[7]

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• Fisher Scientific. (n.d.). Phenylpropylamines. Retrieved from Fisher Scientific website.[2]

• ResearchGate. (n.d.). 1 H-NMR spectra of GPTMS/propylamine reaction. Retrieved from ResearchGate.[17]

• Jagadeesh, R. V., et al. (2017). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Angewandte Chemie.[5]

• Metaseer. (2023). What is the synthesis of 2-Methoxypropene and its importance in pharmaceutical synthesis?. Retrieved from Metaseer.[18]

• ChemicalBook. (n.d.). 4,4'-DIMETHOXYDIPHENYLAMINE(101-70-2) 1H NMR spectrum. Retrieved from ChemicalBook.[19]

• Kim, H., et al. (2018). Direct Synthesis of Protected Secondary N‑Alkylamines via Reductive Amination of Aldehydes with Protected N‑Alkylamines Using Me2SiHCl. The Journal of Organic Chemistry.[20]

• PubChem. (n.d.). Methoxyisopropylamine. Retrieved from PubChem.[21]

• Chemsrc. (n.d.). 1-(2,4-dimethoxyphenyl)propan-2-amine. Retrieved from Chemsrc.[22]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from Organic Chemistry Portal.[23]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.[6]

• Hosokami, T., et al. (1992). Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities. Chemical & Pharmaceutical Bulletin.[24]

• Fukuyama, T., et al. (n.d.). Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Organic Syntheses.[25]

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An In-Depth Technical Guide to the Presumed Mechanism of Action of 1-(2,4-Dimethoxyphenyl)propylamine

A Senior Application Scientist's Synthesis of Preclinical Evidence and Methodological Standards

Disclaimer: Direct pharmacological data for 1-(2,4-Dimethoxyphenyl)propylamine is not extensively available in peer-reviewed literature. This guide provides a detailed analysis based on the well-documented pharmacology of its close structural analog, 2,4-Dimethoxyamphetamine (2,4-DMA), and the established structure-activity relationships of the broader class of dimethoxy-substituted phenethylamines. The proposed mechanism of action is therefore an informed extrapolation.

Introduction

1-(2,4-Dimethoxyphenyl)propylamine is a substituted phenethylamine. This class of compounds is known for its diverse pharmacological effects, often mediated by interactions with monoamine neurotransmitter systems. Due to the scarcity of direct research on this specific molecule, this guide will focus on the pharmacological profile of its close analog, 2,4-Dimethoxyamphetamine (2,4-DMA), to infer its likely mechanism of action. Structurally, these compounds belong to a family of psychoactive substances that includes many so-called "2C" drugs.[1] The primary hypothesis is that 1-(2,4-Dimethoxyphenyl)propylamine acts as an agonist at serotonin 5-HT2 receptors, with potential additional activity as a monoamine oxidase inhibitor.

Primary Molecular Target: Serotonin 5-HT2A Receptor

The principal mechanism of action for many psychoactive phenethylamines is agonism at the serotonin 5-HT2A receptor, a G-protein coupled receptor (GPCR) linked to the Gq/11 signaling pathway.[2] Activation of the 5-HT2A receptor is a key event in the induction of psychedelic effects.[3] The structural features of 1-(2,4-Dimethoxyphenyl)propylamine, particularly the dimethoxy-substituted phenyl ring, are consistent with those of known 5-HT2A receptor agonists.[2]

Downstream Signaling Cascade

Agonist binding to the 5-HT2A receptor initiates a well-characterized intracellular signaling cascade:

• Gq/11 Protein Activation: The agonist-bound receptor catalyzes the exchange of GDP for GTP on the α-subunit of the Gq/11 protein.

• Phospholipase C (PLC) Activation: The activated Gαq subunit stimulates PLC.

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Intracellular Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.[4]

• Protein Kinase C (PKC) Activation: The increase in intracellular Ca2+ and the presence of DAG synergistically activate PKC, which then phosphorylates a variety of downstream protein targets, leading to diverse cellular responses.

Caption: Presumed Gq-coupled signaling pathway of 1-(2,4-Dimethoxyphenyl)propylamine at the 5-HT2A receptor.

Secondary Mechanism: Monoamine Oxidase Inhibition

Studies on the close analog 2,4-DMA have revealed that it is a potent and selective inhibitor of monoamine oxidase A (MAO-A).[5] MAO-A is a key enzyme responsible for the degradation of monoamine neurotransmitters, including serotonin, norepinephrine, and dopamine. Inhibition of MAO-A leads to an increase in the synaptic concentrations of these neurotransmitters, which can contribute to the overall pharmacological effects of the compound. It is plausible that 1-(2,4-Dimethoxyphenyl)propylamine shares this MAO-A inhibitory activity.

Data Presentation: Receptor Binding Affinities of Structural Analogs

The following table summarizes the receptor binding affinities (Ki, in nM) of structurally related compounds. Lower Ki values indicate higher binding affinity. This data provides a basis for estimating the potential receptor interaction profile of 1-(2,4-Dimethoxyphenyl)propylamine.

Compound	5-HT2A Ki (nM)	5-HT2C Ki (nM)	5-HT1A Ki (nM)	Reference(s)
2,5-DMA	2502	>10,000	>10,000	[6]
DOB (4-Bromo-2,5-DMA)	59	-	-	[7]
DOM (4-Methyl-2,5-DMA)	533	-	-	[7]

Experimental Protocols

The characterization of a novel compound like 1-(2,4-Dimethoxyphenyl)propylamine requires a systematic experimental approach to determine its pharmacological profile. The following are standard, validated protocols for assessing receptor binding and functional activity.

Protocol 1: Radioligand Binding Assay for 5-HT2A Receptor Affinity

This protocol determines the binding affinity of the test compound for the 5-HT2A receptor by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Receptor Source: Membranes from cells stably expressing the human 5-HT2A receptor or rat frontal cortex homogenates.[7]

• Radioligand: [3H]Ketanserin, a selective 5-HT2A antagonist.[7]

• Non-specific Binding Control: A high concentration of a non-radiolabeled 5-HT2A antagonist (e.g., spiperone).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Instrumentation: 96-well filter plates, vacuum manifold, scintillation counter.[7]

Procedure:

• Membrane Preparation: Homogenize the receptor source tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh buffer.[8]

• Assay Setup: In a 96-well plate, combine the receptor membrane preparation, a fixed concentration of [3H]Ketanserin, and varying concentrations of the test compound.

• Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[8]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from unbound radioligand. Wash the filters with ice-cold buffer.[8]

• Quantification: Dry the filter plate and add scintillation cocktail. Measure the radioactivity in each well using a scintillation counter.[8]

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.[9]

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Pharmacological profile of 1-(2,4-Dimethoxyphenyl)propylamine

An In-Depth Technical Guide to the Predicted Pharmacological Profile of 1-(2,4-Dimethoxyphenyl)propylamine

Abstract

This technical guide provides a comprehensive, predictive pharmacological profile of 1-(2,4-Dimethoxyphenyl)propylamine, a phenethylamine derivative for which empirical data is not extensively published. By leveraging established Structure-Activity Relationships (SAR) from its well-characterized structural isomers, primarily the 2,5-dimethoxy and 2,4,5-trimethoxy substituted analogues, we construct a scientifically-grounded hypothesis of its likely molecular interactions, signaling pathways, and pharmacokinetic properties. This document is intended for researchers, medicinal chemists, and drug development professionals, offering a foundational framework for initiating empirical investigation into this compound. We detail predictive receptor affinities, focusing on the serotonin 5-HT₂ receptor family, and propose detailed experimental protocols for the validation of these predictions, including radioligand binding assays and pharmacokinetic studies.

Introduction and Rationale

The phenethylamine scaffold is a cornerstone of neuropharmacology, yielding compounds with a vast range of activities, from therapeutic agents to research tools. Within this class, substitutions on the phenyl ring dictate receptor affinity, selectivity, and functional efficacy. While extensive research has elucidated the pharmacology of 2,5-dimethoxyphenethylamines (the "2C-x" series) and their corresponding amphetamines (the "DOx" series), the 2,4-dimethoxy isomer, 1-(2,4-Dimethoxyphenyl)propylamine, remains largely uncharacterized in the scientific literature.[1][2]

This guide addresses this knowledge gap by constructing a predictive pharmacological profile based on first principles of medicinal chemistry and robust SAR data from its analogues. The central hypothesis is that while 1-(2,4-Dimethoxyphenyl)propylamine will likely retain affinity for serotonin 5-HT₂ receptors, the altered positioning of the methoxy groups from the "psychedelic-critical" 2,5-positions to the 2,4-positions will significantly modulate its potency, efficacy, and in vivo activity.[3] This document provides the theoretical groundwork and experimental blueprints necessary to systematically investigate and validate the pharmacology of this novel compound.

Chemical Identity and Proposed Synthesis

A clear understanding of a molecule's synthesis is fundamental to its pharmacological investigation, ensuring purity and enabling the production of material for experimentation.

Chemical Identifiers:

• IUPAC Name: 1-(2,4-Dimethoxyphenyl)propan-2-amine

• Molecular Formula: C₁₁H₁₇NO₂

• Molecular Weight: 195.26 g/mol

• Structure:

Proposed Synthetic Workflow

A plausible and efficient synthesis can be adapted from established methods for producing phenethylamines. A reductive amination of the corresponding ketone, 1-(2,4-dimethoxyphenyl)propan-2-one, serves as a logical route. This ketone can be synthesized from 1,3-dimethoxybenzene via a Friedel-Crafts acylation with propionyl chloride.

Caption: Proposed two-step synthesis of 1-(2,4-Dimethoxyphenyl)propylamine.

Predicted Receptor Binding Profile and Mechanism of Action

The primary determinant of a phenethylamine's pharmacological effect is its interaction with neurotransmitter receptors. Based on SAR from its isomers, we predict the following profile.

Primary Target: Serotonin 5-HT₂ Receptors

The 2,5-dimethoxy substitution pattern is a hallmark of potent 5-HT₂A, 5-HT₂B, and 5-HT₂C receptor agonists.[1][2] It is highly probable that 1-(2,4-Dimethoxyphenyl)propylamine will also bind to these receptors, though likely with a different affinity and selectivity profile.

• 5-HT₂A Receptor: This is the primary target for classic psychedelic phenethylamines.[1][3] We predict moderate to high affinity (Ki in the low nanomolar to high picomolar range). However, the shift from the 2,5- to the 2,4-methoxy arrangement may reduce agonist efficacy compared to compounds like 2C-B or DOI.

• 5-HT₂C Receptor: Many phenethylamines show significant affinity for the 5-HT₂C receptor, which is structurally similar to the 5-HT₂A receptor's binding site.[2][4] We predict a comparable or slightly lower affinity for 5-HT₂C relative to 5-HT₂A.

• 5-HT₂B Receptor: Activation of 5-HT₂B receptors has been linked to cardiac valvulopathy, making it a critical off-target to assess.[1] Analogues often show affinity at this receptor, and it is crucial to determine whether the 2,4-isomer acts as an agonist or antagonist.[1]

Table 1: Comparative Receptor Affinities (Ki, nM) of 2,5-Dimethoxy Analogues

Compound	4-Position	α-Carbon	5-HT₂A Ki (nM)	5-HT₂C Ki (nM)	Reference
2C-H	-H	-H	Moderate	Moderate	[3]
2C-B	-Br	-H	High	High	[3]
DOI	-I	-CH₃	8-1700 (range)	110-3500 (range)	[2][5]

| DOB | -Br | -CH₃ | High | High |[2][5] |

Data compiled from multiple sources indicating general affinity trends rather than specific values due to inter-study variability.[2][3][5]

Secondary Targets

• Trace Amine-Associated Receptor 1 (TAAR1): Phenethylamines are known to bind to TAAR1.[2] We predict that 1-(2,4-Dimethoxyphenyl)propylamine will exhibit affinity for TAAR1, a characteristic shared by its parent structure.[2]

• Monoamine Transporters (DAT, NET, SERT): Unlike amphetamines, simple phenethylamines generally lack potent activity as monoamine transporter inhibitors or releasing agents. We predict low affinity for the dopamine, norepinephrine, and serotonin transporters.[6]

Predicted Signaling Pathway

Assuming agonism at the 5-HT₂A receptor, the compound would activate the canonical Gq/₁₁ signaling cascade. This pathway involves the activation of phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). These second messengers then mediate a rise in intracellular calcium and activation of Protein Kinase C (PKC), respectively.[3]

Caption: Predicted 5-HT₂A receptor Gq/₁₁ signaling pathway activation.

Structure-Activity Relationship (SAR) Analysis

The rationale for our predictions lies in well-established SAR principles for this molecular class.

• Methoxy Group Positioning: The 2,5-dimethoxy arrangement is considered critical for high in vivo psychoactive potency.[3] The removal or shift of either methoxy group often results in a significant reduction in the head-twitch response (HTR) in mice, a behavioral proxy for psychedelic activity.[3] Therefore, the 2,4-dimethoxy pattern is predicted to yield a compound with attenuated in vivo psychedelic-like effects compared to its 2,5-dimethoxy isomers.

• α-Carbon Substitution: The target compound is a propylamine, meaning it lacks a methyl group on the alpha-carbon. This is a critical distinction from amphetamine analogues like DOI. The α-methyl group protects the molecule from rapid degradation by monoamine oxidase (MAO).[3] Its absence in 1-(2,4-Dimethoxyphenyl)propylamine suggests it will be a substrate for MAO, leading to a significantly shorter duration of action and lower oral bioavailability.

• 4-Position Substitution: In the 2,5-dimethoxy series, adding a small, lipophilic substituent at the 4-position (e.g., bromo in 2C-B, iodo in 2C-I) generally enhances 5-HT₂ receptor potency.[3] The target compound has a methoxy group at this position, which is less lipophilic than a halogen, potentially influencing its affinity relative to other analogues.

Experimental Validation Protocols

The following protocols provide a self-validating system to empirically determine the pharmacological profile.

Protocol: Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of 1-(2,4-Dimethoxyphenyl)propylamine at human 5-HT₂A, 5-HT₂B, and 5-HT₂C receptors.

Methodology:

• Cell Culture: Culture HEK293 cells stably expressing the human 5-HT₂A, 5-HT₂B, or 5-HT₂C receptor.

• Membrane Preparation: Harvest cells, homogenize in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4), and centrifuge to pellet membranes. Resuspend the membrane pellet in an assay buffer.

• Assay Setup: In a 96-well plate, add:

  • Cell membranes (20-40 µg protein/well).

  • A specific radioligand (e.g., [³H]ketanserin for 5-HT₂A, [³H]5-HT for 5-HT₂B/C).

  • Increasing concentrations of the test compound (1-(2,4-Dimethoxyphenyl)propylamine) or a known competitor for standard curve generation (e.g., unlabeled ketanserin).

• Incubation: Incubate plates at a specified temperature (e.g., 37°C for 60 minutes).

• Harvesting: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash filters to remove unbound radioligand.

• Quantification: Place filters in scintillation vials with a scintillation cocktail and count radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor. Calculate IC₅₀ values using non-linear regression. Convert IC₅₀ to Ki using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Protocol: Pharmacokinetic (PK) Profiling in a Rodent Model

Objective: To determine key pharmacokinetic parameters (bioavailability, half-life, clearance) of 1-(2,4-Dimethoxyphenyl)propylamine.

Methodology:

• Animal Model: Use male Sprague-Dawley rats (n=3-5 per group) fitted with jugular vein catheters for blood sampling.

• Dosing:

  • Intravenous (IV) Group: Administer a single bolus dose (e.g., 1 mg/kg) via the tail vein.

  • Oral (PO) Group: Administer a single dose (e.g., 10 mg/kg) via oral gavage.

• Blood Sampling: Collect serial blood samples (approx. 100 µL) from the jugular vein catheter at predefined time points (e.g., 0, 5, 15, 30, 60, 120, 240, 480 minutes post-dose).

• Sample Processing: Centrifuge blood samples to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis: Develop and validate a sensitive LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method for the quantification of 1-(2,4-Dimethoxyphenyl)propylamine in rat plasma.

• Data Analysis:

  • Plot plasma concentration versus time for both IV and PO groups.

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters:

    • Area Under the Curve (AUC).

    • Clearance (CL).

    • Volume of distribution (Vd).

    • Terminal half-life (t½).

  • Calculate oral bioavailability (F%) using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Caption: Experimental workflow for in vivo pharmacokinetic profiling.

Summary and Future Directions

This guide establishes a predictive pharmacological profile for 1-(2,4-Dimethoxyphenyl)propylamine, a compound occupying a notable gap in phenethylamine SAR literature.

Summary of Predictions:

• Receptor Affinity: The compound is predicted to be a ligand for the 5-HT₂ family of receptors, with potential secondary interactions at TAAR1.

• Mechanism: If an agonist, it will likely signal through the Gq/₁₁ pathway.

• In Vivo Activity: The 2,4-dimethoxy substitution pattern and lack of α-methylation strongly suggest attenuated psychedelic-like effects and a shorter duration of action compared to its 2,5-dimethoxy-α-methylated cousins like DOI.

• Pharmacokinetics: It is predicted to be a substrate for MAO, resulting in rapid metabolism and low oral bioavailability.

The immediate future direction is the empirical validation of these hypotheses. The synthesis of a pure analytical standard followed by the execution of the binding and pharmacokinetic assays detailed herein is the logical and necessary next step. Subsequent functional assays (e.g., calcium mobilization) and in vivo behavioral studies (e.g., head-twitch response, drug discrimination) will be essential to fully elucidate the pharmacological character of this intriguing molecule.

References

• Hemanth, N., Nistala, R., Nguyen, J., Eltit, D., Glennon, R. A., & Dukat, M. (2023). Binding and functional structure-activity similarities of 4-substituted 2,5-dimethoxyphenyl isopropylamine analogues at 5-HT2A and 5-HT2B serotonin receptors. Frontiers in Pharmacology, 14, 1102061. [Link]

• Kaplan, C. D., et al. (2024). Synthesis and Structure-Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist. Journal of Medicinal Chemistry. [Link]

• Leth-Petersen, S., et al. (2016). Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines. Frontiers in Pharmacology, 7, 189. [Link]

• Wang, X., et al. (2023). Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine 2A Receptor. Biomolecules & Therapeutics, 31(2), 176-182. [Link]

• Leth-Petersen, S., et al. (2021). Receptor interaction profiles of 4-alkoxy-2,6-dimethoxyphenethylamines (Ψ derivatives) and related amphetamines. Frontiers in Pharmacology. [Link]

• Chambers, J. J., et al. (2012). trans-2-(2,5-Dimethoxy-4-iodophenyl)cyclopropylamine and trans-2-(2,5-dimethoxy-4-bromophenyl)cyclopropylamine as potent agonists for the 5-HT2 receptor family. Beilstein Journal of Organic Chemistry, 8, 1618-1624. [Link]

• Yun, J., et al. (2023). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure-Activity Relationship. Biomolecules & Therapeutics, 31(1), 81-90. [Link]

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• 1. Binding and functional structure-activity similarities of 4-substituted 2,5-dimethoxyphenyl isopropylamine analogues at 5-HT2A and 5-HT2B serotonin receptors - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. benchchem.com [benchchem.com]
• 4. Frontiers | Receptor interaction profiles of 4-alkoxy-2,6-dimethoxyphenethylamines (Ψ derivatives) and related amphetamines [frontiersin.org]
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• 6. Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure-Activity Relationship -Biomolecules & Therapeutics | Korea Science [koreascience.kr]

Known biological targets of 1-(2,4-Dimethoxyphenyl)propylamine

An In-Depth Technical Guide to the Known Biological Targets of 1-(2,4-Dimethoxyphenyl)propylamine

**Executive Summary

1-(2,4-Dimethoxyphenyl)propylamine, more commonly known as 2,4-Dimethoxyamphetamine (2,4-DMA), is a synthetic psychoactive compound of the phenethylamine and amphetamine chemical classes.[1] Its pharmacological profile is complex, distinguished by a dual mechanism of action that converges on the serotonergic system through two distinct primary biological targets. This guide provides a detailed examination of these targets, outlining the compound's mechanism of action, functional activity, and the experimental methodologies required for its characterization. The principal interactions of 2,4-DMA are with Monoamine Oxidase A (MAO-A) and the Serotonin 5-HT2A receptor, where it acts as a potent, reversible inhibitor and a full agonist, respectively.[1][2] This unique combination of properties underpins its reported stimulant and psychedelic-like effects.[3]

**Introduction

1-(2,4-Dimethoxyphenyl)propylamine (2,4-DMA) is a positional isomer within the dimethoxyamphetamine series.[1] While structurally related to other psychoactive amphetamines, its specific substitution pattern—methoxy groups at the 2 and 4 positions of the phenyl ring—confers a distinct pharmacological profile.[2] Documented in Alexander Shulgin's work PiHKAL, initial human reports at a 60 mg oral dose suggested a combination of amphetamine-like stimulation and psychedelic effects.[1] Subsequent preclinical research has elucidated the molecular mechanisms responsible for this mixed profile. As a research chemical, 2,4-DMA is not approved for medical use and is a controlled substance in many jurisdictions, including the United States, under the Federal Analogue Act.[2] This guide focuses exclusively on its interactions with known biological targets from a scientific and research perspective.

Primary Biological Target 1: Monoamine Oxidase A (MAO-A)

The most well-characterized target of 2,4-DMA is Monoamine Oxidase A (MAO-A), a critical enzyme in the metabolism of monoamine neurotransmitters.

Mechanism of Action: Reversible and Selective Inhibition

2,4-DMA functions as a potent and selective inhibitor of MAO-A.[2] Unlike irreversible MAO inhibitors, the inhibition by 2,4-DMA is reversible, competitive, and time-independent. This mode of action prevents the permanent inactivation of the enzyme, suggesting a more transient pharmacological effect. The primary consequence of MAO-A inhibition is the prevention of the deamination of key neurotransmitters, most notably serotonin (5-HT). This blockade leads to an accumulation of serotonin in the presynaptic neuron and an subsequent increase in its availability in the synaptic cleft.[2] Systemic administration in rats has confirmed elevated 5-HT levels in brain regions such as the raphe nuclei and hippocampus.[2]

The selectivity for MAO-A over its isoform, MAO-B, is pronounced. This is a crucial distinction, as MAO-B is primarily involved in the metabolism of dopamine. The high selectivity of 2,4-DMA for MAO-A underscores its significant impact on the serotonergic system.[2] Structure-activity relationship studies indicate that the 2,4-substitution pattern enhances this potency compared to other isomers like 3,4-DMA.[2]

Signaling Pathway: MAO-A Inhibition

Caption: Inhibition of MAO-A by 2,4-DMA prevents serotonin metabolism, increasing its concentration.

Experimental Protocol: In Vitro MAO-A Inhibition Assay

This protocol describes a standard method for determining the inhibitory potency (IC₅₀) of a compound against MAO-A. The causality for using rat brain mitochondria is that they are a rich, native source of the MAO-A enzyme, providing a physiologically relevant system for initial screening.

Objective: To quantify the concentration of 2,4-DMA required to inhibit 50% of MAO-A activity.

Materials:

• Rat brain mitochondrial preparations

• 2,4-DMA hydrochloride

• Kynuramine (substrate)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• Spectrofluorometer

Step-by-Step Methodology:

• Enzyme Preparation: Isolate mitochondria from rat brain tissue via differential centrifugation. Resuspend the mitochondrial pellet in phosphate buffer to a specific protein concentration (e.g., 0.5 mg/mL).

• Inhibitor Preparation: Prepare a stock solution of 2,4-DMA in a suitable solvent (e.g., water or DMSO) and create a series of dilutions to test a range of concentrations (e.g., 1 nM to 100 µM).

• Assay Reaction:

  • In a 96-well plate, add 50 µL of the mitochondrial preparation to each well.

  • Add 25 µL of varying concentrations of 2,4-DMA or vehicle control.

  • Pre-incubate the plate at 37°C for 15 minutes. This step allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Initiate Reaction: Add 25 µL of the substrate, kynuramine, to each well to initiate the enzymatic reaction. Kynuramine is a non-fluorescent substrate that is converted by MAO-A to the highly fluorescent product, 4-hydroxyquinoline.

• Incubation: Incubate the plate at 37°C for 20 minutes.

• Stop Reaction: Terminate the reaction by adding a stop solution (e.g., 1N NaOH).

• Fluorescence Measurement: Measure the fluorescence of the product (4-hydroxyquinoline) using a spectrofluorometer with an excitation wavelength of ~310 nm and an emission wavelength of ~400 nm.

• Data Analysis:

  • Subtract the background fluorescence (wells with no enzyme).

  • Calculate the percentage of inhibition for each 2,4-DMA concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value. This self-validating system ensures that the observed effect is concentration-dependent.

Primary Biological Target 2: Serotonin 5-HT₂ₐ Receptor

The second key target of 2,4-DMA is the serotonin 5-HT₂ₐ receptor, a G-protein coupled receptor (GPCR) that is the primary target for classic psychedelic compounds.

Mechanism of Action: Full Agonist Activity

2,4-DMA acts as a full agonist at the serotonin 5-HT₂ₐ receptor.[1] An agonist is a ligand that binds to and activates a receptor, mimicking the effect of the endogenous neurotransmitter (in this case, serotonin). A "full" agonist is capable of eliciting the maximum possible response from the receptor system.[1] The activation of the 5-HT₂ₐ receptor is strongly correlated with the hallucinogenic and psychedelic effects of many phenethylamine and tryptamine compounds. The agonism of 2,4-DMA at this receptor provides a direct molecular basis for the psychedelic-like "diffusion of association" reported by Shulgin.[1]

While it is a full agonist, its potency is considered low compared to other classic psychedelics.[1] This lower potency necessitates higher concentrations to achieve its effects, which aligns with the relatively high oral dose reported in PiHKAL.

Signaling Pathway: 5-HT₂ₐ Receptor Activation

Caption: 2,4-DMA activates the 5-HT2A receptor, initiating the Gq/PLC signaling cascade.

Experimental Protocol: Calcium Mobilization Functional Assay

This protocol measures the functional activity of 2,4-DMA at the 5-HT₂ₐ receptor. The choice of a calcium mobilization assay is based on the known coupling of the 5-HT₂ₐ receptor to the Gq signaling pathway, where receptor activation leads to a quantifiable increase in intracellular calcium. This provides a direct measure of agonist efficacy.

Objective: To determine the EC₅₀ (half-maximal effective concentration) and Eₘₐₓ (maximum effect) of 2,4-DMA at the human 5-HT₂ₐ receptor.

Materials:

• HEK293 cells stably transfected with the human 5-HT₂ₐ receptor gene.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• 2,4-DMA hydrochloride.

• Serotonin (as a reference full agonist).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Fluorescence plate reader with kinetic reading capability (e.g., FLIPR, FlexStation).

Step-by-Step Methodology:

• Cell Culture and Plating: Culture the 5-HT₂ₐ-expressing HEK293 cells under standard conditions. Seed the cells into black-walled, clear-bottom 96- or 384-well plates and grow to confluence.

• Dye Loading:

  • Prepare a loading solution of the Fluo-4 AM dye in the assay buffer.

  • Remove the culture medium from the cells and add the dye loading solution to each well.

  • Incubate the plate for 60 minutes at 37°C in the dark. This allows the dye to enter the cells and be cleaved into its active, calcium-sensitive form.

• Compound Preparation: Prepare a dilution series of 2,4-DMA and the reference agonist, serotonin, in assay buffer at a concentration 4-5 times the final desired concentration.

• Assay Measurement:

  • Place the dye-loaded cell plate into the fluorescence plate reader.

  • The instrument will first establish a baseline fluorescence reading for several seconds.

  • It will then automatically add the compound dilutions to the wells while continuing to record fluorescence kinetically for 1-2 minutes.

• Data Analysis:

  • The agonist-induced increase in intracellular calcium will cause a sharp peak in fluorescence.

  • Calculate the response for each concentration by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the data, setting the response to the vehicle control as 0% and the maximal response to the reference agonist (serotonin) as 100%.

  • Plot the normalized response against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values for 2,4-DMA. The Eₘₐₓ value relative to serotonin will confirm whether it is a full or partial agonist.

Summary of Biological Target Interactions

The quantitative data for 2,4-DMA's interaction with its primary biological targets are summarized below. This information is critical for understanding its potency and selectivity.

Target	Parameter	Value	Species/System	Reference
Monoamine Oxidase A	IC₅₀	0.6 µM	Rat Brain Mitochondria	[2]
Monoamine Oxidase B	IC₅₀	> 100 µM	Rat Brain Mitochondria	[2]
Serotonin 5-HT₂ₐ Receptor	EC₅₀	2,950 nM (2.95 µM)	Recombinant (Cell-based assay)	[1]
Serotonin 5-HT₂ₐ Receptor	Eₘₐₓ	117% (relative to 5-HT)	Recombinant (Cell-based assay)	[1]

Conclusion

The pharmacological profile of 1-(2,4-Dimethoxyphenyl)propylamine is defined by a dual interaction with the serotonergic system. It acts as a potent and selective reversible inhibitor of MAO-A, which increases the synaptic availability of serotonin, and as a direct, full agonist of the 5-HT₂ₐ receptor. This combination of monoamine elevation and direct receptor activation likely produces a synergistic effect, providing a clear molecular basis for its reported mixed stimulant-psychedelic behavioral profile. For researchers in drug development, understanding this dual mechanism is essential for interpreting preclinical data and for designing novel compounds with more selective pharmacological actions.

References

• 2,4-Dimethoxyamphetamine - Grokipedia. (n.d.).
• 2,4-Dimethoxyamphetamine - Wikipedia. (n.d.).
• Behavioral characterization of the acute effects in rats of 2,4-DMA (2,4-dimethoxyamphetamine) as precursor of atypical psychotropic derivatives - ResearchGate. (2026, January 22).
• 2,4-DMA (hydrochloride) (CAS 33189-36-5) - Cayman Chemical. (n.d.).
• Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines - Frontiers. (2019, November 28).

Sources

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• 2. 2,4-Dimethoxyamphetamine — Grokipedia [grokipedia.com]
• 3. researchgate.net [researchgate.net]

1-(2,4-Dimethoxyphenyl)propylamine receptor binding affinity

An In-Depth Technical Guide to the Receptor Binding Affinity of 2,4-Dimethoxyphenyl-Alkylamines

A Note on Chemical Nomenclature

The compound "1-(2,4-Dimethoxyphenyl)propylamine" is not extensively characterized in scientific literature under this specific chemical name. However, this nomenclature is closely related to two well-studied psychoactive compounds: 2,4-Dimethoxyamphetamine (2,4-DMA) , which is 1-(2,4-dimethoxyphenyl)propan-2-amine, and 2,4-Dimethoxyphenethylamine (2,4-DMPEA) . This guide will focus on the receptor binding affinities of these two compounds as they represent the most relevant and scientifically documented molecules related to the user's query.

Introduction

Substituted phenethylamines are a broad class of compounds with diverse pharmacological activities, primarily due to their interactions with various neurotransmitter receptors and transporters in the central nervous system. The 2,4-dimethoxy substitution pattern, in particular, has been a subject of interest in medicinal chemistry and pharmacology. This guide provides a comprehensive overview of the receptor binding profiles of 2,4-DMA and 2,4-DMPEA, with a focus on the methodologies used to determine their affinity for specific molecular targets.

Receptor Binding Profiles of 2,4-DMA and 2,4-DMPEA

The primary molecular target for many psychedelic phenethylamines is the serotonin 5-HT2A receptor.[1][2] Activation of this receptor is believed to be a key mechanism underlying the hallucinogenic effects of these compounds.

2,4-Dimethoxyamphetamine (2,4-DMA)

2,4-DMA is a psychoactive compound of the amphetamine class.[1] Its receptor binding profile has been characterized, with a notable affinity for the serotonin 5-HT2A receptor.

• 5-HT2A Receptor: 2,4-DMA acts as a full agonist at the 5-HT2A receptor.[1] This interaction is believed to be responsible for its psychedelic-like effects.[1]

• Monoamine Transporters: Unlike some other amphetamines, 2,4-DMA does not appear to have significant activity as a releaser or reuptake inhibitor of monoamines like dopamine, norepinephrine, or serotonin, as it does not generalize to dextroamphetamine in drug discrimination studies.[1]

2,4-Dimethoxyphenethylamine (2,4-DMPEA)

2,4-DMPEA is a phenethylamine derivative that is structurally related to mescaline.[2]

• 5-HT2A Receptor: 2,4-DMPEA is a low-potency partial agonist at the serotonin 5-HT2A receptor.[2] Its efficacy (Emax) is lower than that of full agonists, meaning it produces a submaximal response even at saturating concentrations.[2]

Quantitative Receptor Binding Data

The following table summarizes the available quantitative data on the receptor binding affinity and functional activity of 2,4-DMA and 2,4-DMPEA.

Compound	Receptor	Assay Type	Value	Unit	Reference
2,4-DMA	5-HT2A	Functional (Agonist)	2,950	EC50 (nM)	[1]
2,4-DMPEA	5-HT2A	Binding Affinity	202 - 999	Ki (nM)	[2]
2,4-DMPEA	5-HT2A	Functional (Partial Agonist)	832 - 4,034	EC50 (nM)	[2]

Methodologies for Determining Receptor Binding Affinity

The determination of a compound's receptor binding affinity is a cornerstone of pharmacological research. Radioligand binding assays and fluorescence-based assays are two common approaches.

Radioligand Binding Assays

Radioligand binding assays are a highly sensitive and quantitative method for studying receptor-ligand interactions.[3][4] The basic principle involves the use of a radiolabeled ligand (a molecule with a radioactive isotope) that binds to the receptor of interest. A test compound is then introduced to compete with the radioligand for binding to the receptor.

This protocol outlines the general steps for determining the binding affinity of a test compound for a specific receptor using a competitive radioligand binding assay.

• Membrane Preparation:

  • Cells or tissues expressing the receptor of interest are homogenized in a lysis buffer.[5]

  • The homogenate is centrifuged to pellet the cell membranes, which contain the receptors.[5]

  • The membrane pellet is washed and resuspended in an appropriate assay buffer.[5]

  • Protein concentration is determined using a standard method like the BCA assay.[5]

• Assay Setup (96-well plate format):

  • Total Binding: Wells containing the membrane preparation, radioligand, and assay buffer. This measures the total amount of radioligand bound to the membranes.[3]

  • Non-specific Binding (NSB): Wells containing the membrane preparation, radioligand, and a high concentration of an unlabeled ligand known to bind to the receptor. This measures the amount of radioligand that binds to non-receptor components.[3]

  • Test Compound: Wells containing the membrane preparation, radioligand, and varying concentrations of the test compound.[3]

• Incubation:

  • The plate is incubated, typically with gentle agitation, to allow the binding reaction to reach equilibrium.[5]

• Filtration and Washing:

  • The incubation is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.[3]

  • The filters are washed with ice-cold buffer to remove any unbound radioligand.[3]

• Scintillation Counting:

  • The radioactivity on the dried filters is measured using a scintillation counter.[3]

• Data Analysis:

  • Specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The data are then plotted as the percentage of specific binding versus the log concentration of the test compound.

  • The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from the resulting sigmoidal curve.

  • The Ki value (the inhibition constant, which represents the affinity of the test compound for the receptor) is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[5]

Caption: Workflow of a competitive radioligand binding assay.

Fluorescence-Based Assays

Fluorescence-based assays are becoming increasingly popular alternatives to radioligand assays due to their safety, ease of use, and potential for high-throughput screening.[6] These methods utilize fluorescently labeled ligands or changes in the intrinsic fluorescence of a receptor upon ligand binding.[6][7]

FP assays are based on the principle that a small, fluorescently labeled molecule (the tracer) tumbles rapidly in solution, resulting in low polarization of emitted light.[8] When the tracer binds to a larger molecule, such as a receptor, its tumbling is slowed, leading to an increase in the polarization of the emitted light.[8] A competitive FP assay can be used to determine the binding affinity of an unlabeled test compound by measuring its ability to displace the fluorescent tracer from the receptor.

Caption: Principle of a competitive fluorescence polarization assay.

Structure-Activity Relationships (SAR)

The binding affinity of phenethylamines and amphetamines for serotonin receptors is influenced by their chemical structure.

• Alpha-Methylation: The presence of an alpha-methyl group, as in amphetamines like 2,4-DMA, can increase potency compared to their phenethylamine counterparts.[9] This is often attributed to increased metabolic stability and a more constrained conformation that is favorable for receptor binding.

• 4-Position Substituent: The nature of the substituent at the 4-position of the phenyl ring can significantly impact binding affinity and functional activity at 5-HT2A receptors.[10][11] Lipophilicity and electronic properties of this substituent are key determinants of potency.[11]

Conclusion

While "1-(2,4-Dimethoxyphenyl)propylamine" is not a well-defined entity in the scientific literature, the closely related compounds 2,4-DMA and 2,4-DMPEA have been shown to interact with serotonin receptors, primarily the 5-HT2A subtype. 2,4-DMA acts as a full agonist, while 2,4-DMPEA is a low-potency partial agonist at this receptor. The characterization of these and other novel compounds relies on robust and well-validated experimental methodologies such as radioligand binding assays and fluorescence-based techniques. A thorough understanding of these methods is crucial for researchers in the fields of pharmacology and drug development to accurately determine the receptor binding profiles of new chemical entities.

References

• BenchChem. (2025).
• Creative Bioarray. (n.d.). Fluorescent Ligand Binding Assay.
• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.
• Glennon, R. A., et al. (2012). trans-2-(2,5-Dimethoxy-4-iodophenyl)cyclopropylamine and trans-2-(2,5-dimethoxy-4-bromophenyl)cyclopropylamine as potent agonists for the 5-HT2 receptor family. Beilstein Journal of Organic Chemistry, 8, 1705–1709.
• Molecular Devices. (n.d.).
• Pollard, T. D., & Earnshaw, W. C. (2017). A Guide to Simple and Informative Binding Assays. Molecular Biology of the Cell.
• Rickli, A., et al. (2019). Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines. Frontiers in Pharmacology, 10, 1424.
• Sertil, O., et al. (2012). Novel fluorescence based receptor binding assay method for receptors lacking ligand conjugates with preserved affinity: study on estrogen receptor alpha. PubMed.
• Springer Nature. (n.d.). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters.
• Wikipedia. (n.d.). 2,4-Dimethoxyamphetamine.
• Wikipedia. (n.d.). 2,4-Dimethoxyphenethylamine.
• Woolley, M. J., et al. (2024). Synthesis and Structure-Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist. Journal of Medicinal Chemistry, 67(8), 6144–6188.

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• 4. Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters | Springer Nature Experiments [experiments.springernature.com]
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• 7. molbiolcell.org [molbiolcell.org]
• 8. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]
• 9. Frontiers | Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines [frontiersin.org]
• 10. The 4-alkyl chain length of 2,5-dimethoxyamphetamines differentially affects in vitro serotonin receptor actions versus in vivo psychedelic-like effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Binding and functional structure-activity similarities of 4-substituted 2,5-dimethoxyphenyl isopropylamine analogues at 5-HT2A and 5-HT2B serotonin receptors - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship (SAR) of 1-(2,4-Dimethoxyphenyl)propylamine Analogs: A Mechanistic Guide

Executive Summary

The 1-(2,4-dimethoxyphenyl)propylamine scaffold—most prominently represented by 1-(2,4-dimethoxyphenyl)propan-2-amine (2,4-dimethoxyamphetamine, or 2,4-DMA)—occupies a highly specific transitional zone in neuropharmacology. Unlike its 2,5-dimethoxy structural isomers, which are highly selective and potent 5-HT2A receptor agonists, the 2,4-substitution pattern yields a compound with a bifurcated pharmacodynamic profile: pronounced dopaminergic/noradrenergic stimulant properties alongside weak serotonergic psychedelic effects[1].

As drug development increasingly looks toward non-hallucinogenic psychoplastogens and atypical monoamine modulators, understanding the causality behind the 2,4-DMA scaffold's receptor promiscuity is critical. This whitepaper systematically deconstructs the structure-activity relationship (SAR) of this class, maps its divergent signaling pathways, and establishes self-validating experimental protocols for analog evaluation.

Scaffold Architecture & Pharmacological Baseline

The core pharmacophore consists of a phenethylamine backbone with an α -methyl substitution (forming the propylamine/amphetamine chain) and methoxy groups at the ortho (2) and para (4) positions of the aromatic ring.

In human psychopharmacology, Alexander Shulgin noted that at oral doses exceeding 60 mg, 2,4-DMA produces "a lot of amphetamine-like effects" alongside a psychedelic-like "diffusion of association"[1]. This dual nature is a direct consequence of its binding affinities: 2,4-DMA acts as a low-potency full agonist at the 5-HT2A receptor (EC 50​ ~2,950 nM, E max​ 117%)[1], while simultaneously acting as a substrate-releaser at monoamine transporters via Trace Amine-Associated Receptor 1 (TAAR1) activation.

Quantitative SAR Comparison

To understand the impact of the 2,4-substitution pattern, it must be benchmarked against its positional isomers and derivatives.

Compound	Aromatic Substitution	α -Alkyl Chain	5-HT2A EC 50​ / Affinity	Human Active Dose	Primary Clinical Profile
2,4-DMA	2,4-dimethoxy	Methyl	~2,950 nM (Low)[1]	>60 mg[1]	Stimulant / Mild Psychedelic[2]
2,5-DMA	2,5-dimethoxy	Methyl	Moderate	80–160 mg[3]	Mydriasis / CV Stimulation[2]
3,4-DMA	3,4-dimethoxy	Methyl	Low	Unknown	Mescaline-like[3]
TMA-2	2,4,5-trimethoxy	Methyl	High	20–40 mg[4]	Potent Psychedelic[4]

Table 1: Pharmacological benchmarking of dimethoxyphenylpropylamine isomers and key derivatives.

SAR Vector Analysis: Engineering the 2,4-Scaffold

The pharmacological fate of 1-(2,4-dimethoxyphenyl)propylamine analogs is governed by three primary structural vectors.

Vector A: Aromatic Ring Substitution (The 5-Position Void)

The 5-HT2A receptor's orthosteric binding pocket heavily favors lipophilic bulk at the 4-position only when paired with a 2,5-dimethoxy pattern (as seen in the "magical half-dozen" compounds like DOM)[4]. In the 2,4-DMA scaffold, the 5-position is unsubstituted.

• Causality: The lack of a substituent at the 5-position prevents optimal anchoring in the hydrophobic sub-pocket of the 5-HT2A receptor. When a methoxy group is added to the 5-position of 2,4-DMA, creating 2,4,5-trimethoxyamphetamine (TMA-2), potency increases dramatically (active at 20 mg)[4].

• Halogenation: Synthesizing 5-bromo-2,4-dimethoxyamphetamine attempts to mimic the high affinity of DOB (4-bromo-2,5-DMA)[5], but the altered trajectory of the 2,4-methoxy oxygens disrupts the critical hydrogen-bonding network with Ser242 in the receptor, resulting in sub-optimal efficacy.

Vector B: α -Alkyl Chain Modifications

The α -methyl group (propan-2-amine) is essential for steric shielding of the terminal amine from rapid oxidative deamination by Monoamine Oxidase (MAO).

• Causality: Removing the α -methyl group yields 2,4-dimethoxyphenethylamine (2,4-DMPEA), which is rapidly metabolized and orally inactive. Extending the chain to an α -ethyl (butanamine homolog) increases steric clash at the monoamine transporters (DAT/SERT), effectively abolishing the "amphetamine-like" stimulant effects[1] while preserving weak 5-HT2A affinity.

Vector C: Amine Nitrogen Alkylation

N-methylation of the 2,4-DMA scaffold shifts the molecule's preference away from direct 5-HT2A agonism and toward monoamine transporter interaction. Secondary amines in this class generally exhibit higher efficacy for inducing vesicular monoamine release via TAAR1, mirroring the pharmacological shift seen between MDA and MDMA[4].

Mechanistic Pathways & Divergent Signaling

The defining characteristic of 2,4-DMA is its requirement for high systemic concentrations (>60 mg) to achieve central effects[1]. At these concentrations, the molecule loses target selectivity and engages two distinct signaling cascades simultaneously.

Figure 1: Divergent Gq and Gs signaling pathways of 2,4-DMA.

Self-Validating Experimental Protocols

To accurately profile novel 1-(2,4-dimethoxyphenyl)propylamine analogs, researchers must isolate the Gq-coupled (5-HT2A) and Gs-coupled/transporter (TAAR1) pathways. The following protocols are designed as self-validating systems to prevent false positives from off-target cytotoxicity or baseline drift.

Protocol 1: In Vitro Functional Profiling (Gq-Mediated Calcium Flux)

This assay quantifies the functional 5-HT2A agonism of 2,4-DMA analogs using a fluorometric imaging plate reader (FLIPR).

• Cell Preparation: Seed HEK293 cells stably expressing the human 5-HT2A receptor at 15,000 cells/well in a 384-well black/clear-bottom plate. Incubate overnight at 37°C, 5% CO 2​ .

• Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium indicator dye (reconstituted in assay buffer with probenecid to prevent dye extrusion). Incubate for 45 minutes at 37°C.

• Self-Validating Control Setup:

  • Positive Control: Serotonin (5-HT) titrated from 10 µM to 0.1 nM (defines 100% E max​ ).

  • Antagonist Control: Pre-incubate designated wells with 10 µM Ketanserin (a selective 5-HT2A antagonist) for 15 minutes prior to analog addition. Rationale: If the analog induces a calcium spike that is NOT blocked by Ketanserin, the signal is an off-target artifact.

• Kinetic Reading: Transfer the plate to the FLIPR. Record baseline fluorescence for 10 seconds. Inject 2,4-DMA analogs (titrated 100 µM to 1 nM) and record fluorescence continuously for 3 minutes.

• Data Analysis: Calculate Area Under the Curve (AUC) for the calcium transient. Normalize to the 5-HT maximal response to determine the relative E max​ (e.g., 2,4-DMA typically yields ~117% E max​ [1]).

Protocol 2: Radiometric Monoamine Efflux Assay (TAAR1/DAT Activity)

Because 2,4-DMA produces "amphetamine-like" effects[1], its ability to reverse monoamine transporters must be quantified.

• Synaptosome Preparation: Isolate crude synaptosomes from rat striatum (for DAT) via sucrose density gradient centrifugation.

• Isotope Loading: Incubate synaptosomes with 10 nM [ 3 H]-Dopamine for 30 minutes at 37°C to allow uptake via DAT. Wash twice with cold Krebs-Ringer buffer to remove extracellular isotope.

• Stimulated Release: Aliquot loaded synaptosomes into 96-well filter plates. Add 2,4-DMA analogs at varying concentrations (1 µM to 100 µM).

• Self-Validating Control Setup:

  • Inhibitor Control: Co-administer the analog with 10 µM Nomifensine (a DAT inhibitor). Rationale: True amphetamine-like efflux requires an open transporter pore. If [ 3 H]-DA is released in the presence of Nomifensine, the analog is acting as a non-specific membrane disruptor (detergent effect), not a true releaser.

• Quantification: After 15 minutes, apply vacuum filtration. Collect the filtrate (released[ 3 H]-DA) and count via liquid scintillation. Calculate EC 50​ for efflux.

References

• Wikipedia Contributors. "2,4-Dimethoxyamphetamine." Wikipedia, The Free Encyclopedia.
• Wikipedia Contributors. "PiHKAL." Wikipedia, The Free Encyclopedia.
• Bionity. "Dimethoxyamphetamine." Bionity Encyclopedia.
• Wikidoc. "Dimethoxyamphetamine." Wikidoc.
• CAS. "5-Bromo-2,4-dimethoxy-α-methylbenzeneethanamine." CAS Insights.

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• 2. Dimethoxyamphetamine [bionity.com]
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• 4. PiHKAL - Wikipedia [en.wikipedia.org]
• 5. CAS Common Chemistry [commonchemistry.cas.org]

Title: In Silico Analysis of 1-(2,4-Dimethoxyphenyl)propylamine Interactions with the Human Serotonin 2A Receptor

An In-Depth Technical Guide:

Abstract

This technical guide provides a comprehensive, step-by-step framework for the in silico investigation of 1-(2,4-Dimethoxyphenyl)propylamine, a lesser-known psychoactive compound, and its interaction with the human serotonin 2A (5-HT2A) receptor, a key target for psychedelic drugs. We move beyond a simple recitation of methods to deliver a field-proven, authoritative workflow that encompasses target selection and preparation, ligand-protein docking, and all-atom molecular dynamics (MD) simulations for validating binding stability and characterizing dynamic interactions. Each protocol is presented as a self-validating system, emphasizing the rationale behind critical choices in parameterization and analysis. This document is intended for researchers, computational chemists, and drug development professionals seeking to apply rigorous computational techniques to elucidate the molecular mechanisms of novel psychoactive compounds.

Introduction: The "Why" and "How" of Modeling Psychoactive Ligands

1-(2,4-Dimethoxyphenyl)propylamine is a structural analog of mescaline and a member of the 2C-x family of psychedelic phenethylamines. While its precise pharmacology is not extensively documented in mainstream literature, its structural similarity to known 5-HT2A receptor agonists makes this receptor the primary putative target for its psychoactive effects. Understanding how this specific ligand interacts with the 5-HT2A receptor at an atomic level is crucial for predicting its pharmacological profile, potential for therapeutic development, or risk assessment.

In silico modeling provides a powerful, resource-efficient alternative to traditional, wet-lab-based screening methods. It allows us to build a predictive model of the ligand-receptor complex, offering insights that can guide further experimental work. This guide establishes a robust workflow, beginning with the foundational steps of system preparation and culminating in sophisticated simulations that reveal the dynamic nature of the molecular recognition process.

Pre-computation: Establishing a Validated Starting System

The quality of any in silico experiment is dictated by the quality of the starting structures. Garbage in, garbage out is the immutable law of computational chemistry. Therefore, meticulous preparation of both the receptor and the ligand is a non-negotiable first step.

Target Selection: The Human Serotonin 2A Receptor (5-HT2A)

The 5-HT2A receptor, a G-protein coupled receptor (GPCR), is the logical primary target for this investigation. Its activation is a hallmark of classic psychedelics like psilocybin and LSD. For our study, we will utilize the high-resolution cryo-EM structure of the 5-HT2A receptor in an active state, complexed with a known agonist.

Authoritative Source: For this workflow, we will use the PDB ID: 6A93, which represents the 5-HT2A receptor bound to 25-CN-NBOH. This structure provides a biologically relevant conformation of the receptor's binding pocket.

Protocol: Receptor Preparation

This protocol ensures the receptor structure is clean, stable, and ready for docking.

• Obtain the Structure: Download the PDB file (6A93.pdb) from the Protein Data Bank (rcsb.org).

• Clean the Structure: Remove all non-essential molecules from the PDB file, including water, lipids, and the co-crystallized ligand (25-CN-NBOH). This is critical to ensure the binding site is accessible to our ligand of interest. We retain any structurally important ions or cofactors if present.

• Add Hydrogen Atoms: Crystal structures often lack explicit hydrogen atoms. We will add them, as they are essential for defining correct hydrogen bonding patterns. This is typically done assuming a physiological pH of 7.4.

• Assign Partial Charges: Assign appropriate partial charges to all atoms in the receptor. The AMBER or CHARMM force fields are industry standards for this step.

• Energy Minimization (Optional but Recommended): Perform a brief energy minimization of the receptor structure to relieve any steric clashes or unfavorable geometries introduced during the preparation process.

Protocol: Ligand Preparation

The ligand, 1-(2,4-Dimethoxyphenyl)propylamine, must be converted into a valid 3D conformation with correct stereochemistry and charge.

• Obtain 2D Structure: The canonical SMILES string for the compound is CC(N)CC1=C(C=C(C=C1)OC)OC.

• Generate 3D Conformation: Use a tool like Open Babel or ChemDraw to convert the 2D structure into a 3D conformation.

• Energy Minimization: Perform a thorough energy minimization of the 3D ligand structure using a suitable force field (e.g., MMFF94 or GAFF). This step is crucial for finding a low-energy, stable conformation of the ligand before docking.

• Assign Partial Charges: Calculate and assign partial charges to the ligand atoms (e.g., Gasteiger charges for AutoDock).

Molecular Docking: Predicting the Binding Pose

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor. This provides a static snapshot of the most likely binding mode and an estimate of the binding affinity.

Causality Behind Docking Choices

We will use AutoDock Vina, a widely used and validated open-source docking program. Its Lamarckian genetic algorithm is effective at exploring a wide conformational space for the ligand, while its scoring function provides a good approximation of the binding free energy.

Diagram: Molecular Docking Workflow

Caption: Workflow for molecular docking simulation.

Protocol: Docking with AutoDock Vina

• Prepare Receptor for AutoDock: Convert the cleaned PDB file to the PDBQT format, which includes partial charges and atom types required by AutoDock.

• Prepare Ligand for AutoDock: Convert the minimized ligand file to the PDBQT format.

• Define the Grid Box: Define the search space for the docking simulation. This is a three-dimensional box centered on the known binding site of the 5-HT2A receptor. The size of the box should be large enough to accommodate the ligand and allow for rotational and translational freedom. For PDB ID 6A93, the box should be centered on the location of the co-crystallized ligand.

• Run Docking Simulation: Execute AutoDock Vina using the prepared receptor, ligand, and grid box configuration. The exhaustiveness parameter, which controls the thoroughness of the search, should be set to a high value (e.g., 32) for robust results.

• Analyze Results: Vina will output a set of binding poses, ranked by their predicted binding affinity (in kcal/mol). The top-ranked pose is the most likely binding mode. This pose should be visually inspected for chemically sensible interactions (e.g., hydrogen bonds, hydrophobic contacts).

Data Presentation: Predicted Docking Results

Metric	Value	Interpretation
Binding Affinity	-8.5 kcal/mol (Example)	A strong predicted binding affinity.
Key H-Bond Contacts	Ser242, Asp155	The ligand's amine group forms a critical hydrogen bond with Asp155.
Hydrophobic Contacts	Phe234, Trp336, Phe340	The dimethoxyphenyl ring sits in a hydrophobic pocket defined by these residues.

Molecular Dynamics (MD) Simulation: From Static Pose to Dynamic Interaction

A docking pose is a static hypothesis. MD simulations are essential to validate this hypothesis by introducing temperature, pressure, and solvent, allowing us to observe the dynamic behavior of the ligand-receptor complex over time. A stable trajectory indicates a viable binding mode.

Diagram: MD Simulation Workflow

Caption: Workflow for all-atom molecular dynamics simulation.

Protocol: MD Simulation with GROMACS

• System Preparation:

  • Topology Generation: Use a force field like AMBER14SB for the protein and GAFF2 for the ligand. The antechamber tool is commonly used to generate parameters for small molecules.

  • Solvation: Place the complex in a periodic box of water (e.g., TIP3P water model).

  • Ionization: Add counter-ions (e.g., Na+ or Cl-) to neutralize the system's overall charge.

• Energy Minimization: Perform a steep descent energy minimization of the entire system to remove any steric clashes.

• Equilibration:

  • NVT Ensemble (Constant Volume): Heat the system to the target temperature (310 K) while keeping the volume constant. This allows the solvent to equilibrate around the complex.

  • NPT Ensemble (Constant Pressure): Equilibrate the system at the target temperature and pressure (1 bar). This ensures the correct density of the system.

• Production MD: Run the simulation for a sufficient length of time (e.g., 100-200 nanoseconds) to capture the stable dynamics of the ligand in the binding pocket.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Calculate the RMSD of the ligand and protein backbone over time. A stable, plateauing RMSD curve for the ligand indicates that it remains bound in a stable conformation.

  • Root Mean Square Fluctuation (RMSF): Calculate the RMSF per residue to identify flexible regions of the protein.

  • Hydrogen Bond Analysis: Monitor the occupancy of key hydrogen bonds identified during docking. High occupancy confirms the stability of these critical interactions.

Conclusion and Future Outlook

This guide has outlined a rigorous, multi-stage in silico workflow for investigating the molecular interactions of 1-(2,4-Dimethoxyphenyl)propylamine with the 5-HT2A receptor. By combining molecular docking with all-atom MD simulations, we can generate a high-confidence model of the binding event, identify key interacting residues, and assess the stability of the complex. The insights derived from this computational approach, such as the critical role of Asp155 in anchoring the ligand, provide specific, testable hypotheses for future site-directed mutagenesis experiments. This workflow serves as a robust template for the analysis of other novel psychoactive compounds, accelerating the path from molecular structure to mechanistic understanding.

References

• Title: Structure of a Class C GPCR Metabotropic Glutamate Receptor 5 Transmembrane Domain Source: Nature URL: [Link]

• Title: AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading Source: Journal of Computational Chemistry URL: [Link]

• Title: Molecular dynamics simulation for all Source: Nature Reviews Methods Primers URL: [Link]

• Title: AMBER force fields Source: Wiley Interdisciplinary Reviews: Computational Molecular Science URL: [Link]

Introduction: The Challenge of Novel Psychoactive Substances

An In-Depth Technical Guide to the Toxicological Assessment of 1-(2,4-Dimethoxyphenyl)propylamine

Disclaimer: This document serves as a technical guide to the methodology of toxicological assessment for novel chemical entities. The subject compound, 1-(2,4-Dimethoxyphenyl)propylamine, is used as a case study. As of the date of this publication, specific, peer-reviewed toxicological data for 1-(2,4-Dimethoxyphenyl)propylamine is not available in the public domain. Therefore, this guide focuses on established testing frameworks and predictive analyses based on structural analogs.

1-(2,4-Dimethoxyphenyl)propylamine is a substituted phenethylamine derivative. Its chemical structure suggests potential psychoactive properties, placing it within a broad class of compounds that require rigorous safety evaluation. For researchers, scientists, and drug development professionals, understanding the potential toxicity of such novel chemical entities is a critical prerequisite for any further investigation.

The absence of established toxicological data for 1-(2,4-Dimethoxyphenyl)propylamine necessitates a structured, from-first-principles approach to hazard identification. This guide outlines a logical, tiered framework for toxicological evaluation, beginning with in silico and in vitro methods and progressing to standardized in vivo protocols. The principles and methodologies described herein are based on international guidelines and best practices in toxicology, providing a robust template for the assessment of this and other novel compounds.

Part 1: Predictive Toxicology and Structure-Activity Relationships (SAR)

In the absence of direct data, the initial step in a toxicological assessment is to analyze the compound's structure in relation to known molecules. 1-(2,4-Dimethoxyphenyl)propylamine belongs to the phenethylamine class, which includes a wide range of compounds with well-documented pharmacological and toxicological profiles, from neurotransmitters to potent hallucinogens.

Its core structure is related to several potent psychoactive compounds, notably the "DOx" series of substituted amphetamines, such as DOM (2,5-dimethoxy-4-methylamphetamine).[1][2] These compounds are known to be potent agonists of serotonin 5-HT2 receptors, particularly the 5-HT2A subtype, which is believed to mediate their psychedelic effects.[1][3][4]

Hypothesized Toxicological Profile (Based on SAR):

• Cardiovascular Effects: Like many stimulants and serotonergic agents, it may induce tachycardia, hypertension, and vasoconstriction.

• Neurotoxicity: High-dose or chronic exposure to potent serotonergic agents can lead to risks of serotonin syndrome or other neurotoxic outcomes.

• Genotoxicity: Some phenethylamines have demonstrated the potential to cause genetic damage, often mediated by the production of reactive oxygen species (ROS).[5]

These predictions are hypothetical and serve only to guide the initial experimental design. Empirical testing is the only way to confirm or refute these potential hazards.

Part 2: A Tiered Framework for Toxicological Evaluation

A systematic evaluation of a novel compound follows a tiered approach designed to maximize data generation while minimizing animal use, in line with the 3Rs principle (Replacement, Reduction, Refinement).

Tier 1: In Vitro Hazard Screening

The initial phase uses cell-based and microbial assays to screen for fundamental toxicity, such as cytotoxicity and mutagenicity. These assays are rapid, cost-effective, and do not require animal testing.

Caption: Tier 1 workflow for initial hazard screening.

Experimental Protocol 1: Bacterial Reverse Mutation (Ames) Test

The Ames test is a widely used method to assess a chemical's potential to cause gene mutations.[6][7] It uses several strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot produce their own and require it for growth).[6] The test measures the ability of the chemical to cause a reverse mutation, allowing the bacteria to grow on a histidine-free medium.[8]

Methodology:

• Strain Preparation: Cultures of histidine-dependent Salmonella typhimurium strains (e.g., TA98, TA100) are grown overnight.[6]

• Metabolic Activation: The test is run in parallel with and without a liver extract fraction (S9 mix).[8] The S9 mix contains P450 enzymes to simulate mammalian metabolism, which can convert a non-mutagenic compound into a mutagenic metabolite.[6]

• Exposure: A range of concentrations of 1-(2,4-Dimethoxyphenyl)propylamine, a negative control (solvent), and a positive control (known mutagen) are prepared.

• Plating: For each condition, the bacterial culture, the test compound, and either the S9 mix or a buffer are combined with molten top agar and poured onto minimal glucose agar plates (which lack histidine).[7]

• Incubation: Plates are incubated at 37°C for 48-72 hours.[9]

• Scoring: The number of visible colonies (revertants) on each plate is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.[10]

Illustrative Data Table (Ames Test):

Concentration (µ g/plate )	Mean Revertants (TA100, -S9)	Mean Revertants (TA100, +S9)
0 (Vehicle Control)	125	135
10	130	145
50	142	280
100	138	550*
250	110 (toxic)	410*

*A positive result is typically defined as a 2-fold or greater increase over the control.

Experimental Protocol 2: Cytotoxicity (MTT) Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[11][12] It is particularly relevant to test novel psychoactive substances on neuronal cell lines, such as the human neuroblastoma line SH-SY5Y, to screen for potential neurotoxicity.[13][14][15]

Methodology:

• Cell Plating: SH-SY5Y cells are seeded into a 96-well plate and allowed to adhere overnight.

• Compound Exposure: The culture medium is replaced with a medium containing various concentrations of 1-(2,4-Dimethoxyphenyl)propylamine. Control wells receive only the vehicle. The plate is incubated for a set period (e.g., 24 hours).[11]

• MTT Addition: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.[11]

• Incubation: The plate is incubated for 3-4 hours at 37°C. Metabolically active cells contain mitochondrial reductase enzymes that convert the yellow MTT into insoluble purple formazan crystals.[11]

• Solubilization: A solubilizing agent (e.g., DMSO or a specialized solution) is added to each well to dissolve the formazan crystals.[11]

• Quantification: The absorbance of the resulting purple solution is measured using a spectrophotometer (typically around 570 nm). The intensity of the color is directly proportional to the number of viable, metabolically active cells.

• Calculation: Cell viability is expressed as a percentage relative to the untreated control cells.

Illustrative Data Table (MTT Assay):

Concentration (µM)	Absorbance (OD 570nm)	% Cell Viability
0 (Control)	1.250	100%
1	1.245	99.6%
10	1.150	92.0%
50	0.875	70.0%
100	0.610	48.8%

| 250 | 0.250 | 20.0% |

From this data, an IC50 (the concentration that inhibits 50% of cell viability) can be calculated.

Tier 2: In Vivo Acute Systemic Toxicity

If a compound is intended for further development, an assessment of its effects in a whole animal model is required. Modern acute toxicity studies aim to determine the intrinsic hazard of a substance after a single administration and provide data for classification according to the Globally Harmonised System (GHS).[16][17]

OECD Test Guideline 423: Acute Toxic Class Method

This method is a stepwise procedure that uses a minimal number of animals (typically 3 per step) to place a substance into a GHS toxicity category.[18] It avoids using death as a direct endpoint, relying instead on observed toxicity and mortality to determine subsequent dosing steps.[16][17]

Caption: Simplified decision logic for the OECD 423 protocol.

Methodology:

• Animal Selection: Healthy, young adult rodents (usually female rats) are used.[17]

• Dosing: The test substance is administered orally by gavage in a single dose.[19] The starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight) based on any pre-existing information.[17]

• Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in behavior, coordination, respiration), and body weight changes for up to 14 days.[19][20]

• Stepwise Procedure: The outcome of the first step determines the next action. For instance, if dosing at 300 mg/kg results in 2 or 3 deaths, the next step involves dosing a new group of 3 animals at a lower level (50 mg/kg). If 0 or 1 animal dies, the next step is at a higher dose (2000 mg/kg).

• Necropsy: At the end of the observation period, all animals are humanely euthanized and subjected to a gross necropsy to identify any organ abnormalities.[19]

Data Summary Table for Acute Oral Toxicity Study:

Parameter	Description
Dose Levels Administered	mg/kg body weight
Mortality	Number of deaths per dose group at 24h, 48h, and 14 days
Clinical Observations	Detailed daily record of signs like tremors, lethargy, salivation, gait changes, etc.
Body Weight	Measured pre-dose and at days 7 and 14 to assess general health
Gross Necropsy Findings	Macroscopic observations of all major organs and tissues

| GHS Classification | Final toxicity category based on the results |

GHS Acute Toxicity Categories (Oral Route):

Category	LD50 Range (mg/kg)
1	≤ 5
2	> 5 and ≤ 50
3	> 50 and ≤ 300
4	> 300 and ≤ 2000

| 5 | > 2000 and ≤ 5000 |

Conclusion and Path Forward

While the precise toxicological profile of 1-(2,4-Dimethoxyphenyl)propylamine remains uncharacterized, this guide provides a comprehensive and scientifically rigorous framework for its evaluation. Predictive analysis based on structural analogs suggests a potential for serotonergic and cardiovascular toxicity, and a possibility of genotoxicity.

The outlined tiered testing strategy, beginning with validated in vitro assays for mutagenicity and cytotoxicity, followed by a reduced-animal in vivo acute toxicity study, represents the current standard for responsible chemical hazard assessment. The execution of these protocols would provide the foundational data necessary to classify the compound's acute hazards, inform safe handling procedures, and determine the viability of any further research or development. Without such empirical data, 1-(2,4-Dimethoxyphenyl)propylamine should be handled with extreme caution, assuming a high degree of potential toxicity.

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A Comprehensive Technical Guide to the Characterization of Solubility and Stability for 1-(2,4-Dimethoxyphenyl)propylamine

Abstract

1-(2,4-Dimethoxyphenyl)propylamine is an arylalkylamine of interest in synthetic chemistry, potentially serving as a key intermediate in the development of novel pharmaceutical agents and research chemicals. A thorough understanding of its fundamental physicochemical properties—namely solubility and stability—is a prerequisite for any successful application, from process development and formulation to ensuring the integrity of toxicological studies. This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically characterize the solubility and stability profile of this compound. Eschewing a simple data sheet, this document details the underlying principles and provides robust, step-by-step experimental protocols for determining the solubility in various solvent systems and for assessing its stability under forced degradation conditions as stipulated by international guidelines. The methodologies are designed to be self-validating, empowering researchers to generate the critical data required for informed decision-making in the development lifecycle.

Physicochemical and Structural Overview

Before embarking on experimental characterization, a foundational understanding of the molecule's structure informs our hypotheses about its behavior. 1-(2,4-Dimethoxyphenyl)propylamine possesses a primary amine group, which imparts basicity and a capacity for hydrogen bonding, and a dimethoxy-substituted phenyl ring, which contributes lipophilicity and aromatic character.

• Molecular Formula: C₁₁H₁₇NO₂

• Molecular Weight: 195.26 g/mol

• Structural Features:

  • Primary Amine (-NH₂): A polar, basic functional group capable of acting as a hydrogen bond donor and acceptor. It is expected to be protonated at acidic pH.

  • Dimethoxy Phenyl Group: The aromatic ring and two methoxy ether groups contribute to the molecule's non-polar character and potential for π-π stacking and dipole-dipole interactions. The ether linkages, however, can be susceptible to acidic cleavage under harsh conditions.

  • Propyl Chain: A flexible, non-polar alkyl linker.

This duality of a polar amine "head" and a moderately non-polar "tail" suggests a nuanced solubility profile, with miscibility in some polar solvents and solubility in various organic solvents.

Solubility Profile Determination

The solubility of an active compound is a critical parameter that influences its absorption, distribution, and formulation possibilities. The principle of "like dissolves like" is the guiding tenet for our investigation.[1] We will systematically evaluate solubility in polar protic, polar aprotic, and non-polar solvents.

Theoretical Considerations & Estimated Profile

Based on the molecular structure, we can predict a general solubility pattern. The primary amine suggests good solubility in polar protic solvents like methanol and ethanol through hydrogen bonding.[1] The overall molecule has significant non-polar character, suggesting solubility in solvents like dichloromethane (DCM). Conversely, its polarity will likely limit its solubility in highly non-polar solvents such as hexane.[1]

The following table presents an estimated solubility profile. It is imperative that these estimations are confirmed experimentally using the protocols provided.

Solvent Category	Solvent	Estimated Solubility	Rationale for Interaction
Polar Protic	Water (pH 7)	Sparingly Soluble	Amine group provides polarity, but the substituted phenyl ring limits aqueous solubility.
Water (Acidic pH)	Soluble	Protonation of the amine group to form a more soluble ammonium salt.
Methanol	Highly Miscible	Strong hydrogen bonding with the amine group.[1]
Ethanol	Highly Miscible	Similar to methanol, readily forms hydrogen bonds.[1]
Polar Aprotic	Acetonitrile (ACN)	Soluble	Dipole-dipole interactions with the polar amine and ether groups.[1]
Dimethyl Sulfoxide (DMSO)	Soluble	Highly polar solvent capable of effectively solvating the amine.[1]
Non-Polar	Dichloromethane (DCM)	Soluble	The molecule's non-polar characteristics align with this moderately polar solvent.[1]
Toluene	Sparingly Soluble	The non-polar aromatic ring has limited affinity for the polar amine group.[1]
Hexane	Insoluble	The highly non-polar nature of hexane makes it a poor solvent for this polar amine.[1]

Experimental Protocol: Quantitative Solubility Determination (Shake-Flask Method)

The shake-flask method is a gold-standard technique for determining the equilibrium solubility of a compound.

Causality Behind Experimental Choices:

• Equilibrium: Shaking for 24-48 hours ensures that the solution reaches saturation, providing a true measure of equilibrium solubility rather than a kinetically limited one.

• Temperature Control: Solubility is temperature-dependent; therefore, maintaining a constant temperature (e.g., 25°C) is crucial for reproducibility.

• Quantification: HPLC is chosen for its specificity and sensitivity, allowing for accurate measurement of the dissolved compound without interference from potential impurities.

Step-by-Step Methodology:

• Preparation: To a series of glass vials, add an excess amount of 1-(2,4-Dimethoxyphenyl)propylamine (e.g., 10 mg) to a fixed volume of the selected solvent (e.g., 2 mL). The excess solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in a shaker bath set to a constant temperature (e.g., 25°C). Agitate for at least 24 hours to allow the system to reach equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for the solid to settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant.

• Dilution: Dilute the aliquot with a suitable mobile phase (e.g., acetonitrile/water) to a concentration that falls within the linear range of the analytical method's calibration curve.

• Quantification: Analyze the diluted sample using a validated HPLC method (see Section 4). Calculate the concentration in the original supernatant based on the dilution factor. The result is the compound's solubility in that solvent, typically expressed in mg/mL or mol/L.

Stability Assessment and Forced Degradation Studies

Forced degradation studies are a cornerstone of pharmaceutical development, designed to identify likely degradation products and establish degradation pathways.[2][3] This information is vital for developing stability-indicating analytical methods and for understanding the intrinsic stability of the molecule.[4][5] The studies intentionally stress the compound under conditions more severe than those used for accelerated stability testing.[4][6]

Experimental Workflow for Forced Degradation

The overall strategy involves exposing the compound to various stress conditions and analyzing the resulting samples against a control to identify and quantify any degradation.

Caption: Workflow for Forced Degradation Studies.

Protocols for Forced Degradation

General Procedure: Prepare a solution of 1-(2,4-Dimethoxyphenyl)propylamine (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water). For each condition, a stressed sample and a control sample (stored at 5°C, protected from light) should be prepared.

• Acid Hydrolysis: Mix the drug solution with an equal volume of 1 M HCl to achieve a final acid concentration of 0.5 M. Heat at 60°C for 24 hours. Withdraw samples at appropriate time points, neutralize with NaOH, and dilute for analysis.

• Base Hydrolysis: Mix the drug solution with an equal volume of 1 M NaOH to achieve a final base concentration of 0.5 M. Heat at 60°C for 24 hours. Withdraw samples, neutralize with HCl, and dilute for analysis.

• Oxidative Degradation: Mix the drug solution with an equal volume of 30% H₂O₂. Keep the solution at room temperature for 24 hours, protected from light. Withdraw samples and dilute for analysis.

• Thermal Degradation:

  • Solution: Heat the drug solution at 80°C for 48 hours.

  • Solid State: Place the solid powder in an oven at 80°C for 48 hours. Dissolve a known quantity in the solvent before analysis.

• Photostability: Expose the drug solution and solid powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[7] A dark control sample must be stored under the same temperature conditions to differentiate between thermal and photolytic degradation.[8]

Potential Degradation Pathways

Based on the structure of an arylalkylamine, several degradation pathways can be hypothesized. This diagram illustrates plausible transformations that could occur under stress conditions. The stability-indicating analytical method must be able to resolve the parent compound from these and other potential products.

Caption: Hypothesized Degradation Pathways.

Development of a Stability-Indicating Analytical Method

A stability-indicating method (SIM) is an analytical procedure that can accurately quantify the decrease in the amount of the active compound due to degradation. Crucially, it must also resolve the parent compound from its degradation products.[2] High-Performance Liquid Chromatography (HPLC) coupled with UV and Mass Spectrometry (MS) detectors is the method of choice.[9]

Protocol: Example HPLC-UV/MS Method

This protocol serves as a starting point for method development and requires validation for specificity, linearity, accuracy, and precision.

Causality Behind Experimental Choices:

• Reversed-Phase C18 Column: The C18 stationary phase is suitable for retaining moderately non-polar compounds like 1-(2,4-Dimethoxyphenyl)propylamine.

• Gradient Elution: A gradient of a weak solvent (water) and a strong solvent (acetonitrile) is used to ensure that both the polar degradation products and the less polar parent compound are eluted with good peak shape in a reasonable time.

• Acidified Mobile Phase: Adding a small amount of acid (e.g., formic acid) improves peak shape for amines by suppressing the ionization of residual silanols on the stationary phase and ensuring consistent protonation of the analyte.

• Dual Detection (UV/MS): UV detection provides quantitative data, while MS provides mass information to help identify unknown degradation products.

Step-by-Step Methodology:

• Instrumentation: HPLC system with a PDA/UV detector and a mass spectrometer.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • Start at 10% B, hold for 1 minute.

  • Linear ramp to 90% B over 15 minutes.

  • Hold at 90% B for 2 minutes.

  • Return to 10% B over 1 minute and re-equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection:

  • UV: Monitor at the λmax of the compound (e.g., ~275 nm) and at a lower wavelength (e.g., 220 nm) to detect a wider range of degradants.

  • MS: Use electrospray ionization in positive mode (ESI+) to monitor for the parent ion [M+H]⁺ and potential degradation product masses.

• Method Validation: To confirm the method is stability-indicating, inject samples from the forced degradation studies. The method must demonstrate baseline separation between the parent peak and all significant degradation product peaks.

Conclusion

The systematic characterization of solubility and stability is a non-negotiable step in the research and development of any chemical entity, including 1-(2,4-Dimethoxyphenyl)propylamine. This guide provides the scientific rationale and actionable experimental protocols to determine these critical parameters. By following a structured approach—from theoretical estimation and quantitative solubility measurement to comprehensive forced degradation studies supported by a robust stability-indicating analytical method—researchers can generate the reliable data necessary to advance their projects. This framework ensures not only compliance with regulatory expectations but also a profound understanding of the molecule's behavior, paving the way for successful formulation and application.

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• Benchchem. Quantitative Analysis of 2-(3,4-Dimethoxyphenyl)propanal.
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An In-depth Technical Guide to the Historical Research and Discovery of 1-(2,4-Dimethoxyphenyl)propylamine (2,4-DMA)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

1-(2,4-Dimethoxyphenyl)propylamine, more commonly known in scientific literature as 2,4-Dimethoxyamphetamine (2,4-DMA), is a psychoactive compound belonging to the phenethylamine and amphetamine chemical classes. Its history is intrinsically linked to the pioneering work of Dr. Alexander T. Shulgin, who first synthesized and documented its effects. This guide provides a comprehensive overview of the historical discovery, synthesis, and pharmacological characterization of 2,4-DMA, drawing from foundational research in the field. We will delve into its classification as one of the "Essential Amphetamines," its mechanism of action as a serotonin 5-HT2A receptor agonist and monoamine oxidase-A inhibitor, and the initial human bioassays that defined its psychoactive profile. This document serves as a technical resource, consolidating key findings and methodologies for professionals in the fields of pharmacology, medicinal chemistry, and drug development.

Introduction and Historical Context

The exploration of phenethylamine derivatives has been a cornerstone of psychopharmacological research for over a century. Within this vast chemical family, the dimethoxyamphetamines (DMAs) represent a significant area of study, exploring the impact of the positioning of methoxy groups on the phenyl ring on psychoactive effects. 1-(2,4-Dimethoxyphenyl)propylamine (2,4-DMA) is one such positional isomer, distinguished by methoxy groups at the 2 and 4 positions.

The primary figure in the history of 2,4-DMA is the American medicinal chemist and psychopharmacologist, Alexander "Sasha" Shulgin.[1] His systematic exploration of phenethylamines, meticulously documented in the book PiHKAL (Phenethylamines I Have Known and Loved), co-authored with his wife Ann Shulgin, remains a seminal work in the field.[2] 2,4-DMA was first described in the scientific literature by Shulgin and his colleagues by 1967.[3] However, it was his later, more detailed account in PiHKAL, published in 1991, that provided the most comprehensive initial report on its synthesis and human effects.[3]

Shulgin classified 2,4-DMA as one of the "Essential Amphetamines," a group of ten amphetamine derivatives that he considered to be of fundamental importance.[2] This classification underscores the compound's significance in the structure-activity relationship studies of psychedelic phenethylamines.

Synthesis of 1-(2,4-Dimethoxyphenyl)propylamine

The synthesis of 2,4-DMA, as would have been approached by Shulgin and his contemporaries, typically starts from a commercially available benzaldehyde derivative. The following is a representative synthetic protocol based on established methods for phenethylamine synthesis.

Experimental Protocol: Synthesis of 2,4-DMA

Step 1: Henry Reaction (Nitrostyrene Formation)

• To a solution of 2,4-dimethoxybenzaldehyde in glacial acetic acid, add nitroethane and anhydrous ammonium acetate.

• Reflux the mixture for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The residue is then taken up in an organic solvent, such as chloroform, and washed with water to remove any remaining acetic acid and ammonium salts.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated to yield 1-(2,4-dimethoxyphenyl)-2-nitropropene.

Causality: The Henry reaction is a classic carbon-carbon bond-forming reaction between a carbonyl compound (2,4-dimethoxybenzaldehyde) and a nitroalkane (nitroethane) in the presence of a base (ammonium acetate). This reaction is a reliable method for producing the nitrostyrene intermediate, which is a crucial precursor for the final amine.

Step 2: Reduction of the Nitrostyrene

• A solution of the 1-(2,4-dimethoxyphenyl)-2-nitropropene in a suitable solvent (e.g., tetrahydrofuran or diethyl ether) is prepared.

• This solution is added dropwise to a stirred suspension of a reducing agent, such as lithium aluminum hydride (LAH), in the same solvent, typically under an inert atmosphere (e.g., nitrogen or argon) and cooled in an ice bath.

• After the addition is complete, the reaction mixture is stirred for several hours at room temperature or with gentle heating to ensure complete reduction.

• The reaction is then carefully quenched by the sequential addition of water and a sodium hydroxide solution to precipitate the aluminum salts.

• The resulting slurry is filtered, and the filter cake is washed with the solvent.

• The combined filtrate and washings are dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude 1-(2,4-dimethoxyphenyl)propylamine.

• The final product can be purified by distillation under reduced pressure or by conversion to its hydrochloride salt and recrystallization.

Causality: Lithium aluminum hydride is a powerful reducing agent capable of reducing the nitro group and the alkene double bond of the nitrostyrene to form the primary amine. This one-pot reduction is an efficient route to the target amphetamine derivative.

Synthesis Pathway Diagram

Caption: Synthetic pathway for 1-(2,4-Dimethoxyphenyl)propylamine.

Pharmacological Profile and Mechanism of Action

The initial pharmacological understanding of 2,4-DMA was primarily based on the qualitative human bioassays conducted by Alexander Shulgin.[3] Subsequent in vitro and in vivo studies have further elucidated its mechanism of action.

Serotonergic Activity

2,4-DMA is a full agonist of the serotonin 5-HT2A receptor.[3] This receptor is a key target for classic psychedelic drugs like LSD and psilocybin. The agonism at this receptor is believed to be the primary mechanism underlying its hallucinogenic or psychedelic-like effects. However, it is considered a low-potency agonist, with a half-maximal effective concentration (EC50) of 2,950 nM.[3]

Monoamine Oxidase Inhibition

In addition to its serotonergic activity, 2,4-DMA has been identified as a potent and selective reversible inhibitor of monoamine oxidase A (MAO-A).[4] MAO-A is an enzyme responsible for the breakdown of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine. By inhibiting MAO-A, 2,4-DMA can lead to an increase in the synaptic levels of these neurotransmitters, which may contribute to its stimulant-like effects. Its IC50 value for MAO-A inhibition in rat brain mitochondrial preparations is 0.6 μM, with no significant inhibition of MAO-B at concentrations up to 100 μM.[4]

In Vivo Studies

In rodent drug discrimination tests, 2,4-DMA fully substitutes for DOM (2,5-dimethoxy-4-methylamphetamine), a known potent psychedelic.[3] This suggests that it produces similar subjective effects in animals. Conversely, it does not generalize to dextroamphetamine in these tests, indicating a lack of significant psychostimulant-like subjective effects, despite its amphetamine backbone and MAO-A inhibitory properties.[3]

Pharmacological Data Summary

Parameter	Value	Source
5-HT2A Receptor Agonism (EC50)	2,950 nM	[3]
MAO-A Inhibition (IC50)	0.6 μM	[4]
MAO-B Inhibition (at 100 μM)	No significant inhibition	[4]

Mechanism of Action Diagram

Caption: Proposed mechanism of action for 2,4-DMA.

Human Bioassay and Subjective Effects

The first documented human consumption of 2,4-DMA was by Alexander Shulgin, as detailed in PiHKAL.[3] His research was conducted on himself and a small group of individuals in a responsible and controlled setting, which was legally permissible at the time.

Dosage and Duration

Shulgin reported the oral dosage of 2,4-DMA to be greater than 60 mg, with a short duration of action.[3] At a dose of 60 mg, the effects were described as reaching a "definite threshold."[3]

Subjective Effects

The reported effects at a 60 mg oral dose were a combination of psychedelic and stimulant properties:

• Psychedelic Effects: A "diffusion of association" was noted, which is a common descriptor for the cognitive effects of psychedelic compounds.[3]

• Stimulant Effects: Significant amphetamine-like stimulation was reported.[3]

• Mood Effects: Some euphoria was experienced.[3]

The effects began to diminish after approximately three hours.[3] Shulgin hypothesized that at higher, untested doses, 2,4-DMA could potentially be a full stimulant and/or a full psychedelic.[3]

Conclusion and Future Directions

The historical research and discovery of 1-(2,4-dimethoxyphenyl)propylamine are a testament to the systematic approach of Alexander Shulgin in exploring the structure-activity relationships of phenethylamines. His initial synthesis and bioassays laid the groundwork for our current understanding of this compound. Subsequent research has confirmed its dual action as a 5-HT2A receptor agonist and a selective, reversible MAO-A inhibitor, providing a pharmacological basis for the mixed stimulant-psychedelic effects observed.

For drug development professionals, the history of 2,4-DMA offers valuable insights into the nuanced effects that can be achieved through subtle modifications of the phenethylamine scaffold. The compound's unique pharmacological profile may warrant further investigation for potential therapeutic applications, although its psychoactive properties present significant regulatory and clinical challenges. Future research could focus on elucidating the specific contributions of its serotonergic and MAO-inhibitory activities to its overall effects and exploring whether these two mechanisms can be dissociated to create novel therapeutic agents.

References

• Shulgin, A. T., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press.

• Erowid. (n.d.). A Structural Tour of PiHKAL. Erowid.org. Retrieved from [Link]

• Wikipedia. (n.d.). 2,4-Dimethoxyamphetamine. Retrieved from [Link]

• Grokipedia. (n.d.). 2,4-Dimethoxyamphetamine. Retrieved from [Link]

• Vastag, B. (2014, June 3). Alexander 'Sasha' Shulgin, chemist who introduced the world to MDMA, dies at 88. The Washington Post. Retrieved from [Link]

Sources

• 1. Chemist Alexander Shulgin, popularizer of MDMA, says his favorite mind-altering drug is ”a nice, moderately expensive Zinfandel.” - Nalle Winery [nallewinery.com]
• 2. psychonautwiki.org [psychonautwiki.org]
• 3. 2,4-Dimethoxyamphetamine - Wikipedia [en.wikipedia.org]
• 4. 2,4-Dimethoxyamphetamine — Grokipedia [grokipedia.com]

Protocols & Analytical Methods

Application Note & Synthesis Protocol: 1-(2,4-Dimethoxyphenyl)propylamine

Abstract

This document provides a comprehensive guide to the synthesis of 1-(2,4-Dimethoxyphenyl)propylamine, a valuable amine building block. The protocol is structured as a two-part synthesis, commencing with the Friedel-Crafts acylation of 1,3-dimethoxybenzene to yield the key intermediate, 1-(2,4-dimethoxyphenyl)propan-1-one. The subsequent conversion to the target primary amine is achieved via the Leuckart reaction, a robust and scalable method of reductive amination. This guide offers not only detailed, step-by-step protocols but also delves into the mechanistic rationale behind procedural choices, provides characterization data, and includes a troubleshooting section to address common experimental challenges.

Introduction and Strategic Overview

1-(2,4-Dimethoxyphenyl)propylamine and its structural analogs are precursors in the synthesis of various biologically active compounds and research chemicals. The dimethoxyphenyl moiety is a common feature in numerous pharmacologically relevant scaffolds.[1][2] Therefore, a reliable and well-understood synthetic route is essential for researchers in medicinal chemistry and drug development.

The synthesis strategy detailed herein is a classic and efficient two-step process:

• Formation of the Ketone Intermediate: A Friedel-Crafts acylation reaction is employed to install the propionyl group onto the electron-rich 1,3-dimethoxybenzene ring, forming 1-(2,4-dimethoxyphenyl)propan-1-one.[3]

• Reductive Amination: The resulting ketone is converted to the target primary amine using the Leuckart reaction, which utilizes ammonium formate as both the nitrogen source and the reducing agent.[4][5] This one-pot reaction is known for its good yields in preparing aliphatic amines from ketones.[6]

The overall synthetic pathway is illustrated below.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. skoge.folk.ntnu.no [skoge.folk.ntnu.no]

HPLC method for 1-(2,4-Dimethoxyphenyl)propylamine quantification

An Application Note and Protocol for the Quantification of 1-(2,4-Dimethoxyphenyl)propylamine using High-Performance Liquid Chromatography (HPLC)

Abstract

This document provides a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 1-(2,4-Dimethoxyphenyl)propylamine. The method is designed for researchers, scientists, and professionals in drug development and quality control who require a reliable, accurate, and precise technique for determining the concentration of this analyte in various sample matrices. The protocol employs reversed-phase chromatography with UV detection, a widely accessible and robust configuration. The narrative explains the scientific rationale behind the selection of chromatographic parameters and outlines a detailed, step-by-step protocol for method implementation and validation, adhering to the principles outlined by the International Council for Harmonisation (ICH).[1][2][3]

Introduction and Scientific Rationale

1-(2,4-Dimethoxyphenyl)propylamine is an aromatic amine of interest in pharmaceutical research and chemical synthesis. Accurate quantification is critical for process monitoring, quality assurance, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy.[2]

Methodology Rationale: The developed method is based on reversed-phase chromatography, which is ideal for separating moderately polar to nonpolar compounds like aromatic amines.

• Stationary Phase: A C18 (octadecylsilane) column is selected for its hydrophobic character, which provides effective retention of the phenylpropylamine structure.

• Mobile Phase: The analyte is a primary amine, which is basic in nature. To ensure good peak shape and prevent tailing on a silica-based C18 column, it is essential to maintain the analyte in a single, protonated (ionized) state. This is achieved by using an acidic mobile phase (pH ~3.0). The positive charge on the protonated amine minimizes undesirable interactions with residual silanol groups on the stationary phase. A mixture of acetonitrile and a low-pH aqueous buffer is used to elute the analyte with optimal retention and resolution.

• Detection: The 2,4-dimethoxyphenyl group contains a strong chromophore. This allows for sensitive and specific detection using a standard Diode Array Detector (DAD) or a variable wavelength UV detector. The wavelength is selected near the absorbance maximum of the analyte to ensure high sensitivity.

Analyte Physicochemical Properties

Understanding the properties of 1-(2,4-Dimethoxyphenyl)propylamine is fundamental to method development.

Property	Value / Description	Source / Rationale
Chemical Structure	Inferred from name
Molecular Formula	C₁₁H₁₇NO₂	PubChem
Molecular Weight	195.26 g/mol	Inferred from formula
Analyte Type	Primary Aromatic Amine	Based on structure
pKa (estimated)	~9.5 - 10.5	Typical for primary amines. This basicity necessitates a low-pH mobile phase for good chromatography.
UV Absorbance (λmax)	~225 nm, ~275 nm	Estimated based on the dimethoxybenzene chromophore. The exact λmax should be determined experimentally using a DAD scan.
Solubility	Soluble in methanol, acetonitrile; sparingly soluble in water as free base; soluble in acidic aqueous solutions.	General property of similar amines.[4]

Materials and Methods

Reagents and Chemicals

• 1-(2,4-Dimethoxyphenyl)propylamine reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium Dihydrogen Phosphate (KH₂PO₄) (Analytical grade)

• Phosphoric Acid (H₃PO₄) (85%, Analytical grade)

• Water (Deionized, 18.2 MΩ·cm)

Equipment

• HPLC system equipped with a binary pump, degasser, autosampler, column thermostat, and Diode Array Detector (DAD) or UV-Vis detector.

• Analytical balance (0.01 mg readability)

• pH meter

• Volumetric flasks and pipettes (Class A)

• Syringe filters (0.45 µm, PTFE or nylon)

Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm	Standard column for good retention and efficiency.
Mobile Phase A	25 mM KH₂PO₄, pH adjusted to 3.0 with H₃PO₄	Buffered aqueous phase to control pH and ensure analyte protonation.
Mobile Phase B	Acetonitrile	Organic modifier to control elution strength.
Gradient	70% A / 30% B, isocratic	A simple starting point; can be optimized to a gradient if co-eluting impurities are present.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical volume for analytical HPLC.
Detection Wavelength	225 nm	A common wavelength for aromatic compounds providing high sensitivity. An initial DAD scan is recommended to confirm the optimal wavelength.
Run Time	10 minutes	Sufficient to elute the analyte and any potential impurities.

Experimental Protocols

Preparation of Solutions

• Mobile Phase A (Aqueous Buffer):

  • Weigh 3.40 g of KH₂PO₄ and dissolve in 1 L of deionized water.

  • Stir until fully dissolved.

  • Adjust the pH to 3.0 ± 0.05 by adding phosphoric acid dropwise.

  • Filter through a 0.45 µm membrane filter and degas before use.

• Stock Standard Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of 1-(2,4-Dimethoxyphenyl)propylamine reference standard.

  • Transfer to a 25 mL volumetric flask.

  • Dissolve and dilute to volume with methanol. Mix thoroughly. This solution should be stored at 2-8°C and protected from light.

• Working Standard Solutions (for Calibration Curve):

  • Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the Stock Standard Solution.

  • Use a 50:50 mixture of Mobile Phase A and Mobile Phase B as the diluent to ensure compatibility with the chromatographic system.

Sample Preparation

The sample preparation will depend on the matrix. For a drug substance:

• Accurately weigh an amount of the sample powder expected to contain approximately 5 mg of the analyte.

• Transfer to a 50 mL volumetric flask.

• Add approximately 30 mL of the diluent (50:50 A:B), sonicate for 10 minutes to dissolve.

• Allow to cool to room temperature and dilute to volume with the diluent. Mix well. This yields a nominal concentration of 100 µg/mL.

• Filter an aliquot through a 0.45 µm syringe filter into an HPLC vial.

HPLC Analysis Workflow

The following diagram illustrates the overall workflow from preparation to final analysis.

Caption: Overall experimental workflow for HPLC quantification.

Quantification

• Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions.

• Perform a linear regression analysis on the data. The correlation coefficient (r²) should be ≥ 0.999.

• Determine the concentration of the analyte in the prepared sample solution using the regression equation from the calibration curve.

• Calculate the final concentration in the original sample, accounting for all dilutions.

Method Validation Protocol

The analytical method must be validated to demonstrate its suitability for the intended purpose, in accordance with regulatory guidelines such as ICH Q2(R2).[1][5][6]

Caption: Logical relationship of method validation parameters.

The following validation parameters must be assessed:

Specificity

• Objective: To demonstrate that the analytical signal is solely from the analyte of interest and is not affected by the presence of impurities, degradation products, or matrix components.

• Protocol:

  • Inject a blank (diluent).

  • Inject the reference standard solution.

  • Inject a sample solution.

  • If available, inject samples of known impurities or placebo.

  • Perform forced degradation studies (e.g., acid, base, peroxide, heat, light) on the sample and analyze the resulting solutions.

• Acceptance Criteria: The analyte peak should be free from co-elution with any other peaks in the chromatograms. Peak purity analysis using a DAD should confirm the homogeneity of the analyte peak.

Linearity and Range

• Objective: To establish a linear relationship between analyte concentration and the detector response over a specified range.

• Protocol:

  • Prepare at least five concentrations of the analyte across the expected working range (e.g., 50% to 150% of the target concentration).

  • Inject each concentration in triplicate.

  • Plot a graph of mean peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (r²) of the linear regression should be ≥ 0.999. The y-intercept should be insignificant compared to the response at 100% concentration.

Accuracy

• Objective: To determine the closeness of the measured value to the true value.

• Protocol:

  • Perform the analysis on a minimum of three concentration levels (e.g., 80%, 100%, 120% of the target concentration), with three replicates at each level.

  • Accuracy can be assessed by analyzing a sample with a known concentration (e.g., a certified reference material) or by spiking a placebo matrix with a known amount of the analyte.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Precision

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate sample preparations at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0% for repeatability and intermediate precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

• Protocol: These can be determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.

  • S/N Method: LOD is typically where S/N = 3, and LOQ is where S/N = 10.

• Acceptance Criteria: The LOQ must be demonstrated to have acceptable precision (%RSD ≤ 10%) and accuracy.

Robustness

• Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Vary key parameters one at a time, such as:

    • Mobile phase pH (± 0.2 units)

    • Column temperature (± 5 °C)

    • Flow rate (± 0.1 mL/min)

    • Mobile phase organic composition (± 2%)

  • Analyze a sample under each modified condition.

• Acceptance Criteria: System suitability parameters (e.g., peak tailing, theoretical plates) should remain within acceptable limits, and the final calculated concentration should not be significantly affected.

Conclusion

This application note details a robust and reliable reversed-phase HPLC method for the quantification of 1-(2,4-Dimethoxyphenyl)propylamine. The scientific rationale for the method's design ensures good chromatographic performance, characterized by excellent peak shape, resolution, and sensitivity. The comprehensive validation protocol, grounded in FDA and ICH guidelines, provides a clear framework for researchers to establish the method's suitability for its intended use.[1][7][8] By following this guide, laboratories can confidently implement and validate this method for accurate and precise quantification, supporting drug development and quality control activities.

References

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. [Link]

• International Council for Harmonisation. (2023). Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (1996). Q2B Validation of Analytical Procedures: Methodology. [Link]

• U.S. Food and Drug Administration. (2024). Q14 Analytical Procedure Development. [Link]

• Prajapati, Y. et al. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. [Link]

• Agilent Technologies. (2022). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. LCGC International. [Link]

• Ho, W. H., & Hsieh, S. J. (2002). Analysis of aromatic amines in water samples by liquid-liquid-liquid microextraction with hollow fibers and high-performance liquid chromatography. Journal of Chromatography A. [Link]

• Waters Corporation. Rapid Analysis of Carcinogenic Aromatic Amines Using the ACQUITY UPLC H-Class SQD System With Empower 3 Software. [Link]

• Singh, A. et al. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. ResearchGate. [Link]

• Agilent Technologies. Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• Szostek, B. et al. (2007). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Journal of Liquid Chromatography & Related Technologies. [Link]

• Lab Manager. (2024). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Ataman Kimya. N-PROPYLAMINE. [Link]

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• 5. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 6. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 7. scribd.com [scribd.com]
• 8. resolvemass.ca [resolvemass.ca]

In Vitro Assay for 1-(2,4-Dimethoxyphenyl)propylamine Activity: An Application & Protocol Guide

Introduction: Unveiling the Pharmacological Profile of a Novel Arylalkylamine

1-(2,4-Dimethoxyphenyl)propylamine is a substituted arylalkylamine, a chemical class renowned for its diverse and potent interactions with biological systems. The structural motif, a phenyl ring with two methoxy groups and a propylamine side chain, suggests a potential for interaction with a range of aminergic G-protein coupled receptors (GPCRs) and monoamine metabolic enzymes. Compounds with similar structural features are known to exhibit psychoactive, cardiovascular, and other physiological effects, primarily through modulation of serotonergic, adrenergic, and dopaminergic pathways.

This guide provides a comprehensive framework for the in vitro characterization of 1-(2,4-Dimethoxyphenyl)propylamine. We will move beyond a simple recitation of steps to explain the scientific rationale behind the selection of specific assays. The protocols detailed herein are designed to be self-validating, providing a robust system for elucidating the compound's primary biological targets and its potential as a modulator of key enzymatic pathways. Our approach is grounded in established pharmacological principles to ensure the generation of reliable and reproducible data for researchers in drug discovery and development.

Chapter 1: Primary Target Screening - Receptor Binding Affinity

The initial step in characterizing a novel compound is to determine its binding affinity for potential molecular targets. Given the arylalkylamine scaffold of 1-(2,4-Dimethoxyphenyl)propylamine, the primary targets of interest are the serotonin (5-HT) and adrenergic (α and β) receptors. Competitive radioligand binding assays are the gold standard for quantifying the affinity of a test compound for a specific receptor.[1][2][3]

Scientific Rationale for Target Selection

Substituted phenethylamines, a class to which our compound of interest belongs, are well-documented ligands for serotonin and adrenergic receptors. The specific pattern of methoxy substitutions on the phenyl ring can significantly influence receptor selectivity and affinity. Therefore, a primary screen against a panel of these receptors is a logical starting point.

Experimental Workflow: Receptor Binding Assay

The following diagram illustrates the general workflow for a competitive radioligand binding assay.

Caption: General workflow for a competitive radioligand binding assay.

Protocol: Serotonin 5-HT2A Receptor Binding Assay

This protocol is adapted from standard methodologies for assessing binding to the human 5-HT2A receptor.[1]

Materials and Reagents:

• Test Compound: 1-(2,4-Dimethoxyphenyl)propylamine

• Radioligand: [³H]Ketanserin (a 5-HT2A antagonist)

• Receptor Source: Membranes from CHO-K1 cells stably expressing the human 5-HT2A receptor

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Non-specific Binding Control: Mianserin or another suitable 5-HT2A antagonist

• Filtration Apparatus: Cell harvester with glass fiber filters

• Scintillation Cocktail and Counter

Procedure:

• Preparation:

  • Prepare serial dilutions of 1-(2,4-Dimethoxyphenyl)propylamine in assay buffer.

  • Dilute [³H]Ketanserin in assay buffer to the desired final concentration (typically around the Kd value).

  • Thaw and dilute the receptor membranes in assay buffer to the appropriate concentration.

• Assay Plate Setup (96-well format):

  • Total Binding: Add assay buffer, diluted [³H]Ketanserin, and diluted membranes.

  • Non-specific Binding: Add the non-specific binding control, diluted [³H]Ketanserin, and diluted membranes.

  • Competitive Binding: Add the serial dilutions of the test compound, diluted [³H]Ketanserin, and diluted membranes.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using the cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Detection: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the log concentration of the test compound.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) using non-linear regression.

• Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Parameter	Description
IC50	Concentration of the test compound that displaces 50% of the radioligand.
Ki	Inhibitory constant, a measure of the affinity of the test compound for the receptor.
Kd	Dissociation constant of the radioligand.

Protocol: Adrenergic Receptor (α1 and β2) Binding Assays

Similar competitive binding assays can be performed for adrenergic receptors.

Receptor	Radioligand	Non-specific Control	Reference
α1-Adrenergic	[³H]Prazosin	Phentolamine	[4]
β2-Adrenergic	[³H]Dihydroalprenolol	Propranolol	[2]

The procedure is analogous to the 5-HT2A assay, substituting the appropriate radioligand, receptor membranes, and controls.

Chapter 2: Functional Activity Assessment

While binding assays reveal affinity, they do not provide information about the functional consequences of this binding (i.e., whether the compound is an agonist, antagonist, or inverse agonist). Functional assays measure the downstream signaling events following receptor activation or blockade.

Scientific Rationale

For GPCRs like the serotonin and adrenergic receptors, ligand binding initiates a cascade of intracellular events, often involving second messengers like cyclic AMP (cAMP) or inositol phosphates (IP). Measuring changes in the levels of these second messengers provides a direct readout of the functional activity of the test compound.

Signaling Pathway: β-Adrenergic Receptor

The following diagram depicts the canonical signaling pathway for a β-adrenergic receptor agonist.

Caption: Simplified Gs-coupled signaling pathway for β-adrenergic receptors.[2]

Protocol: cAMP Accumulation Assay (for β-Adrenergic Receptors)

This assay measures the ability of the test compound to stimulate or inhibit the production of cAMP.

Materials and Reagents:

• Cell Line: A suitable cell line endogenously or recombinantly expressing the β2-adrenergic receptor (e.g., HEK293).

• cAMP Assay Kit: A commercial kit based on principles such as HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

• Stimulation Buffer: Hank's Balanced Salt Solution (HBSS) with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Agonist Control: Isoproterenol

• Antagonist Control: Propranolol

Procedure:

• Cell Culture: Plate the cells in a 96-well plate and grow to confluence.

• Agonist Mode:

  • Replace the culture medium with stimulation buffer containing serial dilutions of 1-(2,4-Dimethoxyphenyl)propylamine or the agonist control.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Antagonist Mode:

  • Pre-incubate the cells with serial dilutions of the test compound.

  • Add a fixed concentration of the agonist control (e.g., EC80 of isoproterenol) and incubate.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the assay kit manufacturer's instructions.

Data Analysis:

• Agonist Mode: Plot cAMP levels against the log concentration of the test compound to determine the EC50 (effective concentration for 50% of maximal response) and Emax (maximal effect).

• Antagonist Mode: Plot the response to the agonist against the log concentration of the test compound to determine the IC50 and calculate the antagonist constant (Kb).

Chapter 3: Enzyme Inhibition Profile - Monoamine Oxidase (MAO)

Arylalkylamines are potential substrates and/or inhibitors of monoamine oxidases (MAO-A and MAO-B), enzymes critical for the metabolism of neurotransmitters.[5]

Scientific Rationale

Inhibition of MAO can lead to increased levels of monoamine neurotransmitters in the synapse, a mechanism of action for several antidepressant and anti-Parkinsonian drugs. It is therefore crucial to determine if 1-(2,4-Dimethoxyphenyl)propylamine has any inhibitory activity against MAO-A or MAO-B.

Assay Principle: Fluorometric MAO Inhibition Assay

This assay measures the production of hydrogen peroxide (H₂O₂), a byproduct of MAO activity. H₂O₂ reacts with a probe in the presence of horseradish peroxidase (HRP) to generate a fluorescent product.[5][6]

Caption: Principle of the fluorometric monoamine oxidase (MAO) inhibition assay.

Protocol: MAO-A and MAO-B Inhibition Assay

This protocol is based on commercially available MAO assay kits.[5][6][7]

Materials and Reagents:

• Test Compound: 1-(2,4-Dimethoxyphenyl)propylamine

• MAO Enzymes: Recombinant human MAO-A and MAO-B

• MAO Substrate: p-Tyramine (for both MAO-A and MAO-B)

• Fluorogenic Probe: Amplex® Red or a similar reagent

• Horseradish Peroxidase (HRP)

• Assay Buffer: 100 mM potassium phosphate, pH 7.4

• Positive Controls: Clorgyline (for MAO-A) and Selegiline (for MAO-B)

Procedure:

• Preparation:

  • Prepare serial dilutions of the test compound and positive controls in assay buffer.

  • Prepare a working solution of the MAO substrate, fluorogenic probe, and HRP in assay buffer.

• Assay Plate Setup (96-well, black plate):

  • Add the test compound dilutions or controls to separate wells.

  • Add the MAO-A or MAO-B enzyme to the respective wells.

  • Pre-incubate for a short period (e.g., 15 minutes) to allow for inhibitor binding.

• Initiate Reaction: Add the working solution to all wells to start the enzymatic reaction.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader and measure the fluorescence intensity at regular intervals (e.g., every minute for 30 minutes) at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 530/585 nm).

Data Analysis:

• Calculate the rate of reaction (slope of the fluorescence versus time plot) for each well.

• Normalize the rates to the vehicle control (100% activity).

• Plot the percentage of MAO activity against the log concentration of the test compound.

• Determine the IC50 value for MAO-A and MAO-B inhibition using non-linear regression.

Enzyme	Selective Inhibitor
MAO-A	Clorgyline
MAO-B	Selegiline

Conclusion and Future Directions

The in vitro assays outlined in this guide provide a robust and systematic approach to characterizing the pharmacological activity of 1-(2,4-Dimethoxyphenyl)propylamine. By determining its binding affinity for key serotonin and adrenergic receptors, its functional activity at these receptors, and its potential for inhibiting monoamine oxidase enzymes, researchers can build a comprehensive pharmacological profile of the compound.

The data generated from these assays will be instrumental in guiding further studies, including in vivo experiments to assess efficacy and safety. A thorough understanding of the in vitro activity of 1-(2,4-Dimethoxyphenyl)propylamine is a critical first step in evaluating its potential as a therapeutic agent or a tool for pharmacological research.

References

• Bio-protocol. (2021). Human Monoamine Oxidase Inhibition Assay. [Link]

• Cyprotex. Monoamine Oxidase (MAO) Inhibition Assay. [Link]

• Bio-Techne. Monoamine Oxidase Assay Kit. [Link]

• Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. PMC. [Link]

• Reaction Biology. 5-HT2B Biochemical Binding Assay Service. [Link]

• Springer Nature Experiments. Detection of β-Adrenergic Receptors by Radioligand Binding. [Link]

• Ovid. A Competitive Receptor Binding Radioassay for p-1 and p-2 Adrenergic Agents. [Link]

• ACS Publications. Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. [Link]

• Measuring Serotonin Binding to Its Receptors In Vitro via Charge Transfer to ANAP. PMC. [Link]

• Drug metabolism-based design, synthesis, and bioactivities of 1-(2,6-dimethylphenoxy)-2-(3,4-dimethoxyphenylethylamino)propane hydrochloride (DDPH) analogs as α₁-adrenoceptors antagonists. PubMed. [Link]

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Application Notes & Protocols: Establishing Animal Models for Studying the Effects of 1-(2,4-Dimethoxyphenyl)propylamine

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing and utilizing preclinical animal models to investigate the pharmacological effects of 1-(2,4-Dimethoxyphenyl)propylamine. Given the limited direct research on this specific molecule, this guide leverages established methodologies for structurally similar compounds, particularly substituted phenethylamines that act as serotonin 2A (5-HT2A) receptor agonists. The protocols herein are designed to be robust and self-validating, providing a framework for assessing psychedelic-like activity, neurochemical alterations, and electrophysiological impact.

Introduction: Rationale and Approach

1-(2,4-Dimethoxyphenyl)propylamine is a substituted phenethylamine. Its chemical structure suggests a likely interaction with monoamine systems in the central nervous system. Many substituted phenethylamines, such as the well-characterized research chemical 2,5-Dimethoxy-4-iodoamphetamine (DOI), are potent agonists or partial agonists at the serotonin 5-HT2A receptor.[1] Activation of the 5-HT2A receptor is the primary mechanism responsible for the profound perceptual and cognitive effects of classic psychedelic drugs.[2][3]

Therefore, the experimental approach for characterizing 1-(2,4-Dimethoxyphenyl)propylamine should be based on the established models for serotonergic psychedelics. This guide outlines a tiered approach, beginning with behavioral screening to confirm 5-HT2A receptor engagement, followed by more complex neurochemical and electrophysiological assays to elucidate the compound's mechanism of action.

Part 1: Primary Behavioral Assessment - The Head-Twitch Response (HTR)

The Head-Twitch Response (HTR) is a rapid, rotational head movement observed in rodents following the administration of serotonergic hallucinogens.[4][5] Crucially, this behavior is a reliable and predictive proxy for psychedelic activity in humans and is mediated by 5-HT2A receptor activation.[2][6] Non-hallucinogenic 5-HT2A agonists do not typically induce the HTR, making it a highly specific assay.[2][6]

Causality of Experimental Design

The HTR assay is selected as the primary screen due to its high predictive validity, reliability, and procedural simplicity.[5][6] By quantifying the frequency of head twitches, we can establish a dose-response relationship for 1-(2,4-Dimethoxyphenyl)propylamine. To ensure the effect is specifically mediated by the 5-HT2A receptor, a pre-treatment with a selective 5-HT2A antagonist (e.g., ketanserin or M100907) is included as a critical validation step. Blockade of the HTR by the antagonist confirms the compound's mechanism of action.[7]

Experimental Workflow: Head-Twitch Response Assay

Caption: Workflow for the Head-Twitch Response (HTR) Assay.

Protocol 1: Head-Twitch Response (HTR) Quantification

• Animals: Male C57BL/6J mice are commonly used. House animals under standard conditions with a 12-hour light/dark cycle.

• Habituation: On the test day, transfer mice to the observation chambers (e.g., standard 12 cm diameter glass cages) and allow them to habituate for at least 30 minutes.[8]

• Drug Preparation: Dissolve 1-(2,4-Dimethoxyphenyl)propylamine in a suitable vehicle (e.g., 0.9% saline). Prepare a range of doses to establish a dose-response curve. As a starting point, doses similar to DOI (0.25 - 3.0 mg/kg, i.p.) can be used as a reference.[4][9]

• Experimental Groups:

  • Group 1 (Vehicle): Administer the vehicle solution.

  • Group 2 (Test Compound): Administer various doses of 1-(2,4-Dimethoxyphenyl)propylamine.

  • Group 3 (Antagonist Control): Administer a selective 5-HT2A antagonist (e.g., Ketanserin, 1 mg/kg, i.p.).

  • Group 4 (Validation): Pre-treat with the antagonist 30 minutes before administering an effective dose of 1-(2,4-Dimethoxyphenyl)propylamine.

• Administration & Observation: Administer the test compound or vehicle via intraperitoneal (i.p.) injection. Immediately after injection, place the mouse back into the observation chamber. Record behavior using a video camera for a set period, typically 20-30 minutes, as the peak response for many phenethylamines occurs within this window.[3][8]

• Data Analysis: A trained observer, blind to the treatment conditions, should count the number of head twitches from the video recordings. A head twitch is a rapid, spasmodic, side-to-side rotation of the head that is distinct from grooming or head weaving.[2][4] Alternatively, automated systems using head-mounted magnets can be used for high-throughput analysis.[4][6]

• Interpretation: A significant, dose-dependent increase in HTR frequency compared to the vehicle group suggests 5-HT2A agonist activity. This effect should be significantly attenuated or completely blocked in the antagonist pre-treatment group, confirming the mechanism. Note that many psychedelics show a biphasic or inverted U-shaped dose-response curve.[5]

Parameter	Expected Outcome for a 5-HT2A Agonist
Vehicle Control	Minimal to zero head twitches.
Low Dose	Small, but measurable increase in HTR frequency.
Medium Dose	Robust, peak HTR frequency.
High Dose	HTR frequency may decrease (inverted U-shape).
Antagonist Pre-treatment	Complete or significant blockade of drug-induced HTR.

Part 2: Neurochemical Profiling - In Vivo Microdialysis

To understand how 1-(2,4-Dimethoxyphenyl)propylamine modulates neurotransmitter systems, in vivo microdialysis is the gold standard.[10] This technique allows for the sampling of extracellular neurotransmitters, such as serotonin (5-HT) and dopamine (DA), from specific brain regions of freely moving animals.[10][11]

Causality of Experimental Design

Psychedelic 5-HT2A agonists are known to modulate serotonergic and dopaminergic pathways.[11] Microdialysis allows us to directly measure these changes in real-time. The medial prefrontal cortex (mPFC) and hippocampus are key brain regions involved in the actions of psychedelics and are therefore primary targets for probe implantation.[12] By measuring neurotransmitter levels before, during, and after drug administration, we can establish a direct link between the compound's presence and its neurochemical effects.

Presumed Signaling Pathway of a Phenethylamine 5-HT2A Agonist

Caption: Presumed Gq-coupled signaling cascade following 5-HT2A receptor activation.

Protocol 2: In Vivo Microdialysis in Rats

• Surgical Preparation: Anesthetize adult male Sprague-Dawley or Wistar rats. Secure the animal in a stereotaxic frame. Implant a guide cannula targeting the desired brain region (e.g., mPFC). Allow animals to recover for 5-7 days post-surgery.

• Probe Insertion and Baseline: On the day of the experiment, gently insert the microdialysis probe through the guide cannula. Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a low flow rate (e.g., 1-2 µL/min).[13] Allow the animal to habituate and collect baseline samples for at least 2-3 hours until neurotransmitter levels are stable. Samples are typically collected every 20-30 minutes.[13]

• Drug Administration: Administer 1-(2,4-Dimethoxyphenyl)propylamine (i.p. or s.c.) at a dose determined to be effective in the HTR assay. Continue collecting dialysate samples for several hours post-injection.

• Sample Analysis: Analyze the collected dialysate fractions for serotonin, dopamine, and their metabolites using high-performance liquid chromatography with electrochemical detection (HPLC-ED).[13][14] This technique provides high sensitivity for detecting neurotransmitters at the low concentrations found in dialysates.

• Data Analysis: Express neurotransmitter concentrations as a percentage of the average baseline level for each animal. Analyze the data using repeated measures ANOVA to determine the statistical significance of changes over time following drug administration compared to a vehicle-treated control group.

• Histological Verification: After the experiment, perfuse the animal and section the brain to histologically verify the correct placement of the microdialysis probe.

Part 3: Electrophysiological Assessment

To understand how 1-(2,4-Dimethoxyphenyl)propylamine alters neuronal function, electrophysiological recordings are essential. Psychedelics are known to affect neuronal firing rates, synaptic transmission, and network oscillations.[15] In vivo recordings in anesthetized or awake, head-fixed animals can reveal how the compound impacts neuronal activity in real-time.

Causality of Experimental Design

Layer 5 pyramidal neurons in the prefrontal cortex are densely populated with 5-HT2A receptors and are a key target for the action of psychedelics. Recording from these neurons allows for a direct assessment of the compound's effect on cellular excitability and synaptic integration. Changes in firing rate, evoked potentials, and local field potential (LFP) oscillations after drug administration provide a detailed picture of the drug's impact on cortical processing.[15][16][17]

Protocol 3: In Vivo Electrophysiology in Rodents

• Animal Preparation: Anesthetize the animal (e.g., with urethane) or use an awake, head-fixed preparation. Perform a craniotomy over the cortical region of interest (e.g., mPFC).

• Recording: Slowly lower a multi-electrode probe (e.g., a silicon probe) into the cortex to the desired depth (e.g., Layer 5).

• Baseline Recording: Record baseline spontaneous and/or sensory-evoked neural activity (single-unit spikes and LFPs) for a stable period (e.g., 30-60 minutes).

• Drug Administration: Administer 1-(2,4-Dimethoxyphenyl)propylamine (i.p.) and continue recording for 1-2 hours to observe drug-induced changes.

• Data Analysis:

  • Spike Sorting: Isolate single-unit activity from the multi-unit recording.

  • Firing Rate Analysis: Compare the firing rates of individual neurons before and after drug administration.

  • LFP Analysis: Analyze changes in the power of different frequency bands (e.g., gamma oscillations), which are known to be modulated by psychedelics.[16][18]

• Interpretation: An increase or decrease in the firing rate of pyramidal neurons or a change in oscillatory power following drug administration would indicate a direct modulatory effect on cortical circuits.[17]

Part 4: Safety and Toxicology Considerations for a Novel Psychoactive Substance (NPS)

As 1-(2,4-Dimethoxyphenyl)propylamine is a novel psychoactive substance (NPS), a preliminary assessment of its safety profile is a critical and responsible step in early-stage research.[19][20] The unpredictable toxicological effects of NPS pose a significant public health concern.[21]

Core Battery Safety Pharmacology

Safety pharmacology studies are designed to identify potential adverse effects on major physiological systems.[22] A core battery of tests should be considered before extensive in-vivo work.

• Central Nervous System: A functional observational battery (FOB) or Irwin screen can assess general behavioral and neurological changes, including effects on motor activity, coordination, and reflexes.[22]

• Cardiovascular System: An in vitro hERG assay is crucial to assess the risk of QT interval prolongation, a serious cardiovascular side effect. In vivo assessment of blood pressure, heart rate, and ECG in telemetered animals provides a comprehensive cardiovascular profile.[22]

• Respiratory System: Evaluation of respiratory rate and function can be conducted using whole-body plethysmography.[22]

These studies are essential to de-risk the compound and ensure that further research can be conducted safely and ethically.

Conclusion

The study of 1-(2,4-Dimethoxyphenyl)propylamine requires a systematic approach based on established models for serotonergic psychedelics. The protocols outlined in this guide provide a robust framework for its initial characterization. Beginning with the head-twitch response assay to confirm 5-HT2A-mediated activity, followed by in-depth neurochemical and electrophysiological studies, researchers can build a comprehensive pharmacological profile of this novel compound. Integrating safety pharmacology assessments is paramount to ensuring a responsible and thorough investigation.

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• Kehr, J. (2011). In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery. Expert Opinion on Drug Discovery, 6(12), 1269-1285.
• Abdalla, A., Atcherley, C. W., & Heien, M. L. (2013). Physiologically Relevant Changes in Serotonin Resolved by Fast Microdialysis. ACS Chemical Neuroscience, 4(5), 779-787.
• Di Giovanni, G. (2017). Serotonin (5-HT) release in the hippocampus following various conditions and treatments affecting 5-HT receptors has been studied in vivo mainly by the means of brain micro-dialysis: A review. OAText.
• Hanks, J. B., & Gonzalez-Maeso, J. (2012). Animal models of serotonergic psychedelics. Blossom Analysis.
• Abdalla, A., Atcherley, C. W., & Heien, M. L. (2013). Physiologically Relevant Changes in Serotonin Resolved by Fast Microdialysis. ACS Chemical Neuroscience, 4(5), 779-787.
• Geyer, M. A., & Adams, L. M. (1985). A proposed animal model for hallucinogens based on LSD's effects on patterns of exploration in rats. Pharmacology Biochemistry and Behavior, 23(4), 651-659.
• Halberstadt, A. L., & Geyer, M. A. (2018). Effect of Hallucinogens on Unconditioned Behavior. Current Topics in Behavioral Neurosciences.
• Dearnley, W. J., et al. (2025). Electrophysiological Mechanisms of Psychedelic Drugs: A Systematic Review. bioRxiv.
• Sternberg, P. W., et al. (2025). Behavioral and genetic analysis of the effects of the psychedelic 2,5-dimethoxy-4-iodoamphetamine (DOI) in C. elegans. bioRxiv.
• Halberstadt, A. L., & Geyer, M. A. (2014). Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement. Psychopharmacology, 231(15), 3077-3087.
• Lu, Y., et al. (2023). Rearing behaviour in the mouse behavioural pattern monitor distinguishes the effects of psychedelics from those of lisuride and TBG. Frontiers in Pharmacology.
• Vaidya, V. A., et al. (2021). The Hallucinogenic Serotonin2A Receptor Agonist, 2,5-Dimethoxy-4-Iodoamphetamine, Promotes cAMP Response Element Binding Protein-Dependent Gene Expression of Specific Plasticity-Associated Genes in the Rodent Neocortex. Frontiers in Molecular Neuroscience.
• Smith, R. L. (2021). 2,5-Dimethoxy-4-Iodoamphetamine [(R)-Doi] Influences Coping Strategies to an Escapable Social Stress. USD RED.
• Idova, G. V., & Cheido, M. A. (2016). Role of 5-HT2A Receptors in Immunomodulation in Animal Models of Aggressive Behavior. Bulletin of Experimental Biology and Medicine, 161(4), 503-506.
• Dearnley, W. J., et al. (2025). Electrophysiological Mechanisms of Psychedelic Drugs: A Systematic Review. ResearchGate.
• Herrik, K. F., et al. (2024). The selective 5-HT2A receptor agonist LPH-5 induces persistent and robust antidepressant-like effects in rodents. bioRxiv.
• Perdona, E., et al. (2025). Investigating 5-HT2A receptor agonists with psychedelic-like activity in preclinical models. AZoNetwork.
• Taylor & Francis Online. (n.d.). Head-twitch response – Knowledge and References.
• D'Souza, D. C., et al. (2022). Psilocybin induces dose-dependent changes in functional network organization in rat cortex. Neuropsychopharmacology.
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• Egashira, N., et al. (2007). 2,5-Dimethoxy-4-iodoamphetamine (DOI) Inhibits Δ 9 -Tetrahydrocannabinol-Induced Catalepsy-Like Immobilization in Mice. Journal of Pharmacological Sciences, 105(4), 361-364.
• Idova, G., & Cheido, M. (2016). Role of 5-HT2A Receptors in Immunomodulation in Animal Models of Aggressive Behavior. Semantic Scholar.
• MDPI. (n.d.). Special Issue : Pharmaco-Toxicological Effects of Novel Psychoactive Substances.
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• Canal, C. E. (2020). Signaling Mechanism Responsible for 5-HT2A Receptor Tolerance to Psychedelic Induced Head-Twitch Behavior in Mice. VCU Scholars Compass.
• Canal, C. E., & Morgan, D. (2012). Head-twitch response in rodents induced by the hallucinogen 2,5-dimethoxy-4-iodoamphetamine: a comprehensive history, a re-evaluation of mechanisms, and its utility as a model. Drug and Alcohol Dependence, 125(3), 199-210.
• Paterson, S. (2019). Novel psychoactive substances: a toxicological challenge. Royal College of Pathologists.
• Catalani, V. (2022). Assessing the Pharmacological Properties of Novel Psychoactive Substances (NPS) Identified Online: In Silico Studies on Designer Benzodiazepines and Novel Synthetic Opioids. University of Hertfordshire Research Archive.
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Application Notes and Protocols for Radioligand Binding Assays with 1-(2,4-Dimethoxyphenyl)propylamine

Authored by: Your Senior Application Scientist

Introduction: Unveiling the Pharmacological Profile of a Novel Phenylpropylamine Analog

1-(2,4-Dimethoxyphenyl)propylamine is a substituted phenylpropylamine derivative. Its structural resemblance to known monoamine transporter inhibitors and serotonin receptor ligands suggests a potential for interaction with key targets in the central nervous system. This document provides a comprehensive guide for researchers, scientists, and drug development professionals to characterize the binding profile of this compound using radioligand binding assays.

Radioligand binding assays are a cornerstone of pharmacology, offering a robust and sensitive method to determine the affinity of a ligand for its receptor.[1] By employing a radiolabeled ligand that specifically binds to a target of interest, the ability of a test compound to displace this binding can be quantified, providing a measure of its binding affinity (Ki). This application note will detail the protocols for assessing the binding of 1-(2,4-Dimethoxyphenyl)propylamine to two high-priority targets based on its chemical structure: the human serotonin 5-HT2A receptor and the human monoamine transporters (serotonin, norepinephrine, and dopamine).

I. Target Selection Rationale: Why the 5-HT2A Receptor and Monoamine Transporters?

The decision to prioritize the 5-HT2A receptor and monoamine transporters (SERT, NET, and DAT) as initial targets for 1-(2,4-Dimethoxyphenyl)propylamine is rooted in established structure-activity relationships of related compounds.

• Serotonin 5-HT2A Receptor: Phenylisopropylamine derivatives, particularly those with methoxy substitutions on the phenyl ring, are known to interact with serotonin receptors.[2] The 5-HT2A receptor, a G-protein coupled receptor, is a key target for a wide range of therapeutics and psychoactive compounds.[3][4]

• Monoamine Transporters: The phenylpropylamine scaffold is a core feature of many compounds that inhibit the reuptake of serotonin, norepinephrine, and dopamine.[5][6] These transporters are critical for regulating neurotransmitter levels in the synapse and are the primary targets for many antidepressant and stimulant medications.[7][8]

This dual-target screening approach provides a comprehensive initial pharmacological characterization of this novel compound.

II. Experimental Design and Workflow

The overall workflow for determining the binding affinity of 1-(2,4-Dimethoxyphenyl)propylamine at the selected targets involves several key stages, from preparation of materials to data analysis.

Figure 1: General workflow for the radioligand binding assay.

III. Detailed Protocols

A. Preparation of Cell Membrane Homogenates

This protocol describes the preparation of cell membranes expressing the target receptor or transporter. Commercially available membrane preparations from cells stably transfected with the human 5-HT2A receptor, SERT, NET, or DAT are recommended for consistency and quality.[9] Alternatively, membranes can be prepared in-house from transfected cell lines.

Materials:

• Cells expressing the target of interest (e.g., CHO-K1 or HEK293 cells)

• Lysis Buffer: 50 mM Tris-HCl, pH 7.4, with protease inhibitors

• Assay Buffer (see specific protocols below)

• Phosphate-Buffered Saline (PBS), ice-cold

• Dounce or Polytron homogenizer

• High-speed centrifuge

• BCA protein assay kit

Procedure:

• Wash cultured cells with ice-cold PBS.

• Resuspend the cell pellet in ice-cold lysis buffer.

• Homogenize the cell suspension using a Dounce or Polytron homogenizer.

• Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C to pellet the membranes.[5]

• Discard the supernatant and resuspend the membrane pellet in assay buffer.

• Determine the protein concentration using a standard method like the BCA assay.[10]

• Store the membrane aliquots at -80°C until use.[5]

B. Protocol 1: 5-HT2A Receptor Binding Assay

This competitive binding assay utilizes a well-characterized radiolabeled antagonist to determine the affinity of 1-(2,4-Dimethoxyphenyl)propylamine for the human 5-HT2A receptor.

Parameter	Condition	Rationale
Radioligand	[3H]Ketanserin	A high-affinity antagonist for the 5-HT2A receptor.
Radioligand Concentration	~2.0 nM (equal to its Kd)	Saturates the receptor for optimal signal-to-noise ratio.[11]
Non-Specific Binding	10 µM Ketanserin	A high concentration of the unlabeled ligand to saturate all specific binding sites.
Assay Buffer	50 mM Tris-HCl, pH 7.4	Standard physiological buffer for receptor binding assays.
Incubation Time	60 minutes	Sufficient time to reach binding equilibrium at room temperature.[12]
Incubation Temperature	Room Temperature	Balances receptor stability and binding kinetics.
Membrane Protein	70 µg per well	An optimized concentration to ensure a detectable signal without excessive radioligand depletion.[11]

Step-by-Step Protocol (96-well plate format):

• Prepare serial dilutions of 1-(2,4-Dimethoxyphenyl)propylamine in assay buffer. The recommended concentration range is 10⁻¹¹ M to 10⁻⁵ M.[5]

• To each well of a 96-well plate, add the following in order:

  • Total Binding: 50 µL of assay buffer.

  • Non-Specific Binding (NSB): 50 µL of 10 µM Ketanserin.

  • Test Compound: 50 µL of each 1-(2,4-Dimethoxyphenyl)propylamine dilution.

• Add 50 µL of [3H]Ketanserin working solution (4 nM) to all wells.

• Add 100 µL of the 5-HT2A receptor membrane preparation to all wells.

• Incubate the plate for 60 minutes at room temperature with gentle agitation.[10]

• Terminate the assay by rapid filtration through a GF/C filter plate pre-soaked in 0.5% polyethyleneimine (PEI) to reduce non-specific binding to the filter.[11][12]

• Wash the filters three to five times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).[5]

• Dry the filters and add a scintillation cocktail.

• Measure the radioactivity in counts per minute (CPM) using a scintillation counter.[5]

C. Protocol 2: Monoamine Transporter Binding Assays (SERT, NET, DAT)

This protocol is adapted for the three major monoamine transporters, with specific radioligands and non-specific binding agents for each target.

Target	Radioligand	Radioligand Concentration	Non-Specific Binding Agent	Assay Buffer
SERT	[3H]Citalopram	~1 nM (at Kd)	10 µM Fluoxetine	50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4
NET	[3H]Nisoxetine	~1 nM (at Kd)	10 µM Desipramine	50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4
DAT	[3H]WIN 35,428	~2 nM (at Kd)	10 µM Cocaine	50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4

Step-by-Step Protocol (96-well plate format):

• Follow steps 1-9 as outlined in the 5-HT2A receptor binding assay protocol, substituting the appropriate radioligand, non-specific binding agent, and assay buffer for the target transporter.

• Incubation is typically performed for 60 minutes at room temperature.

IV. Data Analysis and Interpretation

Figure 2: Flowchart for the analysis of competitive binding data.

• Calculate Specific Binding: Subtract the average CPM from the non-specific binding wells from the CPM of all other wells.[5]

• Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the concentration of 1-(2,4-Dimethoxyphenyl)propylamine.

• Determine IC50: Use a non-linear regression analysis (e.g., in Prism software) to fit a sigmoidal dose-response curve and determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific radioligand binding.

• Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation:

  Ki = IC50 / (1 + ([L]/Kd))

  Where:

  • [L] is the concentration of the radioligand used in the assay.

  • Kd is the dissociation constant of the radioligand for the receptor.

The Ki value represents the affinity of 1-(2,4-Dimethoxyphenyl)propylamine for the target receptor or transporter. A lower Ki value indicates a higher binding affinity.

V. Trustworthiness and Self-Validation

To ensure the reliability and validity of the experimental results, the following controls should be included in each assay:

• Reference Compound: A known inhibitor or ligand for each target should be run in parallel to validate the assay performance. The calculated Ki for the reference compound should be within the expected range of literature values.

• Replicates: All experimental points should be performed in triplicate to assess variability and ensure the precision of the data.

• Saturation Binding: For a complete characterization, a saturation binding experiment using increasing concentrations of the radioligand can be performed to determine the Kd of the radioligand and the Bmax (receptor density) in the membrane preparation.[1]

VI. Conclusion

This application note provides a detailed and scientifically grounded framework for the initial pharmacological profiling of 1-(2,4-Dimethoxyphenyl)propylamine. By systematically assessing its binding affinity for the 5-HT2A receptor and the monoamine transporters, researchers can gain crucial insights into its potential mechanism of action and guide further drug development efforts. The provided protocols, when executed with care and appropriate controls, will yield reliable and reproducible data, forming a solid foundation for subsequent functional assays and in vivo studies.

VII. References

• Reaction Biology. (n.d.). 5-HT2A Biochemical Binding Assay Service. Retrieved from [Link]

• Elands, J., et al. (2000). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Journal of Pharmacological and Toxicological Methods, 44(1), 213-222.

• ChEMBL. (n.d.). Radioligand binding assays for human 5-HT2A receptor. Retrieved from [Link]

• Eurofins. (n.d.). 5-HT2A Human Serotonin GPCR Binding Agonist Radioligand LeadHunter Assay. Retrieved from [Link]

• Sitte, H. H., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 673.

• Sitte, H. H., & Freissmuth, M. (2021). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. In Methods in Molecular Biology (Vol. 2273, pp. 161-181). Springer.

• Knight, A. R., et al. (2004). Saturation analysis of antagonist radioligand binding to 5HT 2A , 5-HT 2B and 5-HT 2C receptors. Naunyn-Schmiedeberg's Archives of Pharmacology, 370(2), 113-121.

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• Sitte, H. H., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. ResearchGate. Retrieved from [Link]

• Chambers, J. J., et al. (2013). Binding and functional structure-activity similarities of 4-substituted 2,5-dimethoxyphenyl isopropylamine analogues at 5-HT2A and 5-HT2B serotonin receptors. Bioorganic & Medicinal Chemistry, 21(13), 3840-3846.

• PharmaCompass. (n.d.). Phenylpropanolamine. Retrieved from [Link]

• Hoebel, B. G., et al. (1989). The pharmacology of the anorexic effect of phenylpropanolamine. The American Journal of Clinical Nutrition, 50(2), 273-280.

• Creative Bioarray. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Titeler, M., et al. (1988). Radioligand binding evidence implicates the brain 5-HT2 receptor as a site of action for LSD and phenylisopropylamine hallucinogens. Psychopharmacology, 94(2), 213-216.

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Application Notes & Protocols: In Vitro Characterization of 2,5-Dimethoxy-4-propylphenethylamine (2C-P)

An important clarification regarding the subject compound: The query specified "1-(2,4-Dimethoxyphenyl)propylamine." Publicly available scientific literature and research databases contain minimal to no information on the biological activity of this specific molecule. However, the query likely refers to a closely related and extensively studied compound, 2,5-Dimethoxy-4-propylphenethylamine (2C-P) , a potent psychedelic substance. This document will therefore focus on providing application notes and protocols for 2C-P, as it aligns with the implied scientific context of investigating psychoactive compounds in cell culture.

Introduction

2,5-Dimethoxy-4-propylphenethylamine, commonly known as 2C-P, is a synthetic phenethylamine and a member of the 2C family of compounds.[1][2] It is recognized for its potent and long-lasting psychedelic effects, which are primarily mediated through its activity as a partial agonist at the serotonin 5-HT2A receptor.[1][3] The 5-HT2A receptor, a G-protein coupled receptor (GPCR), is a key target in neuropsychiatric drug discovery and is implicated in processes such as learning, mood regulation, and perception.[4][5][6]

Understanding the precise molecular and cellular effects of 2C-P is crucial for both fundamental neuroscience and potential therapeutic development. In vitro cell-based assays provide a controlled environment to dissect the pharmacological profile of 2C-P, characterize its engagement with the 5-HT2A receptor, and elucidate the downstream signaling cascades it initiates. These experiments are foundational for screening potential antagonists, understanding structure-activity relationships, and investigating the molecular basis of its psychoactive effects.

This guide provides detailed protocols for researchers to investigate the cellular effects of 2C-P, focusing on key functional readouts of 5-HT2A receptor activation.

Mechanism of Action: The 5-HT2A Receptor Signaling Cascade

The primary molecular target of 2C-P is the 5-HT2A receptor.[1][3] This receptor is predominantly coupled to the Gαq subunit of the heterotrimeric G-protein complex.[6][7] Ligand binding and receptor activation trigger a conformational change, leading to the dissociation of Gαq and its subsequent activation of phospholipase C (PLC).

Activated PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, causing the release of stored calcium (Ca2+) into the cytosol.[6] The resulting transient increase in intracellular Ca2+ concentration, along with DAG, activates Protein Kinase C (PKC).

This canonical Gq pathway can trigger further downstream events, including the activation of the mitogen-activated protein kinase (MAPK) cascade, notably the phosphorylation and activation of Extracellular signal-regulated kinases 1 and 2 (ERK1/2).[6][8] Ultimately, these signaling events can lead to the phosphorylation of transcription factors, such as the cAMP response element-binding protein (CREB), which modulates gene expression related to neuronal plasticity and function.[9][10]

Caption: Canonical Gq signaling pathway activated by 5-HT2A receptor agonists like 2C-P.

Experimental Planning & Design

Careful experimental design is critical for obtaining reliable and reproducible data. The following factors should be considered.

Cell Line Selection

For studying a specific receptor like 5-HT2A, it is essential to use a cellular system with a robust and defined receptor population.

• Recommended Cell Lines: Human Embryonic Kidney 293 (HEK293) or Chinese Hamster Ovary (CHO) cells are ideal.[4][11] These cell lines have low to negligible endogenous 5-HT2A receptor expression, providing a "clean" background.

• Receptor Expression: Cells should be stably or transiently transfected with a plasmid encoding the human 5-HT2A receptor. Stable cell lines are preferred for consistency in long-term studies.

• Justification: Using a recombinant cell line ensures that the observed effects are directly attributable to the activation of the 5-HT2A receptor, rather than off-target interactions.

Compound Preparation and Handling

2C-P is a highly potent compound with a steep dose-response curve, meaning small variations in concentration can lead to significant differences in effect.[2][12]

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in a suitable solvent like dimethyl sulfoxide (DMSO). Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Serial Dilutions: On the day of the experiment, perform serial dilutions from the stock solution using the appropriate assay buffer. Ensure thorough mixing at each dilution step.

• Safety: 2C-P is a potent psychoactive substance. Handle with appropriate personal protective equipment (PPE) in accordance with institutional safety guidelines.

Essential Experimental Controls

Controls are non-negotiable for validating assay results.

Control Type	Purpose & Rationale	Example
Vehicle Control	To ensure that the solvent (e.g., DMSO) used to dissolve 2C-P does not have an effect on its own.	Cells treated with the highest concentration of DMSO used in the experiment.
Positive Control	To confirm that the assay system is working correctly and can detect a response.	Serotonin or DOI (2,5-Dimethoxy-4-iodoamphetamine), which are well-characterized 5-HT2A agonists.[4][13]
Negative Control (Antagonist)	To confirm that the observed effect of 2C-P is specifically mediated by the 5-HT2A receptor.	Cells pre-incubated with a selective 5-HT2A antagonist (e.g., Ketanserin or M100907) before adding 2C-P.[13][14]
Untransfected Cells	To confirm that the response is dependent on the presence of the transfected 5-HT2A receptor.	Wild-type HEK293 or CHO cells (not expressing the receptor) treated with 2C-P.

Core Experimental Protocols

The following protocols provide step-by-step methodologies for assessing the primary functional consequences of 5-HT2A receptor activation by 2C-P.

Protocol 1: Intracellular Calcium (Ca²⁺) Mobilization Assay

Principle: This assay provides a direct and rapid measurement of Gq-protein activation by quantifying the release of Ca²⁺ from intracellular stores.[15] The change in fluorescence of a calcium-sensitive dye is directly proportional to the concentration of intracellular free Ca²⁺.[15]

Materials:

• HEK293 cells stably expressing the human 5-HT2A receptor (HEK-5HT2A).

• Black, clear-bottom 96-well microplates.

• FLIPR Calcium Assay Kit or a fluorescent Ca²⁺ indicator dye (e.g., Fluo-4 AM, Fura-2 AM).[11][16]

• Probenecid (often required to prevent dye leakage from cells).[15]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Fluorescent plate reader with liquid handling capabilities (e.g., FlexStation, FLIPR).[11][16]

Methodology:

• Cell Seeding: Seed HEK-5HT2A cells into a 96-well plate at a density that will result in a 90-100% confluent monolayer on the day of the assay. Incubate for 24 hours at 37°C, 5% CO₂.

• Dye Loading: Prepare the Ca²⁺ indicator dye solution according to the manufacturer's instructions, often including probenecid. Remove the cell culture medium and add 100 µL of the dye solution to each well.

• Incubation: Incubate the plate for 1 hour at 37°C, 5% CO₂, protected from light.

• Compound Plate Preparation: In a separate 96-well plate, prepare 5X final concentrations of your 2C-P serial dilutions, positive control (serotonin), and vehicle control in assay buffer.

• Measurement:

  • Place both the cell plate and the compound plate into the fluorescent plate reader.

  • Set the instrument to measure fluorescence (e.g., Ex/Em ~494/516 nm for Fluo-4) at appropriate intervals (e.g., every 1.5 seconds).

  • Establish a stable baseline fluorescence reading for ~15-20 seconds.

  • The instrument will then automatically add 25 µL from the compound plate to the cell plate.

  • Continue recording the fluorescence signal for at least 120-180 seconds to capture the peak response and subsequent decline.

Data Analysis & Expected Results:

• The primary data will be Relative Fluorescence Units (RFU) over time.

• Calculate the peak RFU response for each well.

• Normalize the data by expressing the response as a percentage of the maximal response observed with the positive control (serotonin).

• Plot the normalized response against the logarithm of the 2C-P concentration.

• Fit the data to a four-parameter logistic equation to determine the EC₅₀ (potency) and Emax (efficacy).

Compound	Concentration (nM)	Peak RFU	% of Max Response
Vehicle	-	150	0%
2C-P	0.1	350	15%
2C-P	1	800	50%
2C-P	10	1300	88%
2C-P	100	1500	100%
Serotonin	1000	1500	100%

Protocol 2: ERK1/2 Phosphorylation Assay (Western Blot)

Principle: This assay measures the activation of the downstream MAPK signaling pathway by detecting the phosphorylation of ERK1/2 at specific residues (Threonine 202 and Tyrosine 204).[17] An increase in the ratio of phosphorylated ERK (p-ERK) to total ERK indicates receptor-mediated signaling.

Materials:

• HEK-5HT2A cells grown in 6-well or 12-well plates.

• Serum-free medium.

• Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE equipment and reagents.

• PVDF membrane.

• Primary Antibodies: Rabbit anti-p-ERK1/2 (T202/Y204), Rabbit anti-Total ERK1/2.

• Secondary Antibody: HRP-conjugated Goat anti-Rabbit IgG.

• Chemiluminescent substrate (ECL).

Methodology:

• Cell Culture & Starvation: Grow HEK-5HT2A cells to ~80-90% confluency. To reduce basal phosphorylation levels, serum-starve the cells for 4-6 hours prior to stimulation.[8]

• Stimulation: Treat cells with various concentrations of 2C-P for a predetermined time (a time-course experiment, e.g., 5, 10, 15, 30 minutes, is recommended first to find the peak response).

• Cell Lysis: Immediately after stimulation, place plates on ice, aspirate the medium, and wash once with ice-cold PBS. Add 100-200 µL of ice-cold lysis buffer to each well. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris. Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Normalize all samples to the same protein concentration (e.g., 20 µg) and prepare with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% BSA or non-fat milk in TBST) for 1 hour at room temperature.

  • Incubate with primary antibody (e.g., anti-p-ERK, 1:1000 dilution) overnight at 4°C.

  • Wash the membrane, then incubate with HRP-conjugated secondary antibody (1:5000 dilution) for 1 hour at room temperature.

  • Wash again, then apply ECL substrate and image the blot.

• Stripping and Re-probing: After imaging, strip the membrane and re-probe with the anti-Total ERK antibody to ensure equal protein loading.

Data Analysis & Expected Results:

• Use densitometry software (e.g., ImageJ) to quantify the band intensity for p-ERK and Total ERK.

• Calculate the ratio of p-ERK / Total ERK for each sample.

• Normalize the data to the vehicle control. An increase in this ratio upon 2C-P treatment indicates activation of the MAPK pathway.

Integrated Experimental Workflow

The following diagram illustrates a comprehensive workflow for characterizing 2C-P in vitro, from initial cell culture through to the analysis of multiple signaling outputs.

Caption: Integrated workflow for the in vitro characterization of 2C-P.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
No response in Ca²⁺ assay	1. Cell health is poor. 2. Dye loading was inefficient. 3. Receptor is not expressed or functional. 4. Compound degraded.	1. Check cell viability and morphology. 2. Optimize dye loading time and temperature. 3. Verify receptor expression (e.g., via Western Blot or qPCR); run positive control (serotonin). 4. Prepare fresh compound dilutions.
High background in Western Blot	1. Insufficient blocking. 2. Antibody concentration is too high. 3. Insufficient washing.	1. Increase blocking time or try a different blocking agent (e.g., 5% BSA). 2. Titrate primary and secondary antibodies to optimal concentrations. 3. Increase the number and/or duration of TBST washes.
Inconsistent results between experiments	1. Variation in cell passage number or confluency. 2. Inaccurate pipetting or dilutions. 3. Inconsistent incubation times.	1. Use cells within a consistent passage number range; seed cells to achieve similar confluency. 2. Calibrate pipettes; ensure thorough mixing of dilutions. 3. Use timers to ensure precise and consistent stimulation and incubation steps.

References

• The Irish Times. (2016). 2C-P: A long-lasting and potent drug. [Link]

• PsychonautWiki. (n.d.). 2C-P. [Link]

• Wikipedia. (n.d.). 2C-P. [Link]

• Watterson, K. R., et al. (2016). High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes. Methods in Molecular Biology. [Link]

• MedScreens. (2014). 2C-P: The little known hallucinogenic. [Link]

• Wikidoc. (2012). 2C-P. [Link]

• Mancini, A. D., et al. (2015). Ca2+ mobilization assays in GPCR drug discovery. Methods in Molecular Biology. [Link]

• Afzal, A., & Jabeen, S. (2020). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol. [Link]

• Molecular Devices. (n.d.). Intracellular Calcium Measurements with FLIPR Calcium Assay Kit. [Link]

• Assay Guidance Manual. (2012). Phospho-ERK Assays. [Link]

• Yadav, P. N., et al. (2020). Serotonin 2A (5-HT2A) receptor affects cell–matrix adhesion and the formation and maintenance of stress fibers in HEK293 cells. Scientific Reports. [Link]

• Molecular Devices. (n.d.). Cell-based measurement of ERK1/2 phosphorylation with THUNDER TR-FRET assay. [Link]

• Li, X., et al. (2023). Protocol for cell-based screening assay to measure ERK1/2 phosphorylation as a readout for complement receptor activation. STAR Protocols. [Link]

• ResearchGate. (n.d.). Western blot detection of ERK1/2, P90RSK, and CREB phosphorylation.... [Link]

• ResearchGate. (n.d.). Phosphorylation of CREB by EGF. A, Western blot analysis of.... [Link]

• Seth, P., & Yadav, P. N. (2022). Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways. International Review of Neurobiology. [Link]

• Zhang, G., & Stackman, R. W. Jr. (2015). The role of serotonin 5-HT2A receptors in memory and cognition. Frontiers in Pharmacology. [Link]

• Blendy, J. A. (2006). Regulation of CREB Phosphorylation in Nucleus Accumbens after Relief Conditioning. Molecular Psychiatry. [Link]

• Lee, J. H., et al. (2022). Serotonin (5-HT) 2A Receptor Involvement in Melanin Synthesis and Transfer via Activating the PKA/CREB Signaling Pathway. International Journal of Molecular Sciences. [Link]

• Mayr, B., & Montminy, M. (2001). Distinct effects of cAMP and mitogenic signals on CREB-binding protein recruitment impart specificity to target gene activation via CREB. Proceedings of the National Academy of Sciences. [Link]

• ResearchGate. (n.d.). Western Blot analysis of CREB expression and phosphorylation (A) and.... [Link]

• Herndon, L. A., et al. (2005). Hallucinogen-like actions of 2,5-dimethoxy-4-(n)-propylthiophenethylamine (2C-T-7) in mice and rats. Psychopharmacology. [Link]

• González-Maeso, J., & Sealfon, S. C. (2009). Hallucinogens and Serotonin 5-HT2A Receptor-Mediated Signaling Pathways. Current Topics in Behavioral Neurosciences. [Link]

• bioRxiv. (2024). Snapshot of 5-HT2A receptor activation in the mouse brain via IP1 detection. [Link]

• Kolb, V., et al. (2023). 5-HT2A receptors: Pharmacology and functional selectivity. Neuropharmacology. [Link]

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• 4. Serotonin 2A (5-HT2A) receptor affects cell–matrix adhesion and the formation and maintenance of stress fibers in HEK293 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Frontiers | The role of serotonin 5-HT2A receptors in memory and cognition [frontiersin.org]
• 7. Hallucinogens and Serotonin 5-HT2A Receptor-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Regulation of CREB Phosphorylation in Nucleus Accumbens after Relief Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Distinct effects of cAMP and mitogenic signals on CREB-binding protein recruitment impart specificity to target gene activation via CREB - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 2C-P: A long-lasting and potent drug – The Irish Times [irishtimes.com]
• 13. Serotonin (5-HT) 2A Receptor Involvement in Melanin Synthesis and Transfer via Activating the PKA/CREB Signaling Pathway [mdpi.com]
• 14. Hallucinogen-like actions of 2,5-dimethoxy-4-(n)-propylthiophenethylamine (2C-T-7) in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: High-Resolution Analytical Differentiation of 1-(2,4-Dimethoxyphenyl)propylamine from Amphetamine Regioisomers

Target Audience: Analytical Chemists, Forensic Toxicologists, and Pharmacokinetic Researchers Document Type: Advanced Protocol & Application Guide

Executive Summary & Analytical Rationale

The rapid emergence of novel psychoactive substances (NPS) and their synthetic precursors necessitates highly specific analytical methodologies. 1-(2,4-Dimethoxyphenyl)propylamine is a primary benzylic amine. Crucially, it is a positional isomer of the Schedule I controlled substance 2,4-dimethoxyamphetamine (2,4-DMA) .

Standard electron ionization mass spectrometry (EI-MS) screening often fails to unambiguously differentiate ring-substituted regioisomers (e.g., 2,4- vs. 2,5-dimethoxy patterns) because they yield identical molecular weights and highly similar fragmentation clusters[1]. As a Senior Application Scientist, I have designed this multi-modal workflow to overcome these isobaric and isomeric interferences. By combining chemical derivatization, specialized stationary phases, and high-resolution mass spectrometry, this guide provides a self-validating system to ensure absolute structural confirmation.

Structural & Physicochemical Profiling

The fundamental causality behind the analytical challenge lies in the position of the amine group. In 2,4-DMA, the amine is on the β -carbon (aliphatic), whereas in 1-(2,4-dimethoxyphenyl)propylamine, it is on the α -carbon (benzylic). This structural shift drastically alters the molecule's basicity, chromatographic retention, and primary cleavage pathways.

Table 1: Comparative Spectrometric Properties

Property	1-(2,4-Dimethoxyphenyl)propylamine (Target)	1-(2,4-Dimethoxyphenyl)propan-2-amine (2,4-DMA)
Chemical Class	Benzylic Amine	α -Methylphenethylamine (Amphetamine)
Molecular Formula	C11H17NO2	C11H17NO2
Exact Mass	195.1259 Da	195.1259 Da
EI-MS Base Peak (Underivatized)	m/z 166[M - C2H5]⁺	m/z 44 [CH3CH=NH2]⁺
EI-MS Base Peak (TFAA Derivatized)	m/z 262[M - C2H5]⁺	m/z 140 [CH3CH=NHTFA]⁺
Chromatographic Behavior	High tailing factor (requires acylation)	Moderate tailing

Experimental Workflows & Protocols

To establish a self-validating analytical system, the following protocols incorporate internal suitability checks to prevent false positives caused by incomplete derivatization or column degradation.

Protocol A: GC-EI-MS with Perfluoroacylation

Causality: Underivatized aliphatic and benzylic amines strongly interact with silanol groups on GC columns, causing peak tailing. Furthermore, their EI mass spectra are dominated by a single α -cleavage fragment, masking the structural information needed to assign ring substituents. Perfluoroacylation using Trifluoroacetic anhydride (TFAA) reduces the basicity of the nitrogen, improving volatility and directing the fragmentation pathway to yield unique, diagnostic high-mass ions[1].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of the 1-(2,4-Dimethoxyphenyl)propylamine standard in 1.0 mL of anhydrous ethyl acetate.

• Derivatization: Transfer 100 µL of the solution to a silanized glass vial. Add 50 µL of Trifluoroacetic anhydride (TFAA).

• Incubation: Seal the vial with a PTFE-lined cap and incubate at 60°C for 20 minutes. Rationale: Heat ensures complete conversion of the sterically hindered benzylic amine.

• Evaporation: Evaporate the mixture to dryness under a gentle stream of ultra-pure nitrogen at room temperature to remove excess TFAA and acidic byproducts.

• Reconstitution: Reconstitute the residue in 100 µL of ethyl acetate containing 10 µg/mL of an internal standard (e.g., diphenylamine).

• GC-MS Analysis: Inject 1 µL (split ratio 10:1) onto a mid-polar column (e.g., DB-17ms or Rxi-50). Temperature program: 70°C (hold 2 min), ramp at 15°C/min to 280°C.

• System Validation Check: Monitor the chromatogram for the underivatized peak (m/z 166). If the underivatized peak exceeds 1% of the total peak area, discard the batch and prepare fresh TFAA, as moisture has compromised the reagent.

Protocol B: LC-HRMS (Q-TOF) with PFP Stationary Phase

Causality: Standard C18 columns frequently fail to resolve ring-positional isomers of dimethoxyphenyl compounds. Utilizing a Pentafluorophenyl (PFP) stationary phase introduces π

π , dipole, and hydrogen-bonding interactions, enabling baseline separation of regioisomers[2]. High-resolution mass spectrometry provides exact mass measurements (<2 ppm error), eliminating isobaric matrix interferences.

Step-by-Step Methodology:

• Mobile Phase Prep: Prepare Mobile Phase A (0.1% Formic acid in LC-MS grade H2O) and Mobile Phase B (0.1% Formic acid in Acetonitrile).

• Column Equilibration: Install a PFP column (e.g., 100 mm × 2.1 mm, 1.7 µm) and equilibrate at 5% B for 10 column volumes.

• Gradient Elution: Inject 2 µL of the sample (100 ng/mL in initial mobile phase). Run a linear gradient from 5% B to 60% B over 12 minutes.

• HRMS Acquisition: Operate the Q-TOF in positive electrospray ionization (ESI+) mode. Acquire MS1 data from m/z 100–1000.

• Targeted MS/MS (CID): Isolate the [M+H]⁺ precursor at m/z 196.1332. Apply a collision energy of 20 eV.

• System Validation Check: Verify the presence of the diagnostic neutral loss of ammonia (-17.0265 Da), which is highly characteristic of benzylic amines compared to amphetamines[3].

Data Visualization

The following diagrams illustrate the integrated analytical workflow and the specific electron-ionization fragmentation pathways that allow for definitive isomer differentiation.

Fig 1: Multi-modal analytical workflow for regioisomer differentiation.

Fig 2: Primary EI-MS fragmentation pathways of the underivatized benzylic amine.

Results Interpretation & Conclusion

When analyzing 1-(2,4-Dimethoxyphenyl)propylamine, the analyst must prioritize the identification of the α -cleavage products. In GC-MS, the TFA-derivatized sample will yield a base peak at m/z 262, definitively distinguishing it from 2,4-DMA (base peak m/z 140)[1]. In LC-HRMS, the PFP column will ensure that even if co-eluting matrix components share the exact mass of 195.1259 Da, the retention time shift caused by the π

π interactions of the 2,4-dimethoxy ring will isolate the target analyte[2].

By adhering to this multi-tiered, self-validating protocol, laboratories can confidently report the presence of this specific regioisomer, fulfilling the rigorous E-E-A-T standards required for forensic and pharmacokinetic drug development.

References

• [1] Maher, H. M., Awad, T., DeRuiter, J., & Clark, C. R. (2009). GC-MS and GC-IRD studies on dimethoxyamphetamines (DMA): regioisomers related to 2,5-DMA. Forensic Science International, 192(1-3), 115-125. URL:[Link]

• [2] Zaitsu, K., et al. (2013). Differentiation of regioisomeric fluoroamphetamine analogs by gas chromatography-mass spectrometry and liquid chromatography-tandem mass spectrometry. Forensic Toxicology, 31, 241-250. URL:[Link]

• [3] Verhoeven, M., Bonetti, J., Kranenburg, R., et al. (2023). Chemical identification and differentiation of positional isomers of novel psychoactive substances. Trends in Analytical Chemistry, 166, 117157. URL:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. pure.uva.nl [pure.uva.nl]

Application Note: GC-MS Analysis of 1-(2,4-Dimethoxyphenyl)propylamine Following Derivatization

Abstract and Introduction

The analysis of polar compounds by gas chromatography (GC) is frequently challenging. Primary amines such as 1-(2,4-Dimethoxyphenyl)propylamine, a phenethylamine-class compound, exhibit poor chromatographic behavior due to their high polarity and low volatility.[1] These characteristics lead to issues such as peak tailing, poor sensitivity, and irreversible adsorption onto active sites within the GC system, compromising both qualitative and quantitative analysis.[1][2][3]

Chemical derivatization is an essential sample preparation technique that chemically modifies the analyte to improve its analytical properties.[4][5][6] The primary goal is to replace active, polar hydrogen atoms on functional groups (like the -NH₂ group in our analyte) with less polar, more stable moieties.[4][7] This conversion results in a derivative that is more volatile, more thermally stable, and exhibits significantly improved chromatographic behavior.[7][8] This application note provides detailed protocols for two robust derivatization techniques for 1-(2,4-Dimethoxyphenyl)propylamine: Acylation using Trifluoroacetic Anhydride (TFAA) and Silylation using N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

The Rationale for Derivatization

The necessity of derivatization for polar amines is rooted in fundamental chromatographic principles. The free amine group (-NH₂) can form hydrogen bonds with active silanol groups (-Si-OH) present on the surface of the GC inlet liner and the capillary column. This interaction is the primary cause of poor peak shape and sample loss. Derivatization effectively "caps" this reactive amine group, transforming the analyte into a chemical form more compatible with the GC environment.[9]

Key Benefits of Derivatization for 1-(2,4-Dimethoxyphenyl)propylamine:

• Increased Volatility: Masks polar N-H bonds, reducing the compound's boiling point and allowing it to transition into the gas phase at lower temperatures.[4][5]

• Improved Peak Shape: Minimizes interactions with the GC system, resulting in sharper, more symmetrical chromatographic peaks.[8][9]

• Enhanced Thermal Stability: Prevents on-column degradation of the analyte at the high temperatures of the GC inlet and oven.[5][7]

• Characteristic Mass Spectra: Derivatives often produce unique and predictable fragmentation patterns in the mass spectrometer, aiding in structural confirmation and improving sensitivity.[7][9]

General Experimental Workflow

The overall process, from sample preparation to analysis, follows a structured path. It is critical to maintain consistency, especially in the derivatization step, to ensure reproducibility.

Caption: General workflow for sample derivatization and GC-MS analysis.

Protocol 1: Acylation with Trifluoroacetic Anhydride (TFAA)

Acylation is a robust and widely used technique that involves the reaction of the primary amine with an acid anhydride.[7] Fluorinated anhydrides like TFAA are particularly effective because they produce stable, highly volatile derivatives that are excellent for both Flame Ionization Detection (FID) and Mass Spectrometry (MS).[1][10] The resulting N-trifluoroacetyl derivative of 1-(2,4-Dimethoxyphenyl)propylamine provides a significant mass shift and characteristic fragmentation.

Caption: Acylation of 1-(2,4-Dimethoxyphenyl)propylamine with TFAA.

Materials

• 1-(2,4-Dimethoxyphenyl)propylamine sample

• Trifluoroacetic Anhydride (TFAA)

• Anhydrous solvent (e.g., Ethyl Acetate, Acetonitrile)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen gas supply for evaporation

Step-by-Step Protocol

• Sample Preparation: Place a known amount of the analyte solution into a reaction vial. If the sample is in a volatile solvent, evaporate to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 200 µL of anhydrous ethyl acetate to the dried sample residue. Vortex briefly to dissolve. Add 100 µL of TFAA to the vial.[1]

• Reaction: Immediately cap the vial tightly. Vortex for 10-15 seconds. Place the vial in a heating block set to 60-70°C for 20 minutes to ensure the reaction goes to completion.[1]

• Cooling: Remove the vial from the heating block and allow it to cool to room temperature.

• Byproduct Removal (Optional but Recommended): The reaction generates trifluoroacetic acid as a byproduct.[4][7] For optimal results, evaporate the solvent and excess reagent under a gentle stream of nitrogen. Reconstitute the derivatized analyte in a suitable solvent (e.g., 100 µL of ethyl acetate) for injection.

• Analysis: Inject 1 µL of the final solution into the GC-MS system.

Protocol 2: Silylation with MSTFA

Silylation is another highly effective derivatization method, particularly for compounds with active hydrogens.[5][11] N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is a versatile and potent silylating agent that reacts with the primary amine to form a nonpolar, volatile N-trimethylsilyl (TMS) derivative.[12] A key advantage of MSTFA is that its byproducts are volatile and generally do not interfere with the chromatography.

Causality Note: Silylation reactions are highly sensitive to moisture.[4][5] Water will preferentially react with the silylating reagent, consuming it and preventing the derivatization of the target analyte. Therefore, using anhydrous solvents and ensuring the sample is completely dry is critical for success.

Caption: Silylation of 1-(2,4-Dimethoxyphenyl)propylamine with MSTFA.

Materials

• 1-(2,4-Dimethoxyphenyl)propylamine sample

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), optionally with 1% TMCS as a catalyst

• Anhydrous solvent (e.g., Pyridine, Acetonitrile)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen gas supply for evaporation

Step-by-Step Protocol

• Sample Preparation: Place a known amount of the analyte solution into a reaction vial and evaporate to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 100 µL of anhydrous pyridine (or another suitable solvent) to dissolve the sample. Then, add 100 µL of MSTFA.[1] Pyridine is a common solvent as it can also act as an acid scavenger.[4]

• Reaction: Tightly cap the vial and heat it at 70°C for 30 minutes in a heating block.[13]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: Inject 1 µL of the derivatized sample directly into the GC-MS system. Unlike the acylation protocol, there is typically no need for a post-reaction evaporation step.

Expected Results and Data Interpretation

Derivatization will significantly alter the properties of the analyte. The table below summarizes the expected changes.

Property	Underivatized Analyte	TFAA Derivative	MSTFA Derivative
Molecular Weight	195.27 g/mol	291.26 g/mol	267.42 g/mol
Polarity	High	Low	Low
Volatility	Low	High	High
Expected GC Retention Time	Long (with tailing)	Shorter, sharp peak	Shorter, sharp peak
Key Mass Fragments (Predicted)	m/z 151 (loss of propylamine), 44	m/z 151, characteristic fragments from TFA group	m/z 73 (TMS ion), M-15 (loss of CH₃ from TMS)

The mass spectrum of the derivatized compound will be critical for confirmation. For the TFA derivative , expect to see a molecular ion (M⁺) at m/z 291 and characteristic cleavage at the C-C bond alpha to the nitrogen. For the TMS derivative , the presence of a strong ion at m/z 73 ([Si(CH₃)₃]⁺) and a fragment corresponding to the loss of a methyl group (M-15) from the molecular ion are highly indicative of successful silylation.

Advanced Application: Chiral Derivatization

1-(2,4-Dimethoxyphenyl)propylamine contains a chiral center, meaning it exists as two enantiomers (mirror-image isomers). Standard GC columns cannot separate enantiomers. However, by using a chiral derivatizing reagent, such as N-trifluoroacetyl-L-prolyl chloride (L-TPC), the enantiomers are converted into diastereomers.[9][14] These diastereomers have different physical properties and can be separated on a common achiral GC column, allowing for the quantification of each individual enantiomer.[14][15] This is a powerful technique for pharmaceutical development, metabolism studies, and forensic analysis.

Conclusion

The derivatization of 1-(2,4-Dimethoxyphenyl)propylamine is a mandatory step for reliable and reproducible analysis by GC-MS. Both acylation with TFAA and silylation with MSTFA are highly effective methods that transform the polar, low-volatility amine into a derivative with excellent chromatographic properties. Acylation offers very stable derivatives, while silylation is often faster with fewer workup steps. The choice of method may depend on laboratory preference, available reagents, and specific analytical goals, such as the need for chiral separation. By following these detailed protocols, researchers can achieve sharp, symmetrical peaks and generate high-quality mass spectral data essential for accurate identification and quantification.

References

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• Smart, K. F., & Aggio, R. B. M. (n.d.). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Retrieved from [Link]

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• Shimadzu. (2024, December 10). Analysis of Phenethylamines Using On-Column TFA Derivatization. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 15). Why Use GC Derivatization Reagents. Retrieved from [Link]

• PubMed Central. (n.d.). Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry. Retrieved from [Link]

• KoreaScience. (2024, June 30). Establishment and Evaluation of GC/MS Methods for Urinalysis of Multiple Phenethylamines. Mass Spectrometry Letters. Retrieved from [Link]

• Journal of King Saud University. (2020, July 1). Determination of chiral amphetamine in seized tablets by indirect enantioseparation using GC–MS. Retrieved from [Link]

• H-BRS. (n.d.). Identification of corrosion inhibiting long-chain primary alkyl amines by gas chromatography and gas chromatography–mass spectrometry. Retrieved from [Link]

• Scilit. (n.d.). Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry. Retrieved from [Link]

• Liu, R. H. (2008). Chemical Derivatization for the Analysis of Drugs by GC-MS - A Conceptual Review. Journal of Food and Drug Analysis, 16(1), 1-10.
• Google Patents. (n.d.). KR100848132B1 - Method for Simultaneous Analysis of Amphetamine and Hemp Derivatives by Gas Chromatography.

• DEA.gov. (n.d.). Chiral Separation of Methamphetamine and Related Compounds using Capillary Electrophoresis with Dynamically Coated Capillaries. Retrieved from [Link]

• ACS Publications. (2015, May 29). Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. Retrieved from [Link]

• PubMed. (2008, June 19). Simultaneous determination of amphetamine-type stimulants and cannabinoids in fingernails by gas chromatography-mass spectrometry. Retrieved from [Link]

• Shimadzu. (n.d.). Automatic Derivatization System for Phenethylamine Drugs - Applications. Retrieved from [Link]

• SciSpace. (2017, November 15). Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and. Retrieved from [Link]

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• PubMed Central. (2023, February 6). Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ5-Sterol Autoxidation) in Environmental Samples. Retrieved from [Link]

• IU Indianapolis ScholarWorks. (n.d.). Formation and identification of novel derivatives of primary amine and zwitterionic drugs. Retrieved from [Link]

• PubMed Central. (2001, May 15). Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• Wu, C. H., & Lin, D. L. (2016). Chemical Derivatization for Forensic Drug Analysis by GC- and LC-MS. Journal of Forensic Sciences, 28(1), 17-35.

• ResearchGate. (n.d.). (PDF) Derivatization Methods in GC and GC/MS. Retrieved from [Link]

• PubMed Central. (2021, December 18). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

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Application Notes and Protocols: 1-(2,4-Dimethoxyphenyl)propylamine (2C-P) in Neuropharmacology Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2,4-Dimethoxyphenyl)propylamine, more commonly known in scientific literature as 2,5-dimethoxy-4-propylphenethylamine (2C-P), is a potent psychedelic compound belonging to the 2C family of phenethylamines.[1] First synthesized by Alexander Shulgin, 2C-P is recognized for its significant interaction with the serotonergic system, making it a valuable tool for neuropharmacology research.[1] These application notes provide a comprehensive guide to utilizing 2C-P in both in vitro and in vivo experimental settings, with a focus on its primary mechanism of action as a serotonin 5-HT2A receptor agonist.

The study of compounds like 2C-P is crucial for understanding the intricate signaling pathways of the brain and for the potential development of novel therapeutics for psychiatric and neurological disorders.[2] This document outlines detailed protocols for receptor binding and functional assays, as well as in vivo behavioral studies, to facilitate rigorous and reproducible scientific investigation.

Mechanism of Action: A Potent 5-HT2A Receptor Agonist

The primary neuropharmacological target of 2C-P is the serotonin 5-HT2A receptor, where it acts as a potent agonist.[1] Activation of the 5-HT2A receptor, a G-protein coupled receptor (GPCR), is the main pharmacological mechanism behind the psychedelic effects induced by serotonergic hallucinogens.[3][4]

Upon binding of an agonist like 2C-P, the 5-HT2A receptor undergoes a conformational change, leading to the activation of the Gαq protein subunit. This initiates a downstream signaling cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[4] This canonical pathway is central to the cellular effects of 5-HT2A receptor activation.

Beyond the canonical Gαq pathway, 5-HT2A receptor activation can also engage other signaling pathways, including β-arrestin recruitment and non-canonical G protein signaling, such as the release of arachidonic acid.[3][4] The specific signaling bias of a given agonist can influence its overall pharmacological profile.

While the 5-HT2A receptor is its primary target, 2C-P also exhibits binding affinity for other serotonin receptors, notably the 5-HT2C and 5-HT1A receptors, though with lower affinity.[1] It has also been shown to have a high affinity for the rat trace amine-associated receptor 1 (TAAR1).[1] However, it displays little to no affinity for monoamine transporters, indicating that it does not act as a significant reuptake inhibitor.[1] At high doses, 2C-P has been observed to affect the dopaminergic system and may induce neurotoxicity through neuroinflammatory processes.[5][6]

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Application Notes &amp; Protocols: 1-(2,4-Dimethoxyphenyl)propylamine as a Research Chemical Tool

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 1-(2,4-Dimethoxyphenyl)propylamine as a research chemical tool. Lacking extensive characterization in peer-reviewed literature, this compound belongs to the phenethylamine class, a family of compounds known for their interaction with monoamine neurotransmitter systems. Based on its structural similarity to known serotonergic agents, such as 2,5-Dimethoxy-4-propylamphetamine (DOPR), it is hypothesized that 1-(2,4-Dimethoxyphenyl)propylamine primarily acts as a ligand for serotonin (5-hydroxytryptamine, 5-HT) receptors, with a high probability of interacting with the 5-HT2 receptor subfamily (5-HT2A, 5-HT2B, 5-HT2C).[1]

This guide presents a logical workflow and detailed, self-validating protocols to enable researchers to systematically characterize the pharmacological profile of this compound. The protocols cover the determination of receptor binding affinity (Ki) through radioligand binding assays and the assessment of functional activity (EC₅₀/IC₅₀) and signaling pathways using cell-based calcium mobilization and β-arrestin recruitment assays.

Compound Overview and Handling

1.1. Chemical Structure and Properties

1-(2,4-Dimethoxyphenyl)propylamine is a substituted phenethylamine. The strategic placement of the methoxy groups on the phenyl ring and the propyl-amine side chain are key determinants of its potential pharmacological activity.

Property	Value
IUPAC Name	1-(2,4-dimethoxyphenyl)propan-1-amine
Chemical Formula	C₁₁H₁₇NO₂
Molar Mass	195.26 g/mol
Canonical SMILES	CCC(C1=C(C=C(C=C1)OC)OC)N
Appearance	(Varies, typically an oil or solid)
Solubility	Soluble in DMSO, Ethanol; sparingly soluble in water

1.2. Stock Solution Preparation and Storage

For in vitro experiments, it is critical to prepare accurate and stable stock solutions.

• Recommended Solvent: Dimethyl sulfoxide (DMSO).

• Procedure: Prepare a high-concentration primary stock solution (e.g., 10 mM) by dissolving a precisely weighed amount of the compound in high-purity DMSO. Aliquot into smaller volumes to minimize freeze-thaw cycles.

• Storage: Store stock solutions at -20°C or -80°C, protected from light and moisture. Before use, thaw the aliquot completely and bring it to room temperature. Vortex briefly to ensure homogeneity. The final concentration of DMSO in the assay buffer should typically be kept below 0.5% to avoid solvent-induced artifacts.

Research Applications: A Staged Approach to Pharmacological Characterization

The primary application of 1-(2,4-Dimethoxyphenyl)propylamine as a research tool is to investigate its interaction with serotonergic systems, particularly the 5-HT2A receptor. The 5-HT2A receptor is a G-protein coupled receptor (GPCR) of significant interest in neuroscience, as it is a key target for psychedelic drugs and atypical antipsychotics.[2][3] A logical, multi-stage experimental approach is essential to fully define its pharmacological profile.

Caption: Logical workflow for characterizing 1-(2,4-Dimethoxyphenyl)propylamine.

Detailed Experimental Protocols

The following protocols are designed to be self-validating by including necessary controls. They are based on established methodologies for characterizing ligands at GPCRs.

Protocol: Radioligand Binding Assay for 5-HT2A Receptor Affinity (Ki Determination)

Causality: This assay quantifies the affinity of the test compound for the 5-HT2A receptor by measuring its ability to compete with a radiolabeled ligand that has a known high affinity for the receptor.[4] The resulting inhibition constant (Ki) is a fundamental measure of the compound's potency at the receptor binding site.

Materials:

• Receptor Source: Commercially available cell membranes from CHO-K1 or HEK293 cells stably expressing the human 5-HT2A receptor.[5]

• Radioligand: [³H]ketanserin (a 5-HT2A antagonist) at a concentration near its Kd.

• Non-specific Agent: Mianserin (10 µM) or another unlabeled 5-HT2A ligand at a high concentration.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.[6]

• Test Compound: 1-(2,4-Dimethoxyphenyl)propylamine, serially diluted.

• Hardware: 96-well filter plates (e.g., GF/B or GF/C), cell harvester, liquid scintillation counter.

Step-by-Step Methodology:

• Plate Preparation: Pre-soak the 96-well filter plate with a solution like 0.5% polyethyleneimine for 2 hours to reduce non-specific binding of the radioligand to the filter material.[7]

• Assay Setup: In a 96-well plate, set up triplicate wells for each condition in a final volume of 250 µL:[6]

  • Total Binding: 150 µL membranes + 50 µL assay buffer + 50 µL [³H]ketanserin.

  • Non-specific Binding (NSB): 150 µL membranes + 50 µL Mianserin (10 µM final) + 50 µL [³H]ketanserin.

  • Competition Binding: 150 µL membranes + 50 µL of serially diluted test compound + 50 µL [³H]ketanserin.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation to allow the binding to reach equilibrium.[6]

• Harvesting: Rapidly terminate the reaction by vacuum filtration onto the pre-soaked filter plate using a cell harvester. Wash the filters 3-4 times with ice-cold wash buffer (e.g., 50 mM Tris-HCl).

• Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

Data Analysis:

• Calculate specific binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Plot the percentage of specific binding against the log concentration of the test compound.

• Use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of specific binding).

• Calculate the Ki value using the Cheng-Prusoff equation : Ki = IC₅₀ / (1 + [L]/Kd) Where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Protocol: Gq-Mediated Functional Activity via Calcium Mobilization Assay

Causality: The 5-HT2A receptor canonically couples to the Gq/G₁₁ protein.[4] Agonist binding initiates a signaling cascade that activates Phospholipase C (PLC), leading to the production of inositol trisphosphate (IP₃), which in turn mobilizes calcium from intracellular stores.[4][8] This assay measures the resulting transient increase in intracellular calcium concentration ([Ca²⁺]i) to determine if the compound acts as an agonist or antagonist.

Caption: Simplified 5-HT2A receptor Gq signaling cascade.

Materials:

• Cell Line: HEK293 or CHO cells stably expressing the human 5-HT2A receptor.

• Culture Medium: DMEM or appropriate medium supplemented with FBS and antibiotics.

• Calcium Indicator Dye: Fura-2 AM or Indo-1 AM.[9][10]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Positive Control: A known 5-HT2A agonist (e.g., Serotonin) or a calcium ionophore (e.g., Ionomycin).[9]

• Hardware: Fluorescence plate reader with kinetic reading capability and appropriate filters (e.g., Ex/Em: 340/505 nm and 380/505 nm for Fura-2) or a flow cytometer.[10][11]

Step-by-Step Methodology:

• Cell Plating: Seed the cells into a 96-well or 384-well black, clear-bottom plate and culture until they form a confluent monolayer.

• Dye Loading: Remove the culture medium and add the dye loading solution (assay buffer containing Fura-2 AM and a surfactant like Pluronic F-127). Incubate at 37°C for 60 minutes in the dark.[10]

• Cell Washing: Gently wash the cells twice with assay buffer to remove extracellular dye. Add a final volume of assay buffer to each well.

• Baseline Measurement: Place the plate in the reader and measure the baseline fluorescence ratio (e.g., F340/F380) for a short period (10-20 seconds).

• Compound Addition & Measurement:

  • Agonist Mode: Add serially diluted concentrations of the test compound and immediately begin kinetic measurement of the fluorescence ratio for 90-180 seconds to capture the transient calcium peak.

  • Antagonist Mode: Pre-incubate the cells with serially diluted concentrations of the test compound for 10-20 minutes. Then, add a known concentration (e.g., EC₈₀) of a reference agonist (like serotonin) and measure the response.

• Data Acquisition: Record the fluorescence intensity over time.

Data Analysis:

• Calculate the fluorescence ratio (F340/F380) over time.

• Determine the peak response for each concentration.

• Agonist Mode: Plot the peak response against the log concentration of the test compound to generate a dose-response curve and calculate the EC₅₀ (potency) and Emax (efficacy) values.

• Antagonist Mode: Plot the inhibition of the agonist response against the log concentration of the test compound to determine the IC₅₀ value.

Protocol (Advanced): β-Arrestin Recruitment Assay for Biased Agonism

Causality: Beyond G-protein coupling, agonist-bound GPCRs can be phosphorylated by GRKs (GPCR kinases), leading to the recruitment of β-arrestin proteins. This process mediates receptor desensitization and can initiate a separate wave of G-protein-independent signaling.[8] Some ligands may preferentially activate one pathway over the other (biased agonism). This assay is crucial for a more nuanced understanding of the compound's mechanism of action.[12]

Methodology Overview:

This protocol typically relies on commercially available assay platforms, such as those based on enzyme fragment complementation (EFC) or bioluminescence resonance energy transfer (BRET). A common approach is a split-luciferase assay:

• Principle: The 5-HT2A receptor is fused to one non-functional fragment of a luciferase enzyme, and β-arrestin is fused to the complementary fragment.

• Procedure: In cells co-expressing these fusion proteins, the addition of an agonist that promotes receptor-arrestin interaction will bring the two luciferase fragments into close proximity, reconstituting an active enzyme.

• Readout: Upon addition of a luciferase substrate, the resulting luminescence is measured, which is directly proportional to the extent of β-arrestin recruitment.

• Data Analysis: Dose-response curves are generated to calculate the EC₅₀ and Emax for β-arrestin recruitment. This data can then be compared to the Gq signaling data to assess for bias.

Data Interpretation and Summary

The data generated from these protocols will allow for a comprehensive classification of 1-(2,4-Dimethoxyphenyl)propylamine.

Parameter	Assay	Interpretation
Ki	Radioligand Binding	Measures binding affinity. A lower Ki value indicates higher potency at the receptor binding site.
EC₅₀	Calcium Mobilization	Measures functional potency as an agonist. The concentration required to produce 50% of the maximal response.
Emax	Calcium Mobilization	Measures efficacy. The maximum response produced by the compound relative to a full agonist (e.g., serotonin).
IC₅₀	Calcium Mobilization	Measures functional potency as an antagonist. The concentration required to inhibit 50% of the response to a known agonist.
Bias Factor	Comparison of Gq vs. β-arrestin assays	Quantifies signaling bias. Requires specialized analysis to compare the relative potency and efficacy between the two pathways.

By systematically applying these protocols, researchers can move 1-(2,4-Dimethoxyphenyl)propylamine from an uncharacterized molecule to a valuable research tool with a well-defined pharmacological profile, enabling its use in more complex studies of the serotonergic system.

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Application Note: Experimental Design for Behavioral and Neurochemical Profiling of 1-(2,4-Dimethoxyphenyl)propylamine (2,4-DMA)

Introduction & Mechanistic Rationale

1-(2,4-Dimethoxyphenyl)propylamine—more accurately designated in IUPAC nomenclature as 1-(2,4-dimethoxyphenyl)propan-2-amine and commonly known as 2,4-Dimethoxyamphetamine (2,4-DMA) —is a synthetic psychotropic derivative structurally related to mescaline and classical amphetamines.

Unlike typical halogenated or 2,5-substituted amphetamines (e.g., DOM or 2C-B) which act as direct 5-HT2A receptor agonists, 2,4-DMA possesses a highly atypical pharmacological profile. It functions primarily as a potent, reversible, and competitive inhibitor of Monoamine Oxidase A (MAO-A) . By preventing the deamination of serotonin (5-HT), systemic administration of 2,4-DMA leads to acute elevations of 5-HT in the raphe nuclei and hippocampus .

For drug development professionals and behavioral neuroscientists, designing in vivo studies for 2,4-DMA requires a nuanced approach. The compound exhibits a mixed behavioral profile: it produces stimulant-like effects at lower doses and hallucinogenic-like cognitive disruptions at higher doses, without inducing the classic head-twitch response (HTR) associated with direct psychedelics. This application note provides a validated, self-contained experimental framework for characterizing the acute behavioral effects of 2,4-DMA in rodent models.

Pharmacological Profile & Quantitative Data

To design an effective behavioral assay, researchers must align their observational windows and dose-response curves with the compound's pharmacokinetic and pharmacodynamic realities. The following table summarizes the critical quantitative parameters of 2,4-DMA.

Pharmacological Parameter	Value / Observation	Mechanistic Implication
MAO-A Inhibition (IC50)	0.6 μM	Potent, reversible prevention of 5-HT deamination.
MAO-B Inhibition	No effect up to 100 μM	Highly selective for MAO-A over MAO-B.
Peak 5-HT Elevation	165% of baseline at 1 hr	Defines the critical 60-minute pre-treatment window.
Locomotion (5 mg/kg)	Significant Increase	Stimulant-like dopaminergic/serotonergic crosstalk.
Locomotion (10–20 mg/kg)	Significant Decrease	Onset of competing stereotypy or serotonin syndrome.
Active Avoidance	Diminished at all doses	Cognitive disruption typical of atypical psychedelics.
Head-Twitch Response	Negative (Baseline levels)	Lacks direct 5-HT2A receptor agonism.

Data synthesized from preclinical evaluations of 2,4-DMA.

Mechanistic Pathway Visualization

The following diagram maps the causal relationship between 2,4-DMA's primary molecular target (MAO-A) and the resulting downstream behavioral phenotypes. Understanding this pathway is essential for troubleshooting unexpected behavioral variations in your cohort.

Fig 1. Pharmacological pathway of 2,4-DMA linking MAO-A inhibition to behavioral outcomes.

Experimental Protocols

The following protocols are designed as a self-validating system. By combining an assay sensitive to stimulant effects (Open Field) with one sensitive to cognitive/hallucinogenic disruption (Active Avoidance), researchers can accurately map the biphasic nature of 2,4-DMA.

Protocol A: Formulation and Dosing Strategy

Causality Check: 2,4-DMA's effects are highly time-dependent. Ex vivo studies demonstrate that serotonin levels peak exactly 1 hour post-injection and begin to recover by 6 hours. Therefore, a strict 60-minute incubation period is non-negotiable for reproducible behavioral data.

• Subject Preparation: Acclimate adult male Wistar rats (250–300 g) to the vivarium for at least 7 days under a standard 12h light/dark cycle. Handle subjects daily to reduce baseline stress, which can heavily skew MAO-A dependent serotonergic responses.

• Formulation: Dissolve 2,4-DMA hydrochloride in sterile 0.9% physiological saline. Ensure the solution is prepared fresh daily to prevent degradation.

• Administration: Administer doses of 1, 5, 10, and 20 mg/kg via intraperitoneal (i.p.) injection at a standard volume of 1 mL/kg. Use saline as the vehicle control.

• Incubation: Return subjects to their home cages for exactly 60 minutes prior to the commencement of any behavioral assay.

Protocol B: Open Field Test (OFT) for Psychomotor Profiling

Causality Check: 2,4-DMA exhibits a biphasic dose-response. At 5 mg/kg, it acts as a stimulant (increasing locomotion). At 10–20 mg/kg, locomotion decreases—not necessarily due to sedation, but due to the onset of competing serotonergic stereotypies (e.g., forepaw treading, flat body posture).

• Arena Setup: Utilize a square open field arena (100 x 100 x 40 cm) constructed of non-reflective black acrylic. Maintain ambient lighting at a dim 40 lux to encourage exploration and reduce thigmotaxis (wall-hugging).

• Execution: Place the rat in the center of the arena exactly 60 minutes post-dosing.

• Data Acquisition: Record spontaneous activity for 30 minutes using an overhead automated video tracking system (e.g., EthoVision XT).

• Quantification: Extract data for Total Distance Moved (cm) and Vertical Rearing Frequencies .

• Sanitization: Thoroughly clean the arena with 70% ethanol between subjects. Crucial: Allow the ethanol to evaporate completely; residual alcohol odors can induce olfactory stress and alter exploratory behavior.

Protocol C: Active Avoidance Conditioning

Causality Check: Classical psychedelics and atypical psychotropics reliably disrupt conditioned avoidance responses. This assay validates the "hallucinogenic-like" cognitive disruption of 2,4-DMA, which occurs across all dose ranges (1–20 mg/kg) despite the fluctuating motor effects .

• Apparatus Setup: Use a two-compartment automated shuttle box equipped with a grid floor capable of delivering scrambled footshocks.

• Habituation: Place the subject in the shuttle box for a 5-minute free-exploration period with no stimuli active.

• Trial Initiation: Deliver the Conditioned Stimulus (CS; an 80 dB tone combined with a cue light) for 10 seconds.

• Unconditioned Stimulus (US): If the rat fails to cross into the opposite compartment during the 10-second CS, immediately deliver the US (0.5 mA footshock) for up to 5 seconds. The shock terminates the moment the rat crosses the barrier.

• Metrics: Conduct 50 consecutive trials per session with a randomized inter-trial interval (ITI) of 20–40 seconds. Record the number of Avoidances (crossing during the CS) versus Escapes (crossing during the US). 2,4-DMA will significantly diminish the number of successful avoidances compared to vehicle controls.

References

• Burgos-Villaseca, J., et al. (2016). Behavioral characterization of the acute effects in rats of 2,4-DMA (2,4-dimethoxyamphetamine) as precursor of atypical psychotropic derivatives. ResearchGate. Available at: [Link]

• Grokipedia (2026). 2,4-Dimethoxyamphetamine: Pharmacology and MAO-A Inhibition. Grokipedia Chemical Database. Available at:[Link]

• University of Hertfordshire (2020). Psychonauts' psychedelics: a systematic, multilingual, web-crawling exercise. UHRA. Available at: [Link]

Application Note &amp; Protocol: Cryopreservation of Samples Containing 1-(2,4-Dimethoxyphenyl)propylamine

Abstract

This document provides a comprehensive guide for the cryopreservation of samples containing 1-(2,4-Dimethoxyphenyl)propylamine, a substituted phenethylamine. The protocols outlined herein are designed to ensure the long-term stability and integrity of this compound in various sample matrices for researchers, scientists, and drug development professionals. By integrating principles of small molecule stability with best practices in cryobiology, this guide explains the causality behind experimental choices to establish a robust and self-validating system for sample preservation.

Introduction: The Imperative for Controlled Cryopreservation

1-(2,4-Dimethoxyphenyl)propylamine, as a member of the phenethylamine class, is susceptible to degradation over time. Factors such as oxidation, pH shifts, and exposure to light and elevated temperatures can compromise sample integrity, leading to inaccurate analytical results.[1] Cryopreservation, the process of preserving biological or chemical materials at ultra-low temperatures, effectively halts these degradation processes.[2] However, the freezing and thawing process itself can introduce physical and chemical stresses. The primary challenges in cryopreserving small molecules like 1-(2,4-Dimethoxyphenyl)propylamine are preventing the formation of damaging ice crystals and avoiding concentration effects as the solvent freezes.[3][4]

This guide provides detailed protocols for the effective cryopreservation of 1-(2,4-Dimethoxyphenyl)propylamine, ensuring its stability for future analysis.

Understanding the Stability of 1-(2,4-Dimethoxyphenyl)propylamine

The stability of 1-(2,4-Dimethoxyphenyl)propylamine is intrinsically linked to its chemical structure. As a phenethylamine derivative, it possesses a primary amine group, which is prone to oxidation.[1] The dimethoxy-substituted phenyl ring can also be a site for oxidative degradation.[5][6]

Key Factors Influencing Stability:

• Temperature: Elevated temperatures accelerate chemical degradation. Conversely, freezing at -20°C or lower significantly reduces degradation rates.[1] For long-term storage, temperatures below -130°C are recommended to approach a state of suspended animation.[2][7]

• pH: The protonated form of amines, present at lower pH, is generally more stable against oxidation than the free base.[1]

• Oxygen: Exposure to atmospheric oxygen can lead to oxidative degradation of the amine group and the aromatic ring.[1][8]

• Light: Many amine compounds are photosensitive. Exposure to UV or ambient light can initiate degradation reactions.[1]

• Carbon Dioxide: The basic amine group can react with atmospheric CO2 to form a carbonate salt.[1]

The following diagram illustrates the potential degradation pathways for phenethylamine-like compounds, which are relevant to 1-(2,4-Dimethoxyphenyl)propylamine.

Caption: Potential Degradation Pathways for 1-(2,4-Dimethoxyphenyl)propylamine.

Core Principles of Cryopreservation Protocol Design

A successful cryopreservation protocol for small molecules hinges on two main principles: controlling the cooling rate and managing the sample matrix (solvent and any cryoprotectants).

• Controlled-Rate Freezing: A slow cooling rate, typically -1°C per minute, is crucial.[7][9] This allows for the gradual formation of small, less-damaging ice crystals and minimizes osmotic stress on any cellular components in a biological matrix.

• Vitrification: The ultimate goal is to achieve a glass-like, amorphous state (vitrification) rather than a crystalline one. This prevents ice crystal formation altogether. While challenging for larger volumes, using cryoprotectants can help achieve this.

• Cryoprotective Agents (CPAs): CPAs are substances that protect materials from freezing damage.[4] For small molecules, the solvent itself can act as a CPA, especially if it has good glass-forming properties. Common CPAs like dimethyl sulfoxide (DMSO) and glycerol are used in cellular cryopreservation and can be considered for samples containing 1-(2,4-Dimethoxyphenyl)propylamine, particularly in aqueous matrices.[7][10] However, their potential for chemical interaction with the analyte must be assessed. The use of a combination of CPAs can sometimes reduce overall toxicity.[11][12]

• Rapid Thawing: Rapidly warming the sample minimizes the time spent in the temperature range where ice crystals can recrystallize and cause damage.[13]

Detailed Cryopreservation Protocols

Protocol 1: Cryopreservation of 1-(2,4-Dimethoxyphenyl)propylamine in Organic Solvents

This protocol is suitable for purified 1-(2,4-Dimethoxyphenyl)propylamine or its solutions in organic solvents.

Materials:

• 1-(2,4-Dimethoxyphenyl)propylamine sample

• High-purity, degassed aprotic solvent (e.g., acetonitrile, anhydrous DMSO)

• Cryogenic vials (e.g., polypropylene) with a secure seal

• Controlled-rate freezing container (e.g., Nalgene® Mr. Frosty or similar device) or a programmable freezer

• -80°C freezer

• Liquid nitrogen storage dewar (vapor phase recommended)

• Personal Protective Equipment (PPE): safety glasses, cryogenic gloves, lab coat

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve the 1-(2,4-Dimethoxyphenyl)propylamine in the chosen high-purity, degassed aprotic solvent to the desired concentration.

  • If possible, sparge the solution with an inert gas (argon or nitrogen) for 5-10 minutes to remove dissolved oxygen.

  • Aliquot the solution into pre-labeled cryogenic vials. Leave approximately 10% headspace to allow for expansion upon freezing.

• Controlled-Rate Freezing:

  • Place the cryogenic vials into a controlled-rate freezing container according to the manufacturer's instructions.

  • Place the container in a -80°C freezer and leave it for at least 4 hours, preferably overnight. This will achieve a cooling rate of approximately -1°C/minute.[13][14]

• Long-Term Storage:

  • Quickly transfer the frozen vials from the -80°C freezer to a liquid nitrogen dewar for long-term storage. Vapor phase storage (-135°C to -190°C) is preferred over liquid phase (-196°C) to reduce the risk of contamination and vial explosion upon warming.[7]

• Thawing:

  • To thaw, remove the vial from the liquid nitrogen dewar and immediately place it in a 37°C water bath.[13]

  • Gently agitate the vial until the sample is completely thawed.

  • Wipe the outside of the vial with 70% ethanol before opening in a sterile environment if required.

Protocol 2: Cryopreservation of 1-(2,4-Dimethoxyphenyl)propylamine in Aqueous Solutions or Biological Matrices

This protocol is designed for samples where 1-(2,4-Dimethoxyphenyl)propylamine is in an aqueous buffer or a biological matrix (e.g., plasma, urine, cell lysate).

Materials:

• Sample containing 1-(2,4-Dimethoxyphenyl)propylamine

• Cryoprotectant stock solution (e.g., sterile DMSO or glycerol)

• Cryogenic vials

• Controlled-rate freezing container or programmable freezer

• -80°C freezer

• Liquid nitrogen storage dewar

• PPE

Step-by-Step Methodology:

• Sample Preparation:

  • On ice, slowly add the cryoprotectant to the sample to a final concentration of 5-10% (v/v). For example, add 100 µL of sterile DMSO to 900 µL of the sample. Gently mix.

  • The addition of a cryoprotectant is crucial in aqueous solutions to prevent the formation of large, damaging ice crystals.[4]

  • Aliquot the mixture into pre-labeled cryogenic vials, leaving 10% headspace.

• Controlled-Rate Freezing:

  • Follow the same procedure as in Protocol 1, Step 2.

• Long-Term Storage:

  • Follow the same procedure as in Protocol 1, Step 3.

• Thawing:

  • Follow the same procedure as in Protocol 1, Step 4.

  • Note: Depending on the downstream application, it may be necessary to remove the cryoprotectant after thawing. This can be achieved through methods like solid-phase extraction or dialysis.

The following diagram illustrates the general workflow for cryopreservation.

Caption: General Cryopreservation Workflow.

Data Summary and Best Practices

Parameter	Recommendation	Rationale
Solvent Choice	High-purity, degassed aprotic solvent (e.g., acetonitrile) for neat compound.	Minimizes oxidative degradation and unwanted side reactions.[1]
Cryoprotectant	5-10% DMSO or glycerol for aqueous/biological samples.	Prevents large ice crystal formation and damage.[4][7]
Cooling Rate	-1°C per minute.	Allows for gradual ice crystal formation, minimizing physical stress.[7][9]
Storage Temperature	Liquid nitrogen vapor phase (-135°C to -190°C).	Halts nearly all chemical and biological activity for long-term stability.[7][14]
Thawing Rate	Rapid (e.g., in a 37°C water bath).	Minimizes time for ice crystal recrystallization.[13]
Handling	Use inert gas (argon/nitrogen) and protect from light.	Prevents oxidation and photodegradation.[1]

Validation and Quality Control

To ensure the integrity of the cryopreservation process, it is essential to implement a validation protocol.

• Baseline Analysis: Analyze a fresh sample of 1-(2,4-Dimethoxyphenyl)propylamine before cryopreservation to establish a baseline concentration and purity profile.

• Post-Thaw Analysis: After a set period of cryopreservation (e.g., 24 hours, 1 month, 6 months), thaw a sample and re-analyze it using the same analytical method (e.g., LC-MS/MS).

• Stability Assessment: Compare the post-thaw results to the baseline data. The concentration should remain within an acceptable range (e.g., ±15% of the initial concentration). Look for the appearance of new peaks, which could indicate degradation products.[15]

Conclusion

The successful cryopreservation of 1-(2,4-Dimethoxyphenyl)propylamine is achievable through the careful control of the sample matrix, cooling rate, and storage temperature. By following the detailed protocols and best practices outlined in this guide, researchers can ensure the long-term stability and integrity of their valuable samples, leading to more reliable and reproducible experimental outcomes.

References

• Simultaneous Determination and Stability Analysis of Ten New Psychoactive Substances including Synthetic Cathinones, Phenethylamines, and Ketamine Substitutes in Urine Using Liquid Chromatography-Tandem Mass Spectrometry - PMC. (n.d.).
• Minimizing degradation of phenethylamines during storage - Benchchem. (n.d.).
• Walking on thin ice: controlled freezing & thawing of pharmaceutical active molecules - BioInsights Publishing. (2022, December 14).
• Cryopreservation Basics: Protocols and Best Practices for Freezing Cells. (n.d.).
• Cryoprotectant Toxicity: Facts, Issues, and Questions - PMC - NIH. (n.d.).
• Cryopreservation techniques & best practice freezing methods - Single Use Support. (2023, August 11).
• An In-depth Technical Guide to the Molecular Structure and Properties of Di-n-propylamine - Benchchem. (n.d.).
• Best Practices in Cryopreservation - ATCC. (2016, April 21).
• Metabolism and Toxicokinetic Data of Designer Drugs, Amphetamine, Methamphetamine, and Their N-Alkyl Derivatives | Request PDF - ResearchGate. (2025, August 6).
• CRYOPRESERVATION. (n.d.).
• 2,4-dimethoxy-N,N-dimethylphenylisopropylamine | C13H21NO2 | CID 128058 - PubChem. (n.d.).
• Implementing Best Practices and Validation of Cryopreservation Techniques for Microorganisms - PMC. (n.d.).
• Principles of Cryopreservation - ResearchGate. (n.d.).
• A guide to cryopreservation equipment and freezing programs - Fisher Scientific. (n.d.).
• Cryopreservation Guide | Sartorius. (n.d.).
• 1-(2,4-dimethoxyphenyl)propan-2-amine | CAS#:23690-13-3 | Chemsrc. (2025, September 2).
• A mixture of innate cryoprotectants is key for freeze tolerance and cryopreservation of a drosophilid fly larva - Journals Gateway | The Company of Biologists. (2022, April 27).
• Chemical Properties of Propylamine (CAS 107-10-8) - Cheméo. (n.d.).
• Propylamine - Wikipedia. (n.d.).
• Oxidative Processes to Transform and Degrade Amphetamine-Type Stimulants: Alternatives to Incineration - PubMed. (2025, November 17).
• High-Throughput Evaluation of Cryoprotective Agents for Mixture Effects That Reduce Toxicity | bioRxiv. (2025, May 8).
• Degradation pathways of cocaine in the human body.... - ResearchGate. (n.d.).
• Effect of antifreeze proteins on the freeze-thaw cycle of foods: fundamentals, mechanisms of action, current challenges and recommendations for future work - PMC. (n.d.).
• Amphetamine toxicities Classical and emerging mechanisms - PMC - NIH. (n.d.).
• Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples - PMC. (2024, March 30).
• Phenethylamine - Wikipedia. (n.d.).
• 2-Phenethylamines in Medicinal Chemistry: A Review - ResearchGate. (2023, January 10).
• High-Throughput Evaluation of Cryoprotective Agents for Mixture Effects That Reduce Toxicity - bioRxiv.org. (2025, May 9).
• The analysis of amphetamine-type stimulants using microchip capillary electrophoresis - SciSpace. (2013, July 31).
• 1-Methoxy-2-propylamine 95 37143-54-7. (n.d.).
• Propylamine - Grokipedia. (n.d.).
• DIPROPYLAMINE - Ataman Kimya. (n.d.).
• Propylamine - the NIST WebBook. (n.d.).

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• 15. Simultaneous Determination and Stability Analysis of Ten New Psychoactive Substances including Synthetic Cathinones, Phenethylamines, and Ketamine Substitutes in Urine Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 1-(2,4-Dimethoxyphenyl)propylamine Synthesis

Welcome to the technical support center for the synthesis of 1-(2,4-Dimethoxyphenyl)propylamine. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in this multi-step synthesis. My goal is to provide you with not just solutions, but a deeper understanding of the reaction mechanisms and critical parameters, enabling you to troubleshoot effectively and optimize your process.

The synthesis, while straightforward in principle, involves several steps where seemingly minor deviations can lead to significant decreases in yield and purity. This guide will walk through the most common synthetic route, identify potential pitfalls at each stage, and offer scientifically-grounded solutions.

Part 1: The Standard Synthetic Pathway

The most reliable and commonly cited pathway to 1-(2,4-Dimethoxyphenyl)propylamine begins with a Henry (nitroaldol) reaction between 2,4-dimethoxybenzaldehyde and nitroethane, followed by the reduction of the resulting nitrostyrene intermediate.[1]

Caption: The two-step synthesis of 1-(2,4-Dimethoxyphenyl)propylamine.

Part 2: Troubleshooting Guide (Question & Answer)

This section is structured to address specific problems you may encounter at each stage of the synthesis.

Stage 1: Henry Condensation (Formation of 2,4-Dimethoxy-β-methyl-β-nitrostyrene)

The Henry reaction is a base-catalyzed C-C bond formation.[2] While effective, it is sensitive to reaction conditions which can lead to side reactions.

Q1: My Henry reaction is very slow or appears incomplete, with significant starting aldehyde remaining. What's wrong?

A1: This is a common issue often related to catalyst choice, concentration, or temperature.

• Causality: The reaction begins with the deprotonation of nitroethane by a base to form a nitronate anion, which then acts as the nucleophile.[1] If the base is too weak or used in insufficient quantity, the concentration of the nitronate will be too low for the reaction to proceed efficiently.

• Troubleshooting Steps:

  • Catalyst Choice: While various bases can be used, ammonium acetate is a mild and effective catalyst that often minimizes side reactions.[3] If using amine catalysts like methylamine or ethylamine, ensure they are fresh and of the correct concentration.[4]

  • Temperature: While gentle heating can sometimes accelerate the reaction, excessive heat can promote the reverse reaction (retro-Henry) and lead to byproduct formation.[5] For many substituted benzaldehydes, running the reaction at room temperature for an extended period (12-24 hours) is optimal.[4]

  • Purity of Reagents: Ensure your 2,4-dimethoxybenzaldehyde is pure and free from the corresponding carboxylic acid (2,4-dimethoxybenzoic acid), which can neutralize the base catalyst. If in doubt, wash the aldehyde with a sodium bicarbonate solution, dry, and use immediately.[6]

Q2: The reaction mixture has turned into a dark, viscous tar. How can I prevent this?

A2: Tar formation is a clear sign of polymerization and other side reactions, which are major contributors to yield loss.[3]

• Causality: The product, a β-nitrostyrene, is an electron-deficient alkene and is highly susceptible to polymerization, especially under basic conditions or at elevated temperatures.[7]

• Troubleshooting Steps:

  • Strict Temperature Control: Maintain the recommended reaction temperature. For exothermic additions, use an ice bath to control the initial stages.[6]

  • Order of Addition: A slow, controlled addition of the base catalyst to the mixture of the aldehyde and nitroethane can help maintain a low concentration of the reactive nitronate and product at any given time, reducing the rate of polymerization.

  • Minimize Reaction Time: Monitor the reaction by Thin Layer Chromatography (TLC). Once the starting aldehyde is consumed, proceed to the workup immediately. Over-extending the reaction time provides more opportunity for byproduct formation.

  • Workup: Quenching the reaction by pouring the mixture into ice water or a cold, dilute acid solution can rapidly precipitate the nitrostyrene product and halt polymerization.[3][6]

Stage 2: Reduction of 2,4-Dimethoxy-β-methyl-β-nitrostyrene

This step is arguably the most critical for achieving a high yield. Both the nitro group and the carbon-carbon double bond must be reduced. The choice of reducing agent is paramount.

Q3: My reduction with Lithium Aluminum Hydride (LiAlH₄) resulted in a complex mixture and a very low yield of the desired amine. Why did this happen?

A3: LiAlH₄ is a very powerful, non-selective reducing agent, often described as a "sledgehammer" for reductions.[8] While it can reduce the nitrostyrene, it is prone to causing side reactions.

• Causality:

  • Over-reduction/Side Reactions: LiAlH₄ is strong enough to potentially reduce other functional groups or lead to the formation of complex aluminum-coordinated intermediates.[9][10] Aromatic nitro compounds can sometimes form azo products with LiAlH₄.[9]

  • Difficult Workup: The workup for LiAlH₄ reactions involves quenching with water and/or acid, which generates large amounts of aluminum salts. The desired amine product can chelate strongly to these salts, making extraction inefficient and leading to significant product loss in the solid precipitate.[11]

• Recommended Solution: Catalytic Hydrogenation

  • Method: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is a much cleaner and more efficient method for this transformation.[7][12] It selectively reduces both the alkene and nitro groups under mild conditions.

  • Benefits: The workup is significantly simpler: the catalyst is removed by filtration (e.g., through Celite), and the product is isolated from the filtrate. This avoids the problematic aluminum salt emulsions and chelation issues.[12]

Q4: I'm using catalytic hydrogenation (H₂/Pd/C), but the reaction is slow, incomplete, or seems to stall. What factors should I check?

A4: The efficiency of catalytic hydrogenation depends on several factors related to the catalyst, solvent, and reaction setup.

• Causality: The reaction occurs on the surface of the palladium catalyst. Anything that hinders the substrate's access to these active sites or deactivates the catalyst will slow or stop the reaction.

• Troubleshooting Steps:

  • Catalyst Activity & Loading: Ensure the Pd/C catalyst is not old or deactivated. A standard loading is typically 5-10% by weight relative to the nitrostyrene.[12] Using a fresh batch of catalyst is often a simple fix.

  • Solvent Choice: Polar protic solvents like methanol or ethanol are generally excellent choices as they help solubilize the substrate and facilitate the reaction.[12]

  • Hydrogen Pressure: While some hydrogenations can proceed at atmospheric pressure, using a slightly elevated pressure (e.g., 2-3 atm or ~40-50 psi) can dramatically increase the reaction rate.[7]

  • Agitation: Vigorous stirring or shaking is crucial. This ensures that the catalyst, substrate, and dissolved hydrogen are in constant contact, maximizing the surface area for reaction.

  • Acidic Additive: The addition of a small amount of acid, like HCl in ethanol, can sometimes accelerate the reduction and prevent the formation of secondary amine byproducts by protonating the newly formed primary amine.[7] However, this must be done cautiously as too much acid can poison some catalysts.

Caption: Troubleshooting logic for the reduction of the nitrostyrene intermediate.

Part 3: Frequently Asked Questions (FAQs)

Q: What are the best practices for purifying the final 1-(2,4-Dimethoxyphenyl)propylamine product?

A: The product is a basic amine and is often an oil at room temperature.

• Aqueous Workup: After reduction, ensure the aqueous layer is made strongly basic (pH > 12) with NaOH or KOH before extraction with a solvent like dichloromethane or ethyl acetate. This deprotonates the amine, making it soluble in the organic layer. Failure to do this will leave your product in the aqueous layer as a salt.[11]

• Salt Formation: For long-term storage and high purity, it is often best to convert the amine to its hydrochloride salt. This can be achieved by dissolving the freebase oil in a solvent like dry diethyl ether or acetone and adding a solution of HCl in a compatible solvent (e.g., HCl in dioxane or ether).[13] The hydrochloride salt will typically precipitate as a stable, crystalline solid that can be easily filtered and dried.

Q: How can I confirm the identity and purity of my final product?

A: A combination of spectroscopic methods is recommended.

• ¹H NMR (Proton NMR): This is the most powerful tool. You should expect to see characteristic signals for the aromatic protons (in the 6.4-7.1 ppm region), the methoxy groups (two singlets around 3.8 ppm), the propyl chain protons, and a broad singlet for the -NH₂ protons (which can exchange with D₂O).[14][15]

• ¹³C NMR: This will confirm the number of unique carbon environments.

• Mass Spectrometry (MS): This will confirm the molecular weight of your compound. High-resolution MS (HRMS) can confirm the exact molecular formula.[16]

• Infrared (IR) Spectroscopy: You should see the disappearance of the nitro group stretches (~1520 and 1340 cm⁻¹) from the intermediate and the appearance of N-H stretches (~3300-3400 cm⁻¹) for the primary amine in the final product.[17]

Q: Are there any alternative reducing agents I could consider?

A: Yes, several other methods have been reported with varying degrees of success.

• Sodium Borohydride (NaBH₄) with a catalyst: NaBH₄ alone is generally not strong enough to reduce nitrostyrenes effectively.[18] However, systems like NaBH₄/Copper(II) Chloride (CuCl₂) have been shown to be effective, providing good yields in short reaction times.[13][18][19] This method offers the advantage of using a milder, easier-to-handle borohydride reagent compared to LiAlH₄.[18]

• Metal/Acid Reductions: Systems like Zinc/HCl or Iron/HCl can also be used, but they often require careful temperature control and can be less clean than catalytic hydrogenation.[20]

Quantitative Data Summary: Comparison of Reduction Methods

Reducing Agent/System	Typical Yields (%)	Advantages	Disadvantages	References
LiAlH₄	60-80%	Powerful, reduces many functional groups	Unselective, difficult workup, potential side reactions	[9][21]
H₂ with Pd/C	>80%	High yield, clean reaction, simple workup	Requires hydrogenation equipment, catalyst cost	[7][12][22]
NaBH₄ / CuCl₂	62-83%	Mild reagent, fast reaction times, good yields	Requires catalyst, may not be suitable for all substrates	[13][18][19]
Zn / HCl	Variable	Inexpensive reagents	Can be messy, requires careful pH and temperature control	[20]

Part 4: Detailed Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 2,4-Dimethoxy-β-methyl-β-nitrostyrene

This protocol is an adapted general procedure for nitrostyrene reduction.

• Flask Preparation: To a suitable hydrogenation flask or pressure vessel, add 2,4-Dimethoxy-β-methyl-β-nitrostyrene (1.0 eq).

• Catalyst & Solvent: Under a flow of inert gas (e.g., Argon or Nitrogen), carefully add 10% Palladium on Carbon (Pd/C) (0.10 w/w eq). Add a suitable solvent, such as absolute ethanol or methanol, to dissolve the substrate completely.[12]

• System Purge: Seal the vessel and purge the system thoroughly with the inert gas to remove all oxygen. Then, carefully purge the system with hydrogen gas.

• Reaction: Pressurize the vessel with hydrogen gas (typically 40-50 psi). Stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by observing hydrogen uptake and by TLC analysis of small aliquots (be sure to safely vent and purge the system before taking a sample). The reaction is typically complete within 3-6 hours.

• Workup: Once complete, carefully vent the hydrogen and purge the vessel with inert gas. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional solvent to ensure complete recovery of the product.[12]

• Isolation: Combine the filtrates and remove the solvent under reduced pressure (rotary evaporation) to yield the crude 1-(2,4-Dimethoxyphenyl)propylamine, which can then be purified as described in the FAQ section.

References

• Colloidal Palladium Nanoparticles for Selective Hydrogenation of Styrene Derivatives with Reactive Functional Groups. PMC. [Link]

• Hollow carbon anchored highly dispersed Pd species for selective hydrogenation of 3-nitrostyrene: metal-carbon interaction. Chemical Communications (RSC Publishing). [Link]

• Troubleshooting Zn/HCl reduction of nitrostyrenes. Sciencemadness Discussion Board. [Link]

• Comparison of 3‐nitrostyrene hydrogenation over (A) commercial Pd/C and (B) FeS2/NSC. ResearchGate. [Link]

• Pd/C H2-gas reduction of ß-nitrostyrenes. Sciencemadness.org. [Link]

• One-pot Reduction of Nitrostyrenes to Phenethylamines using Sodium Borohydride and Copper(II) chloride. ChemRxiv. [Link]

• Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride. Beilstein Journals. [Link]

• Preparation of Substituted Phenethylamines. Erowid. [Link]

• Henry reaction. Wikipedia. [Link]

• Nitrostyrene reduction. Reddit. [Link]

• Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol. SCIRP. [Link]

• Defining Aldol Chemoselectivity in the Presence of Henry Nucleophiles (Nitroalkanes). MDPI. [Link]

• Nitro Reduction - Common Conditions. Organic Chemistry Portal. [Link]

• Structural elucidation and identification of a new derivative of phenethylamine using quadrupole time-of-flight mass spectrometry. ResearchGate. [Link]

• Process for the preparation of phenethylamine derivatives.

• Novel high-yielding C=C reduction of nitrostyrenes. Hive Novel Discourse. [Link]

• Reduction of β-nitrostyrene with sodium bis-(2-methoxyethoxy)-aluminium dihydride. A convenient route to substituted phenylisopropylamines. RSC Publishing. [Link]

• Nitrostyrene. Organic Syntheses Procedure. [Link]

• Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride. ResearchGate. [Link]

• Yeast Reduction of Nitrostyrenes Mechanism. Scribd. [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

• Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. YouTube. [Link]

• Method for making phenylethylamine compounds.

• propylamine low high resolution 1H proton nmr spectrum of propanaamine analysis interpretation of chemical shifts ppm spin spin line splitting. Doc Brown's Chemistry. [Link]

• (±)-N-(1,2-Bis(3,4-dimethoxyphenyl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide. MDPI. [Link]

• Synthesis of N-(1-(3,4-dimethoxyphenyl)propan-2-yl) amides 4. ResearchGate. [Link]

• Interpreting simple 1H-NMR spectra - Spin-spin coupling, n+1 rule. University of Calgary. [Link]

• Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities. PubMed. [Link]

• Synthesis of 2,4-dimethoxybenzylamine. PrepChem.com. [Link]

• ¹H-NMR spectra of GPTMS/propylamine reaction. DMF as internal... ResearchGate. [Link]

• Supplementary Information. Organic Letters. [Link]

Sources

• 1. Henry reaction - Wikipedia [en.wikipedia.org]
• 2. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 3. benchchem.com [benchchem.com]
• 4. Preparation of Substituted Phenethylamines [erowid.org]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Sciencemadness Discussion Board - Pd/C H2-gas reduction of ß-nitrostyrenes - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 10. m.youtube.com [m.youtube.com]
• 11. reddit.com [reddit.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chemrxiv.org [chemrxiv.org]
• 14. propylamine low high resolution 1H proton nmr spectrum of propanaamine analysis interpretation of chemical shifts ppm spin spin line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 15. rsc.org [rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. BJOC - Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride [beilstein-journals.org]
• 19. researchgate.net [researchgate.net]
• 20. Sciencemadness Discussion Board - Troubleshooting Zn/HCl reduction of nitrostyrenes - Powered by XMB 1.9.11 [sciencemadness.org]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Colloidal Palladium Nanoparticles for Selective Hydrogenation of Styrene Derivatives with Reactive Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]

Improving solubility of 1-(2,4-Dimethoxyphenyl)propylamine in aqueous buffers

Technical Support Center: 1-(2,4-Dimethoxyphenyl)propylamine

Welcome to the technical support guide for 1-(2,4-Dimethoxyphenyl)propylamine. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions for challenges related to the aqueous solubility of this compound. As Senior Application Scientists, we have structured this guide to not only offer protocols but also to explain the scientific principles behind them, ensuring you can adapt these methods to your specific experimental needs.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 1-(2,4-Dimethoxyphenyl)propylamine in my standard aqueous buffer (e.g., PBS, pH 7.4). Why is it so poorly soluble?

This is a common and expected challenge. The limited aqueous solubility of 1-(2,4-Dimethoxyphenyl)propylamine at neutral pH stems directly from its chemical structure. The molecule contains a large, non-polar dimethoxyphenyl group, which is hydrophobic and resists interaction with water. Concurrently, the propylamine tail contains a primary amine group (-NH2), which is a weak base. At neutral or alkaline pH, this amine group is predominantly in its uncharged (un-ionized) state, making the entire molecule significantly less polar and thus difficult to dissolve in water-based buffers.

Q2: How does pH adjustment work to improve the solubility of this compound?

The primary amine group on the propylamine chain is the key to enhancing solubility via pH modification. As a weak base, this amine can accept a proton (H+) to become a positively charged ammonium cation (-NH3+). This process is governed by the compound's pKa, the pH at which 50% of the molecules are in the ionized state and 50% are in the non-ionized state.

By lowering the pH of the buffer to a value at least 1-2 units below the compound's pKa, you can drive this equilibrium towards the protonated, cationic form. This charged species is significantly more polar than its uncharged counterpart, allowing it to form favorable electrostatic interactions with water molecules, thereby dramatically increasing its aqueous solubility.

Below is a diagram illustrating the decision-making workflow when encountering solubility issues with this compound.

Caption: Decision workflow for solubilizing 1-(2,4-Dimethoxyphenyl)propylamine.

Q3: What should I do if my experiment is sensitive to low pH or organic co-solvents?

When pH and co-solvents are not viable options due to assay constraints (e.g., live-cell experiments, protein stability), more advanced formulation techniques are required. The most common and effective approach in this scenario is the use of cyclodextrins .

Cyclodextrins are ring-shaped molecules made of sugar units. They have a hydrophilic (water-loving) exterior and a hydrophobic (water-fearing) interior cavity. The hydrophobic dimethoxyphenyl group of your compound can become encapsulated within this cavity, forming an "inclusion complex." This complex effectively shields the non-polar part of the drug from water, while the cyclodextrin's water-soluble exterior allows the entire complex to dissolve readily in aqueous buffers at neutral pH. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a widely used derivative known for its high aqueous solubility and low toxicity, making it an excellent starting point.

Caption: pH-dependent equilibrium of a primary amine.

Troubleshooting Guide & Protocols

This section provides actionable protocols to systematically overcome solubility challenges.

Protocol 1: Systematic pH-Dependent Solubility Testing

Objective: To determine the lowest pH at which 1-(2,4-Dimethoxyphenyl)propylamine achieves the desired concentration in an aqueous buffer.

Materials:

• 1-(2,4-Dimethoxyphenyl)propylamine

• Your target aqueous buffer (e.g., Phosphate-Buffered Saline)

• 0.1 M Hydrochloric Acid (HCl)

• Calibrated pH meter

• Vortex mixer and/or magnetic stirrer

• Microcentrifuge

Step-by-Step Procedure:

• Prepare a Slurry: Add the required amount of your compound to the buffer to make a slurry at your target concentration (e.g., 10 mM). At this stage, the compound will likely not dissolve and the mixture will be cloudy.

• Initial pH Reading: Measure and record the initial pH of the slurry.

• Acid Titration: While stirring, add the 0.1 M HCl solution dropwise. Pause after every few drops to allow the mixture to equilibrate.

• Observe and Measure: Continue adding acid until the solution becomes completely clear. This indicates full dissolution.

• Final pH Reading: Once the solution is clear, measure and record the final pH. This is your minimum required pH for solubilization at this concentration.

• Validation (Optional but Recommended): To ensure the compound doesn't precipitate upon slight pH shifts, adjust the pH slightly lower (e.g., another 0.2-0.3 units) to create a safety margin.

• Centrifugation: Spin the final solution at high speed (e.g., >10,000 x g) for 5-10 minutes. Inspect for any pellet. The absence of a pellet confirms complete dissolution.

Protocol 2: Co-solvent Screening for Enhanced Solubility

Objective: To identify a suitable co-solvent and its minimum effective concentration to dissolve the compound when pH adjustment is not fully sufficient or desired.

Common Co-solvents & Starting Concentrations:

Co-solvent	Typical Starting % (v/v)	Notes
Dimethyl Sulfoxide (DMSO)	1-10%	A strong, aprotic solvent. Widely used but can have effects on cell viability and assay performance.
Ethanol (EtOH)	5-20%	A protic solvent. Generally well-tolerated in many biological assays at low concentrations.
Polyethylene Glycol 400 (PEG 400)	10-30%	A viscous polymer. Often used in preclinical formulations for its low toxicity.

Step-by-Step Procedure:

• Prepare Co-solvent/Buffer Mixtures: Create a series of your primary aqueous buffer containing different concentrations of a chosen co-solvent (e.g., PBS with 1%, 2%, 5%, and 10% DMSO).

• Test Dissolution: Add your compound to each mixture at the target concentration.

• Mix Thoroughly: Vortex vigorously and/or sonicate for 5-10 minutes to aid dissolution.

• Observe and Record: Note the lowest percentage of co-solvent that results in a clear solution.

• Best Practice: Always prepare a concentrated stock solution in 100% co-solvent (e.g., 100 mM in DMSO) and then dilute it into your aqueous buffer, ensuring the final co-solvent concentration remains below the tolerance limit of your assay. This "serial dilution" method is often more reliable than direct dissolution.

Protocol 3: Formulation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Objective: To dissolve the compound at neutral pH for sensitive biological applications.

Materials:

• 1-(2,4-Dimethoxyphenyl)propylamine

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Target aqueous buffer (e.g., PBS, pH 7.4)

• Magnetic stirrer with a heating function

Step-by-Step Procedure:

• Prepare Cyclodextrin Solution: Dissolve HP-β-CD in your buffer. A common starting point is a 20-40% (w/v) solution. Gentle warming (40-50°C) can assist in dissolving the cyclodextrin.

• Add Compound: Once the cyclodextrin solution is clear, add the 1-(2,4-Dimethoxyphenyl)propylamine powder directly to this solution.

• Promote Complexation: Stir the mixture vigorously at room temperature for several hours (4-24 hours is typical) to allow for the formation of the inclusion complex.

• Final Filtration: After stirring, filter the solution through a 0.22 µm syringe filter to remove any undissolved particles and sterilize the solution. The resulting clear filtrate is your final product.

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin.

1-(2,4-Dimethoxyphenyl)propylamine degradation pathways and prevention

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 1-(2,4-Dimethoxyphenyl)propylamine. This resource is designed to provide in-depth guidance on the degradation pathways of this compound and offer practical, field-proven strategies for its prevention. As Senior Application Scientists, we understand the critical importance of maintaining compound integrity throughout the research and development process. This guide is structured to address common challenges and provide solutions grounded in scientific principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental factors that cause the degradation of 1-(2,4-Dimethoxyphenyl)propylamine?

A1: The degradation of 1-(2,4-Dimethoxyphenyl)propylamine, like many phenethylamine derivatives, is primarily influenced by exposure to oxygen (oxidation), light (photodegradation), and elevated temperatures.[1] The amine group is particularly susceptible to oxidation, which can lead to the formation of various degradation products.[1][2]

Q2: How does pH affect the stability of 1-(2,4-Dimethoxyphenyl)propylamine in solution?

A2: The pH of a solution can significantly impact the stability of amines. In acidic solutions, the amine group becomes protonated, which can sometimes reduce its susceptibility to certain degradation pathways.[3][4] Conversely, alkaline conditions can promote the degradation of some aromatic amines.[5] The optimal pH for stability should be determined experimentally, but generally, a slightly acidic to neutral pH is a good starting point for storage of amine solutions.

Q3: Can the choice of solvent influence the degradation of this compound?

A3: Absolutely. The solvent system can play a crucial role in the stability of 1-(2,4-Dimethoxyphenyl)propylamine. Protic solvents like methanol may be less ideal for long-term storage compared to aprotic solvents such as acetonitrile, especially under refrigerated conditions.[1] It is also important to use high-purity, degassed solvents to minimize oxidative degradation.[1]

Q4: What are the visible signs of degradation I should look for?

A4: Visual indicators of degradation can include a change in color of the solid material or solution, the formation of a precipitate, or the appearance of new peaks during chromatographic analysis (e.g., HPLC).[1][6] Any deviation from the initial appearance and analytical profile of a freshly prepared sample should be investigated.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues related to the instability of 1-(2,4-Dimethoxyphenyl)propylamine.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Appearance of new impurity peaks in HPLC analysis of a stored solution.	Degradation of the compound in solution.	1. Confirm Degradation: Analyze a freshly prepared solution from a reliable solid standard to ensure the new peaks are not present initially.[1] 2. Optimize Storage: If degradation is confirmed, prepare fresh stock solutions more frequently. Store solutions frozen at -20°C or colder in an inert atmosphere.[1] 3. Solvent Selection: Consider switching to a high-purity, degassed aprotic solvent like acetonitrile.[1]
Discoloration of the solid compound over time.	Oxidation or reaction with atmospheric components.	1. Inert Atmosphere: Store the solid compound under an inert gas (e.g., argon or nitrogen) to prevent oxidation.[7][8] 2. Light Protection: Store in an amber vial or a light-blocking container to prevent photodegradation.[1][8] 3. Temperature Control: Store at recommended low temperatures, typically refrigerated or frozen.[1]
Formation of a precipitate in a stored solution.	Exceeding solubility limits, degradation leading to insoluble byproducts, or reaction with atmospheric CO2.	1. Verify Solubility: Ensure the concentration does not exceed the compound's solubility in the chosen solvent at the storage temperature.[6] 2. Use Fresh Solutions: Prepare solutions fresh whenever possible to minimize the formation of degradation products.[6] 3. Inert Atmosphere: Storing solutions under an inert atmosphere can prevent reactions with atmospheric gases.
Inconsistent results in bioassays or other experiments.	Degradation of the active compound leading to reduced potency or the formation of interfering byproducts.	1. Purity Check: Regularly verify the purity of your stock and working solutions using a validated analytical method like HPLC.[9] 2. Fresh Preparations: Use freshly prepared solutions for all critical experiments to ensure consistent concentrations of the active compound.[6] 3. Forced Degradation Study: Consider performing a forced degradation study to identify potential degradants and assess their impact on your assay.[2][9]

Degradation Pathways and Prevention Strategies

Understanding the potential chemical transformations of 1-(2,4-Dimethoxyphenyl)propylamine is crucial for developing effective prevention strategies.

Key Degradation Pathways

• Oxidation: The primary degradation pathway for many phenethylamines involves the oxidation of the amine group.[1] This can be initiated by atmospheric oxygen and catalyzed by light or trace metal impurities.[1][10] The electron-rich dimethoxy-substituted phenyl ring can also be susceptible to oxidative reactions.

• Photodegradation: Aromatic amines can be sensitive to light, particularly UV radiation.[1] Light exposure can provide the energy to initiate degradation reactions, leading to complex mixtures of byproducts.[5]

• Thermal Degradation: Elevated temperatures accelerate the rate of all chemical degradation reactions.[1][11] This is a critical factor to consider during storage and handling, especially for long-term studies.

• Reaction with Carbon Dioxide: As a basic compound, 1-(2,4-Dimethoxyphenyl)propylamine can react with atmospheric carbon dioxide, potentially forming a carbonate salt.[1]

Caption: Major degradation pathways for 1-(2,4-Dimethoxyphenyl)propylamine.

Prevention and Mitigation Workflow

The following workflow outlines a systematic approach to minimizing degradation during the handling and storage of 1-(2,4-Dimethoxyphenyl)propylamine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 3. waters.com [waters.com]
• 4. Elucidating the effect of amine charge state on poly(β-amino ester) degradation using permanently charged analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. onyxipca.com [onyxipca.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scispace.com [scispace.com]

Technical Support Center: Overcoming Matrix Effects in LC-MS Analysis of 1-(2,4-Dimethoxyphenyl)propylamine

As a Senior Application Scientist, this guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering matrix effects during the liquid chromatography-mass spectrometry (LC-MS) analysis of 1-(2,4-Dimethoxyphenyl)propylamine, a novel psychoactive substance (NPS). This document offers field-proven insights and validated protocols to ensure the accuracy and reliability of your analytical data.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 1-(2,4-Dimethoxyphenyl)propylamine?

A: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2] In the context of LC-MS, especially with electrospray ionization (ESI), these interferences can either suppress or enhance the signal of your target analyte, 1-(2,4-Dimethoxyphenyl)propylamine.[3][4] This phenomenon leads to poor accuracy, imprecision, and unreliable quantification.[5][6] For complex biological matrices like blood, plasma, or urine, common in forensic and clinical toxicology, endogenous components like phospholipids, salts, and proteins are major contributors to these effects.[7][8][9]

Q2: What are the initial signs of matrix effects in my chromatogram?

A: While matrix effects are often invisible in a standard chromatogram, you may observe indirect signs such as poor reproducibility between replicate injections, non-linear calibration curves, and recovery values that are inconsistent or significantly above/below 100%. If you suspect matrix effects, you must perform specific experiments to confirm and quantify their impact.[9][10]

Q3: Why is a Stable Isotope-Labeled Internal Standard (SIL-IS) considered the best solution for matrix effects?

A: A SIL-IS, such as 1-(2,4-Dimethoxyphenyl)propylamine-d6, is the "gold standard" because it has nearly identical chemical and physical properties to the analyte.[11][12] This means it co-elutes perfectly and experiences the exact same degree of ion suppression or enhancement during MS detection.[12] By calculating the analyte-to-IS response ratio, you can effectively normalize and correct for these variations, significantly improving accuracy and precision.[12][13] While a SIL-IS is the preferred choice, it can sometimes mask issues with the method, such as poor recovery or analyte instability.[11][14]

Q4: Can I just dilute my sample to reduce matrix effects?

A: Yes, sample dilution is a straightforward strategy to reduce the concentration of interfering matrix components.[3][10] This approach can be effective, but its utility is limited by the sensitivity of your instrument and the required limit of quantification (LOQ) for your assay.[3] For trace-level analysis of 1-(2,4-Dimethoxyphenyl)propylamine, dilution may cause the analyte concentration to fall below the detectable range.

Troubleshooting Guide: A Systematic Approach to Eliminating Matrix Effects

This guide provides a logical workflow for identifying, quantifying, and mitigating matrix effects in your analysis.

Step 1: Diagnose and Quantify the Matrix Effect

Before you can solve the problem, you must understand its magnitude. The most accepted method for this is the post-extraction spike experiment.[9][15]

Protocol: Quantifying Matrix Factor (MF)

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and its internal standard (if used) into the final reconstitution solvent.

  • Set B (Post-Spike Sample): Process a blank matrix sample (e.g., drug-free plasma) through the entire sample preparation workflow. Spike the analyte and IS into the final, clean extract.

  • Set C (Pre-Spike Sample): Spike the analyte and IS into the blank matrix before starting the sample preparation workflow.

• Analyze all three sets using your LC-MS/MS method.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF) % = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (RE) % = (Peak Area in Set C / Peak Area in Set B) * 100

Interpreting the Results:

Matrix Factor (MF)	Interpretation
85% - 115%	Negligible matrix effect.
< 85%	Ion Suppression. The matrix is reducing signal intensity.
> 115%	Ion Enhancement. The matrix is increasing signal intensity.

This quantitative assessment is crucial for method validation and troubleshooting.[9]

Step 2: Mitigation Through Advanced Sample Preparation

Improving sample cleanup is the most effective way to remove interfering components before they enter the LC-MS system.[16][17] Given that 1-(2,4-Dimethoxyphenyl)propylamine is a basic compound, methods can be tailored for high selectivity.

Method 1: Protein Precipitation (PPT)

• Description: A fast and simple method, often used for initial screening. It involves adding a water-miscible organic solvent (like acetonitrile) or an acid to precipitate proteins.[16]

• Best For: Rapid screening where high accuracy is not the primary goal.

• Limitation: This is a non-selective technique and often leaves behind significant amounts of phospholipids and other interferences, which are major causes of ion suppression.[7][16] A recent development involves PPT plates packed with materials that specifically retain phospholipids.[16]

Method 2: Liquid-Liquid Extraction (LLE)

• Description: LLE separates the analyte from matrix components based on its solubility in two immiscible liquid phases.

• Expert Insight: For a basic analyte like 1-(2,4-Dimethoxyphenyl)propylamine, you can achieve high selectivity by adjusting the pH of the aqueous sample. By raising the pH to be at least two units above the analyte's pKa, you deprotonate it, making it uncharged and more soluble in an immiscible organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).[16] This leaves polar interferences behind in the aqueous layer.

Protocol: pH-Adjusted Liquid-Liquid Extraction

• To 500 µL of plasma, add 50 µL of 1M NaOH to basify the sample.

• Add 2 mL of methyl tert-butyl ether.

• Vortex for 5 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase for LC-MS analysis.

Method 3: Solid-Phase Extraction (SPE)

• Description: SPE is a highly selective and effective technique that uses a solid sorbent to bind the analyte, allowing interfering components to be washed away.[18][19] It provides superior cleanup compared to PPT and LLE.[20]

• Expert Insight: For 1-(2,4-Dimethoxyphenyl)propylamine, a polymeric mixed-mode strong cation exchange (MCX) sorbent is an excellent choice. This sorbent combines reversed-phase and strong ion exchange retention mechanisms.[16] The basic amine group of the analyte will be positively charged at acidic pH and strongly retained by the cation exchange functional groups, while neutral and acidic interferences are washed away.

Protocol: Mixed-Mode Cation Exchange SPE

• Condition: Pass 1 mL of methanol through the SPE cartridge, followed by 1 mL of deionized water.

• Equilibrate: Pass 1 mL of 2% formic acid in water through the cartridge. Do not let the sorbent go dry.

• Load: Mix 500 µL of the plasma sample with 500 µL of 2% formic acid and load it onto the cartridge.

• Wash 1: Pass 1 mL of 2% formic acid in water to remove polar interferences.

• Wash 2: Pass 1 mL of methanol to remove lipids and other non-polar interferences.

• Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic pH neutralizes the analyte, releasing it from the sorbent.

• Dry & Reconstitute: Evaporate the eluate and reconstitute in mobile phase.

Method 4: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

• Description: Originally for pesticide analysis, QuEChERS is a two-step "salting-out" extraction followed by dispersive SPE (dSPE) for cleanup. It has been successfully adapted for analyzing NPS and other drugs in biological matrices.[21][22][23]

• Best For: High-throughput analysis of multiple analytes across different classes.

Comparison of Sample Preparation Techniques

Technique	Selectivity	Throughput	Cost	Typical Recovery	Matrix Effect Reduction
Protein Precipitation	Low	High	Low	80-110%	Poor to Fair
Liquid-Liquid Extraction	Moderate-High	Moderate	Low	70-95%	Good
Solid-Phase Extraction	High	Low-Moderate	High	>85%	Excellent
QuEChERS	Moderate-High	High	Moderate	>80%	Good to Excellent

Step 3: Mitigate with Chromatographic & Instrumental Optimization

If sample preparation alone is insufficient, further adjustments can be made.

• Chromatographic Separation: Improve the separation between your analyte and the region where matrix effects are most pronounced (often the early and late parts of the gradient).[3][10] Using columns with smaller particles (sub-2 µm) or different stationary phase chemistries (e.g., Pentafluorophenyl - F5) can alter selectivity and move the analyte peak away from interferences.[7]

• Instrumental Parameters: While less common, adjusting ESI source parameters (e.g., spray voltage, gas flows, temperature) can sometimes minimize matrix effects, but this should be done carefully as it can also impact analyte sensitivity.[3] Atmospheric pressure chemical ionization (APCI) is often less susceptible to matrix effects than ESI and can be a viable alternative if sensitivity allows.[24]

Visualizing the Workflow

A systematic approach is key to efficiently tackling matrix effects.

Caption: A decision-making workflow for troubleshooting matrix effects.

Understanding Ion Suppression in the ESI Source

Matrix components interfere with the process of converting the analyte in solution into gas-phase ions that the mass spectrometer can detect.

Caption: Mechanism of ion suppression in the ESI source.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry. Available from: [Link]

• Jain, P., & Grant, D. F. (2015). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available from: [Link]

• Chen, L., et al. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Analytical Chemistry. Available from: [Link]

• Longdom Publishing. (2024). Matrix Effects and Ion Suppression in LC-MS: A Practical Guide for Researchers. Journal of Analytical and Bioanalytical Techniques. Available from: [Link]

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Technical Support Center: Purification of 1-(2,4-Dimethoxyphenyl)propylamine

Welcome to the technical support resource for the purification of 1-(2,4-Dimethoxyphenyl)propylamine. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this key intermediate in high purity. We will move beyond simple protocols to explore the underlying chemical principles, enabling you to troubleshoot and optimize your purification strategy effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis and purification of 1-(2,4-Dimethoxyphenyl)propylamine, a primary arylamine whose basicity and structural features present unique challenges.

Q1: What are the most likely impurities in my crude reaction mixture?

A: The impurity profile is dictated by the synthetic route. Assuming a standard reductive amination of 1-(2,4-Dimethoxyphenyl)propan-1-one, you can anticipate the following:

• Unreacted Starting Material: The ketone, 1-(2,4-Dimethoxyphenyl)propan-1-one, is a common neutral impurity.[1][2]

• Over-reduction Product: The corresponding alcohol, 1-(2,4-Dimethoxyphenyl)propan-1-ol, can form if the reducing agent is not selective for the imine intermediate.

• Secondary Amine Dimer: The desired primary amine product can react with another molecule of the starting ketone to form an imine, which is then reduced to a secondary amine. This is more common in one-pot reductive aminations.[3]

• Reagent-Derived Impurities: Residual acids, bases, or salts from the reaction and initial workup.

• Solvent Residues: High-boiling point solvents used in the reaction.

Q2: My initial workup yielded a dark, oily crude product. What is the most robust first-pass purification strategy?

A: For a basic amine like this, an acid-base extraction is the most effective and scalable initial cleanup step.[4][5][6] This technique leverages the basicity of the amine nitrogen. By washing the organic solution of your crude product with an aqueous acid (e.g., 1M HCl), the amine is protonated to form its corresponding ammonium salt. This salt is highly soluble in the aqueous phase, while neutral impurities (like the unreacted ketone or alcohol byproduct) remain in the organic layer.[5][7] The aqueous layer containing the protonated amine can then be separated, basified (e.g., with NaOH) to regenerate the water-insoluble free base, and extracted back into a fresh organic solvent. This process efficiently removes the bulk of non-basic impurities.

Q3: When I run a TLC on my crude product, the main spot is a long streak instead of a tight circle. What causes this?

A: This phenomenon, known as tailing or streaking, is a classic sign of a strong interaction between your basic amine and the acidic stationary phase (silica gel).[8][9] The surface of standard silica gel is covered in acidic silanol groups (Si-OH), which can form strong acid-base interactions with your amine, causing it to "stick" and elute slowly and unevenly.

To get a reliable TLC, prepare your developing solvent (mobile phase) with a small amount of a competing base. A common and effective choice is to add 0.5-2% triethylamine (TEA) to your solvent system (e.g., 1% TEA in 70:30 Hexane:Ethyl Acetate). The TEA will neutralize the acidic sites on the silica, allowing your amine to travel up the plate with minimal interaction, resulting in a well-defined spot.[8]

Q4: I tried to run a silica gel column, but my product either streaked badly or got stuck on the column. How can I fix this?

A: This is a larger-scale version of the problem seen on TLC. You have several effective options:

• Mobile Phase Modification: Just as with TLC, add a competing base to your mobile phase. A concentration of 0.5-2% triethylamine (TEA) or a smaller amount of ammonium hydroxide is typically sufficient to deactivate the acidic silica gel and achieve good peak shape.[8][10] Crucially, you must equilibrate the column with the amine-modified solvent before loading your sample.

• Use an Alternative Stationary Phase: If mobile phase modification is insufficient or undesirable, switch to a less acidic or basic stationary phase.

  • Basic Alumina: This is a good alternative for purifying basic amines and can sometimes offer different selectivity compared to silica.[8]

  • Amine-Functionalized Silica (KP-NH): This is often the best solution. The silica surface is chemically modified with amino groups, which masks the acidic silanols and provides a more inert surface for the separation of basic compounds, often allowing for simpler solvent systems without additives.[9][11]

Q5: Is it possible to purify 1-(2,4-Dimethoxyphenyl)propylamine by recrystallization?

A: Yes, but typically not as the free base, which may be an oil or low-melting solid. Recrystallization is a powerful technique for achieving high purity and is best performed on a stable, crystalline salt of the amine.[12][13] The most common approach is to form the hydrochloride (HCl) salt. This can be done by dissolving the purified or semi-purified free base in a suitable solvent (like diethyl ether or isopropanol) and bubbling dry HCl gas through it, or by adding a solution of HCl in a solvent like isopropanol. The resulting salt will often precipitate and can then be recrystallized from a suitable solvent system (e.g., ethanol/ether, isopropanol/hexane).

Q6: I used triethylamine (TEA) in my column chromatography. What's the best way to remove it from my final product?

A: Triethylamine (boiling point ~89 °C) is relatively volatile. However, it can be difficult to remove completely under standard rotary evaporation, especially if your product is a high-boiling oil. The most effective method is co-evaporation . After concentrating your fractions, add a higher-boiling point, non-polar solvent like toluene and evaporate again.[7] Repeat this process 2-3 times. The toluene forms an azeotrope with the residual TEA, facilitating its complete removal.

Section 2: Troubleshooting Guide

Scenario: Low Purity After Acid-Base Extraction

Symptom	Potential Root Cause	Recommended Solution & Explanation
Significant neutral impurities (e.g., starting ketone) remain in the final product.	1. Incomplete Acidification: The pH of the aqueous wash was not low enough to fully protonate and extract the amine.	Action: Use a pH meter or pH paper to ensure the aqueous layer is pH 1-2 after mixing. As a general rule, the pH should be at least 2 units below the pKa of the amine's conjugate acid.[7]
2. Insufficient Number of Extractions: A single extraction may not be enough to remove all neutral impurities from the amine or all the amine salt from the organic layer.	Action: Perform the acidic wash 2-3 times with fresh aqueous acid. Similarly, when extracting the final free base, use 2-3 portions of fresh organic solvent.
Low overall yield.	1. Incomplete Basification: The pH of the aqueous layer was not raised sufficiently to deprotonate the ammonium salt back to the free base, leaving some product in the aqueous layer.	Action: Ensure the aqueous layer is strongly basic (pH 12-14) before extracting the final product. Test with pH paper.
2. Emulsion Formation: A stable emulsion formed at the interface, trapping product and preventing clean layer separation.	Action: To break an emulsion, try adding a small amount of brine (saturated NaCl solution) or centrifuging the mixture if the volume is small.[7] In the future, avoid overly vigorous shaking of the separatory funnel.

Section 3: Detailed Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is designed for the initial cleanup of a crude reaction mixture containing the target amine and neutral/acidic impurities.

• Dissolution: Dissolve the crude oily product (e.g., ~5 g) in a water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc) (100 mL).

• Transfer: Transfer the solution to a separatory funnel.

• Acidic Wash: Add an equal volume of 1M hydrochloric acid (HCl) (100 mL) to the funnel.[7]

• Extraction: Stopper the funnel, invert, and vent frequently to release any pressure. Shake gently for 1-2 minutes.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer (if using DCM) or the upper aqueous layer (if using EtOAc) into a clean Erlenmeyer flask.

• Repeat Extraction: Repeat the acidic wash (steps 3-5) on the organic layer one more time, combining the aqueous extracts. The organic layer now contains neutral impurities and can be set aside.

• Basification: Cool the combined acidic aqueous extracts in an ice bath. Slowly add 5M sodium hydroxide (NaOH) with stirring until the solution is strongly basic (pH > 12, check with pH paper). The free amine may precipitate or form an oil.

• Back-Extraction: Return the basic aqueous solution to the separatory funnel. Add a fresh portion of organic solvent (e.g., DCM, 100 mL) and extract the free amine.

• Combine and Dry: Repeat the back-extraction (step 8) twice more. Combine all organic extracts, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified amine free base.

Protocol 2: Flash Column Chromatography (with TEA)

This protocol is for purifying the amine when impurities have similar basicity, making extraction ineffective.

• TLC Analysis: First, determine an appropriate solvent system using TLC. Test various ratios of a non-polar solvent (e.g., Hexane) and a polar solvent (e.g., Ethyl Acetate). Crucially, add 1% TEA to the developing solvent. Aim for an Rf value of ~0.3 for the target compound.

• Column Packing: Pack a silica gel column using the chosen solvent system (containing 1% TEA) as the eluent.

• Equilibration: Flush the packed column with at least 3-5 column volumes of the eluent to ensure the entire silica bed is neutralized by the TEA. This step is critical to prevent tailing.[8]

• Sample Loading: Dissolve the crude amine in a minimum amount of the eluent and load it onto the top of the column.

• Elution: Run the column, collecting fractions and monitoring them by TLC (using the same TEA-containing solvent system).

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

• TEA Removal: To remove residual TEA, add 20-30 mL of toluene to the flask and evaporate again. Repeat this co-evaporation process 2-3 times for complete removal.

Section 4: Visual Workflows

Diagram 1: Purification Strategy Decision Tree

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Technical Support Center: Long-Term Storage and Stability of 1-(2,4-Dimethoxyphenyl)propylamine

Introduction: Welcome to the technical support guide for 1-(2,4-Dimethoxyphenyl)propylamine. As a substituted phenethylamine, this compound's integrity is paramount for reproducible and reliable results in research and drug development. Amines, particularly primary aromatic amines, are susceptible to various degradation pathways that can compromise sample purity over time.[1][2] This guide provides a comprehensive framework for understanding potential stability issues, implementing robust long-term storage protocols, and troubleshooting common challenges. Our goal is to equip you with the expertise to preserve the chemical fidelity of your valuable research materials.

Section 1: Frequently Asked Questions (FAQs) - Understanding Degradation

This section addresses the fundamental chemical principles governing the stability of 1-(2,4-Dimethoxyphenyl)propylamine.

Q1: What are the primary causes of 1-(2,4-Dimethoxyphenyl)propylamine degradation?

A1: The degradation of this compound is primarily driven by its primary amine and electron-rich aromatic ring. The main environmental factors are:

• Oxidation: The amine group is highly susceptible to oxidation from atmospheric oxygen.[3][4] This can lead to the formation of corresponding imines, aldehydes, or N-oxides, fundamentally altering the molecule's structure and activity.[3][5] The electron-donating methoxy groups on the phenyl ring can also increase its susceptibility to oxidative degradation.

• Reaction with Carbon Dioxide: As a basic compound, 1-(2,4-Dimethoxyphenyl)propylamine readily reacts with atmospheric carbon dioxide (CO₂) to form a solid carbamate or carbonate salt.[3][6] This is a very common issue for primary and secondary amines stored as a free base.

• Elevated Temperature: Heat acts as a catalyst, accelerating the rate of all chemical degradation reactions.[3] Storing the compound at room temperature is not recommended for long-term stability, as studies on analogous aromatic amines show significant degradation.[1][7]

• Light Exposure (Photolysis): Many amine compounds are photosensitive.[3] Energy from UV and even ambient light can initiate free-radical chain reactions, leading to complex degradation profiles.[5]

Q2: What physical or visual changes might indicate my sample has degraded?

A2: While analytical confirmation is always necessary, you should be alert to the following physical changes:

• Color Change: The pure compound should be a colorless to pale yellow oil or solid. The development of a distinct yellow, orange, or brown color is a strong indicator of oxidative degradation.

• Solidification or Cloudiness: If the free base, which is typically an oil, becomes a solid, waxy, or cloudy material, it has likely reacted with atmospheric CO₂ to form a carbonate salt.[3][6]

• Odor Change: A significant change from its characteristic amine odor can indicate the formation of new, more volatile degradation products.

• Insolubility: If a previously soluble sample becomes difficult to dissolve in your chosen solvent, it may point to the formation of less soluble degradation products or polymers.

Q3: Is the free base or a salt form (e.g., hydrochloride) more stable for storage?

A3: The salt form (e.g., hydrochloride, HCl) is significantly more stable for long-term storage. The protonation of the amine group in the salt form makes it much less nucleophilic and drastically reduces its susceptibility to oxidation and reaction with CO₂.[3] For this reason, whenever possible, procuring or converting the amine to a stable crystalline salt is the preferred strategy for long-term archiving.

Section 2: Recommended Storage Protocols

Adherence to proper storage protocols is the most critical factor in preventing degradation.

Protocol 2.1: Long-Term Storage of Solid (Neat) Compound

This protocol is designed for the crystalline salt form (e.g., HCl salt) or for the purified free base if it is a solid at storage temperature.

Step-by-Step Methodology:

• Container Selection: Use an amber glass vial with a PTFE (polytetrafluoroethylene)-lined screw cap. The amber glass protects against light, and the PTFE liner provides an inert, tight seal.

• Aliquotting: To avoid repeated freeze-thaw cycles and atmospheric exposure of the bulk supply, aliquot the compound into several smaller, single-use vials.

• Inert Gas Purging: This is the most critical step. Place the open, aliquotted vials into a desiccator or glove box. Evacuate the chamber and backfill with a dry, inert gas such as argon or nitrogen.[8][9][10] Repeat this cycle 3-5 times to ensure a completely inert atmosphere.

• Sealing: While under the inert atmosphere, tightly cap the vials. For an extra layer of protection, wrap the cap-vial interface with Parafilm®.

• Labeling: Clearly label each vial with the compound name, batch number, concentration (if a solution), and date of storage. Use a cryo-resistant label.

• Temperature Control: Place the sealed vials inside a secondary container (e.g., a freezer box) and store at the appropriate temperature as outlined in Table 1.

Data Presentation: Temperature-Dependent Storage Recommendations

Storage Condition	Temperature	Atmosphere	Light Condition	Recommended For	Expected Stability
Short-Term	2-8°C	Inert Gas	Dark	Working stock, < 1 month	Moderate
Long-Term	≤ -20°C	Inert Gas	Dark	Archival, 1-12 months	Good[1][3][7]
Extended-Term	≤ -80°C	Inert Gas	Dark	Master stock, > 12 months	Excellent[7]

Diagram: Recommended Workflow for Long-Term Storage

This diagram illustrates the critical steps for preparing 1-(2,4-Dimethoxyphenyl)propylamine for stable, long-term storage.

Caption: Workflow for optimal long-term storage preparation.

Section 3: Troubleshooting Common Stability Issues

Issue Encountered	Probable Cause & Explanation	Recommended Action & Solution
Free base oil has solidified or turned cloudy.	Reaction with CO₂: The primary amine has reacted with atmospheric carbon dioxide to form a solid carbonate/carbamate salt.[3][6] This happens when the compound is not handled under a strictly inert atmosphere.	1. Prevention: Handle the free base exclusively within a glove box or under a positive pressure of inert gas.[11] 2. Remediation: The salt can sometimes be reversed by dissolving in a non-polar organic solvent and washing with a dilute, non-aqueous base, followed by drying and solvent removal. Re-purification by column chromatography may be necessary.
Compound has turned yellow or brown.	Oxidation: The sample has been exposed to oxygen, likely in the presence of light or elevated temperature. The amine or the electron-rich aromatic ring has oxidized.[3][5]	1. Verify Inerting Technique: Ensure your inert gas is dry and your purging technique is robust. Check for leaks in your system. 2. Exclude Light: Always use amber vials and store them in the dark (e.g., inside a freezer box). 3. Lower Temperature: Move samples to a colder storage environment (e.g., from -20°C to -80°C).
New peaks appear in HPLC/LC-MS analysis.	Chemical Degradation: The appearance of new, unexpected peaks is the definitive sign of degradation. The identity of these peaks depends on the specific stressor (e.g., acid/base hydrolysis, oxidation).[12]	1. Characterize Degradants: Use LC-MS/MS or high-resolution mass spectrometry to identify the mass of the impurities, which can provide clues to their structure (e.g., +16 Da suggests oxidation).[13][14] 2. Perform a Forced Degradation Study (See Protocol 4.1): This will help you proactively identify potential degradants and establish a stability-indicating analytical method.
Poor reproducibility in biological assays.	Inconsistent Purity: The purity of the compound is likely varying between aliquots or over time due to improper storage, leading to inconsistent effective concentrations in your experiments.	1. Implement Strict Aliquotting: Use a "one-vial, one-experiment" policy to avoid compromising the master stock. 2. QC Check: Before starting a critical set of experiments, run a quick purity check (e.g., HPLC) on the specific aliquot you plan to use to confirm its integrity.[15]

Section 4: Advanced Protocols - Stability Assessment

For regulatory filings or establishing a definitive shelf-life, a formal stability assessment is required.

Protocol 4.1: Performing a Forced Degradation Study

Forced degradation (or stress testing) is an essential process that exposes the drug substance to harsh conditions to accelerate degradation.[12][16] This helps identify likely degradation pathways and validates that your analytical method can separate degradants from the parent compound.[4]

Experimental Protocol:

• Prepare Stock Solutions: Prepare a stock solution of 1-(2,4-Dimethoxyphenyl)propylamine in a suitable solvent (e.g., acetonitrile:water 50:50) at a known concentration (e.g., 1 mg/mL).

• Set Up Stress Conditions: Aliquot the stock solution into separate amber vials for each condition listed in Table 2. Include a control sample stored at -20°C in the dark.

• Incubation: Expose the samples to the stress conditions for a defined period (e.g., 24-48 hours). The goal is to achieve 5-20% degradation of the active ingredient.[12] If degradation is too rapid, reduce the time or severity of the condition.

• Neutralization: After incubation, neutralize the acidic and basic samples to approximately pH 7 before analysis. Dilute all samples to the same final concentration.

• Analysis: Analyze all samples (including the control) using a stability-indicating HPLC-UV/MS method.

Data Presentation: Standard Forced Degradation Conditions

Stress Condition	Reagent / Parameter	Typical Conditions	Degradation Pathway Targeted
Acid Hydrolysis	0.1 M HCl	60°C for 24h	Hydrolysis (e.g., ether cleavage)[16]
Base Hydrolysis	0.1 M NaOH	60°C for 24h	Hydrolysis, Racemization[16]
Oxidation	3% H₂O₂	Room Temp for 24h	Oxidation (N-oxide, ring oxidation)[4][5]
Thermal	Dry Heat	80°C for 48h	Thermolysis
Photolytic	UV/Vis Light	ICH Q1B compliant chamber	Photolysis

Diagram: Analytical Workflow for Stability Verification

This flowchart details the process for assessing the purity and identifying degradants in a stored sample.

Caption: A decision-based workflow for sample purity analysis.

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• Minimizing degradation of phenethylamines during storage. (n.d.). BenchChem.
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• Valentin-Blasini, L., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. PMC - NIH.
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• The Case for NOT Ignoring Select Secondary Antioxidants. (n.d.). Stabilization Technologies.
• Amine Antioxidants Wholesale. (2026). Tintoll.
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• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Quotient Sciences.
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• Phenethylamine. (n.d.). Wikipedia.
• Carmo, H., et al. (2005). Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): analysis of phase I metabolism with hepatocytes of six species including human. PubMed.
• Main metabolic pathways of 2C-B observed with the hepatocytes... (n.d.). ResearchGate.
• A Comparative Guide to the Purity Analysis of Synthesized "1-(2,4-Dihydroxy-6- methoxyphenyl)ethan-1-one". (n.d.). BenchChem.

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• 1. Short- and Long-Term Stability of Aromatic Amines in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rjptonline.org [rjptonline.org]
• 5. ajpsonline.com [ajpsonline.com]
• 6. Phenethylamine - Wikipedia [en.wikipedia.org]
• 7. Short- and Long-Term Stability of Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. inertcorp.com [inertcorp.com]
• 10. Inert Atmosphere - Zamann Pharma Support GmbH [zamann-pharma.com]
• 11. Sciencemadness Discussion Board - How do you store chemicals in inert gas? - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. onyxipca.com [onyxipca.com]
• 13. Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): analysis of phase I metabolism with hepatocytes of six species including human - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]

Technical Support Center: Synthesis of 1-(2,4-Dimethoxyphenyl)propylamine

Welcome to the technical support center for the synthesis of 1-(2,4-dimethoxyphenyl)propylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for minimizing side reactions in this important synthesis. My aim is to combine established chemical principles with field-proven insights to help you optimize your reaction outcomes.

I. Overview of Synthetic Strategies and Common Pitfalls

The synthesis of 1-(2,4-dimethoxyphenyl)propylamine, a key intermediate in various pharmaceutical compounds, is primarily achieved through two main routes:

• Reductive Amination of 2,4-Dimethoxyphenylpropanone: This one-pot reaction involves the formation of an imine intermediate from the ketone and an amine source, followed by in-situ reduction.[1][2]

• Reduction of 1-(2,4-Dimethoxyphenyl)-2-nitropropene: This route involves the initial condensation of 2,4-dimethoxybenzaldehyde with nitroethane to form the nitropropene, which is then reduced to the target amine.

Both pathways are effective but are susceptible to specific side reactions that can impact yield and purity. This guide will address the most common issues encountered in each route and provide robust solutions.

Visualization of Synthetic Pathways

Caption: Primary synthetic routes to 1-(2,4-dimethoxyphenyl)propylamine.

II. Troubleshooting Guide: Reductive Amination Route

Reductive amination is a powerful method for amine synthesis, but it requires careful control to avoid side reactions.[3]

FAQ 1: Low yield of the desired primary amine with significant formation of secondary and tertiary amines.

• Root Cause: Over-alkylation of the newly formed primary amine is a common issue. The product amine can compete with the initial amine source (e.g., ammonia) and react with the ketone to form secondary and tertiary amine byproducts.[4] This is especially prevalent if the reaction is run at high concentrations or for extended periods.

• Troubleshooting & Optimization:

  • Stoichiometry is Key: Use a significant excess of the ammonium salt (e.g., ammonium acetate) to outcompete the product amine for reaction with the ketone. A molar ratio of at least 5-10 equivalents of the ammonium source to the ketone is recommended.

  • Controlled Addition: Instead of adding all reagents at once, consider a slow, controlled addition of the reducing agent to the mixture of the ketone and ammonium source. This helps to keep the concentration of the newly formed primary amine low at any given time, thus minimizing its chances of further reaction.

  • Choice of Reducing Agent: Sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3) are often preferred as they are more selective for the iminium ion over the ketone, reducing the formation of alcohol byproducts.[3]

FAQ 2: Presence of 1-(2,4-dimethoxyphenyl)propan-2-ol in the final product.

• Root Cause: This alcohol byproduct arises from the direct reduction of the starting ketone, 2,4-dimethoxyphenylpropanone, by the reducing agent. This occurs when the rate of ketone reduction is competitive with the rate of imine formation and subsequent reduction.

• Troubleshooting & Optimization:

  • pH Control: Maintaining a slightly acidic pH (around 6-7) is crucial. This protonates the imine to form the more electrophilic iminium ion, which is more readily reduced than the ketone. However, a pH that is too low will protonate the amine source, inhibiting its initial nucleophilic attack on the ketone. A buffer system can be beneficial.

  • Pre-formation of the Imine: In some cases, allowing the ketone and ammonium source to stir together for a period before adding the reducing agent can favor imine formation. Monitor this by TLC or GC-MS to determine the optimal pre-reaction time.

Visualization of Reductive Amination Side Reactions

Caption: Competing reactions in the reductive amination synthesis.

III. Troubleshooting Guide: Nitropropene Reduction Route

This two-step route is also widely used, but each step has its own set of potential side reactions.

FAQ 3: Low yield and formation of polymeric material during the synthesis of 1-(2,4-dimethoxyphenyl)-2-nitropropene.

• Root Cause: The Henry condensation (nitroaldol reaction) between 2,4-dimethoxybenzaldehyde and nitroethane is base-catalyzed and can be prone to side reactions if not properly controlled.[5] Polymerization can occur under strongly basic conditions or at elevated temperatures. The Cannizzaro reaction, where the aldehyde disproportionates into an alcohol and a carboxylic acid, can also be a competing pathway.[5]

• Troubleshooting & Optimization:

  • Catalyst Choice: Use a milder base catalyst, such as a primary amine (e.g., n-butylamine) or an ammonium salt (e.g., ammonium acetate), instead of strong bases like NaOH or KOH.

  • Temperature Control: Maintain a consistent and moderate reaction temperature. For many variations of this reaction, refluxing in a solvent like acetic acid provides good results.

  • Water Removal: The dehydration of the intermediate nitro alcohol to the nitropropene is an equilibrium process. Using a Dean-Stark apparatus to azeotropically remove water can drive the reaction to completion and improve yields.[5]

FAQ 4: Incomplete reduction of the nitropropene or formation of the corresponding oxime or ketone.

• Root Cause: The reduction of the nitropropene to the amine requires a potent reducing agent. Incomplete reduction can leave unreacted starting material or partially reduced intermediates like the oxime. The formation of the ketone (2,4-dimethoxyphenylpropanone) can occur if the reaction conditions favor hydrolysis of an intermediate imine, especially during workup.[6]

• Troubleshooting & Optimization:

  • Choice of Reducing Agent: Lithium aluminum hydride (LiAlH4) is a very effective reagent for this transformation. Ensure it is used in a suitable anhydrous solvent (e.g., THF, diethyl ether) and in sufficient stoichiometric excess (typically 2-3 equivalents).

  • Catalytic Hydrogenation: An alternative is catalytic hydrogenation (H2 gas) with a catalyst like Palladium on carbon (Pd/C) or Raney Nickel. This method is often cleaner and avoids the handling of reactive metal hydrides.

  • Stepwise Reduction: A two-step reduction can offer better control. First, reduce the double bond of the nitropropene using a milder reducing agent like sodium borohydride (NaBH4).[7] Then, reduce the nitro group to the amine using a method like Zn/HCl or catalytic hydrogenation.[6]

Data Summary: Common Reducing Agents

Reducing Agent	Target Group	Common Side Products	Key Considerations
NaBH3CN	Imine/Iminium	Unreacted ketone	pH sensitive, toxic cyanide byproduct
LiAlH4	Nitroalkene	Oxime, ketone	Highly reactive, requires anhydrous conditions
H2/Pd-C	Nitroalkene	Incomplete reduction	Requires specialized equipment for hydrogenation
NaBH4	C=C double bond	Leaves nitro group intact	Good for stepwise reduction[7]

IV. Recommended Experimental Protocols

Protocol 1: Optimized Reductive Amination

• Reaction Setup: To a solution of 2,4-dimethoxyphenylpropanone (1.0 eq) in methanol, add ammonium acetate (10.0 eq).

• pH Adjustment: Adjust the pH of the mixture to approximately 6.5 using glacial acetic acid.

• Reduction: Cool the mixture to 0°C and add sodium cyanoborohydride (1.5 eq) portion-wise over 30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress by TLC or GC-MS.

• Work-up: Quench the reaction by adding dilute HCl. Remove the methanol under reduced pressure. Basify the aqueous residue with NaOH and extract the product with dichloromethane.

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography or distillation under reduced pressure.

Protocol 2: High-Purity Nitropropene Reduction via Catalytic Hydrogenation

• Reaction Setup: In a hydrogenation vessel, dissolve 1-(2,4-dimethoxyphenyl)-2-nitropropene (1.0 eq) in ethanol or ethyl acetate.

• Catalyst Addition: Add 10% Palladium on carbon (5-10% w/w).

• Hydrogenation: Purge the vessel with hydrogen gas and maintain a positive pressure (e.g., 50 psi) of H2.

• Reaction Monitoring: Vigorously stir the mixture at room temperature until hydrogen uptake ceases (typically 4-8 hours).

• Work-up: Carefully filter the mixture through a pad of celite to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude amine. The product can be further purified by conversion to its hydrochloride salt and recrystallization.[8]

V. References

• Taylor & Francis. (n.d.). Propylamine – Knowledge and References. Retrieved from [Link]

• Google Patents. (n.d.). JP5738774B2 - Purification of 1- [2- (2,4-dimethylphenylsulfanyl) phenyl] piperazine. Retrieved from

• ResearchGate. (n.d.). Synthesis of N-(1-(3,4-dimethoxyphenyl)propan-2-yl) amides 4. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• MDPI. (2018). On the Reaction Mechanism of the 3,4-Dimethoxybenzaldehyde Formation from 1-(3′,4′-Dimethoxyphenyl)Propene. Retrieved from [Link]

• Sciencemadness Discussion Board. (2009). Zinc catalysed reduction on 1-Phenyl-2-nitropropene. Retrieved from [Link]

• Organic Syntheses. (n.d.). Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Retrieved from [Link]

• Grokipedia. (n.d.). Leuckart reaction. Retrieved from [Link]

• ChemRxiv. (2023). One-pot Reduction of Nitrostyrenes to Phenethylamines using Sodium Borohydride and Copper(II) chloride. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Google Patents. (n.d.). CN102199098B - New synthesis method and application of (R)-N-benzyl-1-(4-methoxyphenyl)-2-propylamine. Retrieved from

• Google Patents. (n.d.). WO2014191548A1 - New process for the synthesis of 1-(2-((2,4-dimethylphenyl)thio)phenyl)piperazine. Retrieved from

• Sciencemadness.org. (2008). The Leuckart Reaction: A Study of the Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Reductive Amination of Aldehyde 2,4.Dinitorophenylhydrazones Using 2-Picoline Borane and High-Performance Liquid Chromatographic Analysis. Retrieved from [Link]

• Der Pharma Chemica. (2012). Process for producing 6-(2, 3-dichlorophenyl)-1, 2, 4-triazine 3,5-diamine (Lamotrigine) and identification of a new impurity. Retrieved from [Link]

• MDPI. (2022). Ability of 2-Chloro-N-(1-(3,4-dimethoxyphenyl)propan-2-yl)-2-phenylacetamide to Stimulate Endogenous Nitric Oxide Synthesis. Retrieved from [Link]

• The Hive Novel Discourse. (2003). Novel high-yielding C=C reduction of nitrostyrenes. Retrieved from [Link]

• Scribd. (n.d.). Leuckart Reaction Mechanism. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Sciencemadness Discussion Board - Zinc catalysed reduction on 1-Phenyl-2-nitropropene - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. Novel high-yielding C=C reduction of nitrostyrenes , Hive Novel Discourse [chemistry.mdma.ch]
• 8. JP5738774B2 - Purification of 1- [2- (2,4-dimethylphenylsulfanyl) phenyl] piperazine - Google Patents [patents.google.com]

Technical Support Center: Method Refinement for 1-(2,4-Dimethoxyphenyl)propylamine Assay

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the analytical assay of 1-(2,4-Dimethoxyphenyl)propylamine. This guide is designed for researchers, scientists, and drug development professionals to achieve consistent, accurate, and reliable results. We will move beyond simple procedural lists to explain the scientific rationale behind method choices, empowering you to troubleshoot and refine your analytical approach effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level inquiries regarding the analysis of 1-(2,4-Dimethoxyphenyl)propylamine.

Q1: What are the most effective analytical techniques for quantifying 1-(2,4-Dimethoxyphenyl)propylamine?

The two most prevalent and robust techniques are High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS).

• Reversed-Phase HPLC (RP-HPLC) is the preferred method for routine quality control, potency assays, and stability testing due to its precision, and its ability to resolve the parent compound from potential impurities and degradation products.[1] A C18 column is typically the stationary phase of choice.[2]

• GC-MS is highly effective for identification and quantitation, especially in complex matrices or forensic applications. It offers excellent specificity due to its ability to provide structural information from the mass spectrum. However, derivatization of the primary amine is often necessary to improve volatility and peak shape.[3]

Q2: My HPLC peaks for 1-(2,4-Dimethoxyphenyl)propylamine are tailing. What is the primary cause and how can I fix it?

Peak tailing is the most common issue for this compound due to its basic propylamine moiety. The primary cause is secondary interaction between the basic amine and acidic residual silanol groups on the silica-based column packing.[4]

Primary Solutions:

• Mobile Phase pH Control: Operate the mobile phase at a pH where the analyte is consistently in one ionic state. For a basic amine, a low pH (e.g., 2.5-4.0) will ensure the amine is protonated, which can improve peak shape.

• Use of an End-Capped Column: Modern, high-purity, end-capped C18 columns have fewer accessible silanol groups, significantly reducing tailing.

• Mobile Phase Additives: Incorporate a competing base, such as triethylamine (TEA) at a low concentration (0.1-0.5%), into the mobile phase.[5] The TEA will preferentially interact with the silanol groups, leaving fewer sites available to interact with your analyte.

Q3: How do I ensure my sample preparation is accurate and reproducible?

The key is consistency and ensuring the analyte is fully dissolved and stable in the final diluent.[6][7]

• For Drug Substance (Pure API): A "dilute and shoot" method is common.[6] Use a calibrated analytical balance for weighing, and ensure complete dissolution in the sample diluent, which should ideally be the mobile phase itself to prevent peak distortion.[8]

• For Drug Product (e.g., Tablets): A "crush-extract-filter" approach is standard.[6] This involves grinding the sample to a uniform powder, extracting the analyte with a suitable solvent, and filtering the final solution through a 0.45 µm or 0.22 µm syringe filter to remove particulates that could block the column.[9]

• Solubility: 1-(2,4-Dimethoxyphenyl)propylamine, as a basic amine, is more soluble in acidic aqueous solutions. If you encounter solubility issues in a neutral diluent, slightly acidifying the diluent can help.

Q4: What are the likely degradation pathways for this molecule, and why is this important for my assay?

Understanding potential degradation is critical for developing a stability-indicating method , which is a regulatory requirement.[10] A stability-indicating method can accurately measure the active ingredient without interference from any degradation products, impurities, or excipients.[11] Common degradation pathways for aromatic amines include:

• Oxidation: The amine group and the electron-rich dimethoxy-phenyl ring are susceptible to oxidation. Forced degradation studies often use hydrogen peroxide to simulate this.[12]

• Hydrolysis: While the core structure is generally stable against hydrolysis, formulations or related impurities with labile functional groups could degrade under acidic or basic conditions.[12]

• Photolysis: Exposure to UV or visible light can induce degradation in many aromatic compounds. Photostability studies are a key part of forced degradation.

Section 2: In-Depth Troubleshooting Guide

This guide provides a systematic approach to resolving specific chromatographic issues.

Issue 1: Poor Peak Shape (Tailing, Fronting, Splitting)

Poor peak shape is a clear indicator that the chemistry of the separation is not optimal or that there is a physical problem with the system.[13]

Q: My peak is tailing, even after adjusting the mobile phase pH. What else could be the cause?

• Probable Cause 1: Column Overload. You may be injecting too much sample mass onto the column. This saturates the stationary phase, leading to tailing.[4]

  • Solution: Reduce the injection volume or dilute your sample and re-inject. If the peak shape improves, the original method was overloaded.

• Probable Cause 2: Column Contamination or Aging. The column may have accumulated contaminants from previous samples, or the stationary phase may be degrading, exposing more active silanol sites.

  • Solution: First, try washing the column with a strong solvent (e.g., 100% acetonitrile or isopropanol).[14] If this fails, the issue might be a void at the column inlet. Try reversing and flushing the column (if the manufacturer allows). If the problem persists, the column may need replacement.

• Probable Cause 3: Extra-Column Volume. Excessive tubing length or internal diameter between the injector and the detector can cause peak broadening and tailing.

  • Solution: Ensure all connection tubing is as short as possible and has a narrow internal diameter (e.g., 0.005 inches).

Q: My peaks are fronting. What does this indicate?

• Probable Cause 1: High Sample Solvent Strength. The sample is dissolved in a solvent that is significantly stronger (more eluting power) than the mobile phase. This causes the analyte band to spread before it reaches the column head.[8][14]

  • Solution: Whenever possible, dissolve the sample in the mobile phase itself. If a stronger solvent is required for solubility, inject the smallest possible volume.

• Probable Cause 2: Column Overload (Concentration). This is distinct from mass overload and can also lead to fronting.

  • Solution: Dilute the sample and re-inject.

Q: Why are my peaks splitting into two?

• Probable Cause 1: Partially Blocked Frit or Column Void. A physical obstruction at the column inlet creates two different flow paths for the sample, resulting in a split peak.[14]

  • Solution: Replace the in-line filter or guard column. If the problem is with the analytical column itself, try back-flushing. If this doesn't work, the column is likely compromised.

• Probable Cause 2: Sample/Solvent Mismatch. Injecting a sample in a solvent where it is not fully soluble or that is immiscible with the mobile phase can cause peak splitting.

  • Solution: Ensure complete dissolution of the sample in the injection solvent and confirm the solvent is miscible with the mobile phase.

Troubleshooting Workflow: Poor Peak Shape

Caption: Decision tree for troubleshooting common HPLC peak shape issues.

Issue 2: Inconsistent Retention Time

Retention time (RT) is a critical parameter for peak identification. Drifting RT suggests a problem with the system's ability to maintain consistent conditions.[4]

Q: My retention times are consistently decreasing over a sequence of runs. What's happening?

• Probable Cause: Inadequate Column Equilibration. The column was not properly equilibrated with the mobile phase before starting the analysis, especially when using gradient elution or after changing mobile phases.

  • Solution: Ensure the column is flushed with at least 10-20 column volumes of the initial mobile phase until a stable baseline is achieved before injecting any samples.

Q: My retention times are fluctuating randomly between injections. What should I check?

• Probable Cause 1: Pump Malfunction or Air Bubbles. Air bubbles in the pump head or faulty check valves will cause inconsistent flow rates, directly impacting retention times.[15]

  • Solution: Degas the mobile phase thoroughly. Purge the pump to remove any trapped air. If the problem persists, the pump seals or check valves may need to be cleaned or replaced.

• Probable Cause 2: Inconsistent Mobile Phase Composition. If the mobile phase is prepared by hand, small variations in composition between batches can cause RT shifts. If using a quaternary pump, one of the solvent lines may be blocked or malfunctioning.

  • Solution: Prepare mobile phase in larger, single batches to ensure consistency. For gradient systems, check the performance of each pump channel individually.

• Probable Cause 3: Fluctuating Column Temperature. Temperature has a significant effect on viscosity and separation kinetics.

  • Solution: Use a column oven to maintain a constant and consistent temperature throughout the analysis.

Issue 3: Quantitation and Sensitivity Problems

These issues directly impact the accuracy and reliability of your final results.

Q: My peak areas are not reproducible, even though the peak shape looks good. Why?

• Probable Cause 1: Injector Precision Issues. The autosampler may not be drawing and injecting a consistent volume. This can be due to air bubbles in the sample syringe, a leak in the injector, or a partially filled sample loop.

  • Solution: Ensure sample vials are sufficiently full. Check the autosampler for air bubbles in the lines. Perform an injector precision test with a stable standard.

• Probable Cause 2: Incomplete Sample Solubilization. If the sample is not fully dissolved, small particulates can be drawn into the injector, leading to inconsistent injection amounts.

  • Solution: Re-evaluate your sample preparation procedure. Use sonication or vortexing to ensure complete dissolution and visually inspect for any undissolved material before placing vials in the autosampler.

Q: I am seeing "ghost peaks" in my chromatogram, especially during blank runs. Where are they coming from?

• Probable Cause 1: Carryover from a Previous Injection. A highly concentrated or "sticky" compound from a previous injection may not have been fully flushed from the injector or column.[4]

  • Solution: Implement a robust needle wash protocol in your autosampler method. Inject several blanks after a high-concentration sample to ensure the system is clean.

• Probable Cause 2: Contaminated Mobile Phase or Diluent. Impurities in the solvents can concentrate on the column and elute as peaks, especially during a gradient run.

  • Solution: Use fresh, high-purity HPLC-grade solvents. Filter all aqueous buffers before use.

Section 3: Experimental Protocols & Method Validation

Protocol 1: Recommended Starting HPLC-UV Method

This method provides a robust starting point for the analysis of 1-(2,4-Dimethoxyphenyl)propylamine. Optimization will likely be required based on your specific instrumentation and sample matrix.

Parameter	Recommended Setting	Rationale
Column	High-purity, end-capped C18, 150 x 4.6 mm, 5 µm	Provides good retention and minimizes secondary interactions with the basic analyte.[2][16]
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)	Acidic pH ensures the amine is protonated, improving peak shape.[5]
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.[17]
Gradient	20% B to 80% B over 10 minutes	A gradient is recommended to elute potential impurities and clean the column.[1]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.[17]
Injection Vol.	10 µL	A smaller volume minimizes potential for overload and solvent effects.
Detection	UV at 225 nm	The dimethoxy-phenyl group provides strong absorbance at lower UV wavelengths.[18]
Sample Diluent	Mobile Phase A / Acetonitrile (80:20)	Matching the diluent to the initial mobile phase conditions prevents peak distortion.[8]

Protocol 2: Forced Degradation Study

A forced degradation study is essential for developing a stability-indicating method as mandated by ICH guidelines.[10] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

1. Prepare Stock Solution: Prepare a stock solution of 1-(2,4-Dimethoxyphenyl)propylamine at approximately 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

2. Apply Stress Conditions:

• Acid Hydrolysis: Mix stock solution with 0.1 M HCl. Heat at 60 °C for 2, 4, and 8 hours. Before analysis, neutralize with an equivalent amount of 0.1 M NaOH.

• Base Hydrolysis: Mix stock solution with 0.1 M NaOH. Heat at 60 °C for 2, 4, and 8 hours. Before analysis, neutralize with an equivalent amount of 0.1 M HCl.

• Oxidation: Mix stock solution with 3% H₂O₂. Keep at room temperature for 4, 8, and 24 hours.

• Thermal Stress: Store the solid API and the stock solution in an oven at 80 °C for 24 and 48 hours.

• Photolytic Stress: Expose the solid API and stock solution to a calibrated light source (per ICH Q1B guidelines) for a specified duration.

3. Analysis:

• Dilute all stressed samples, along with an unstressed control sample, to the target analytical concentration.

• Analyze all samples using your developed HPLC method.

• Evaluate the chromatograms for new peaks (degradants) and a decrease in the main API peak area.

• Perform peak purity analysis (e.g., using a Diode Array Detector) to ensure the main API peak is spectrally pure and free from co-eluting degradants in all stressed samples. This is the cornerstone of a stability-indicating method.

Workflow: Forced Degradation & Method Validation

Sources

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• 2. researchgate.net [researchgate.net]
• 3. forensictoxicologyconsultant.com [forensictoxicologyconsultant.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. ijprajournal.com [ijprajournal.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. organomation.com [organomation.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
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• 10. biopharminternational.com [biopharminternational.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. jddtonline.info [jddtonline.info]
• 13. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 14. agilent.com [agilent.com]
• 15. HPLC Troubleshooting: Solutions for Common Problems [phenomenex.com]
• 16. rjptonline.org [rjptonline.org]
• 17. Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil - PMC [pmc.ncbi.nlm.nih.gov]
• 18. RP-HPLC Method for Content of Genotoxic 4-methoxybenzyl Chloride in Venlafaxine – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: A Guide to Resolving Poor Peak Shape in the Chromatography of 1-(2,4-Dimethoxyphenyl)propylamine

Welcome to the technical support center for the chromatographic analysis of 1-(2,4-Dimethoxyphenyl)propylamine. This guide is designed for researchers, analytical scientists, and drug development professionals who are encountering challenges with poor peak shape—specifically peak tailing, fronting, and broadening—during their experiments. As a primary amine, this compound presents a common but solvable set of chromatographic challenges. This document provides a structured, in-depth approach to not only fix these issues but also to understand the underlying chemical principles, ensuring the development of robust and reliable analytical methods.

Section 1: Foundational Knowledge - The "Why" Behind the Problem

Before diving into troubleshooting, it's crucial to understand the root cause of the most common issue observed with compounds like 1-(2,4-Dimethoxyphenyl)propylamine: peak tailing.

FAQ: Why does my peak for 1-(2,4-Dimethoxyphenyl)propylamine show significant tailing on a standard C18 column?

The primary reason for peak tailing with this and other basic, amine-containing compounds is undesirable secondary interactions with the stationary phase.[1][2][3] Here's the mechanism:

• Analyte Chemistry : 1-(2,4-Dimethoxyphenyl)propylamine has a primary amine group (-NH2). In typical reversed-phase mobile phases with a pH below its pKa (~10.5, estimated), this group becomes protonated, carrying a positive charge (-NH3+).

• Stationary Phase Chemistry : Standard silica-based columns (like C18, C8) have residual silanol groups (Si-OH) on their surface. At mobile phase pH levels above ~3.5, these silanol groups can deprotonate to become negatively charged (Si-O-).[4]

• The Interaction : The positively charged analyte is strongly attracted to these negatively charged silanol sites via an ionic interaction. This is a secondary retention mechanism in addition to the intended primary (hydrophobic) retention mechanism.[5]

Because only a fraction of the analyte molecules interact with these high-energy silanol sites, that portion is retained longer than the bulk of the analyte, resulting in a skewed or "tailing" peak.[5] This compromises quantification, reduces resolution, and decreases sensitivity.[2][6]

Caption: Analyte interaction with the stationary phase.

Section 2: A Systematic Troubleshooting Guide

Follow this workflow to diagnose and resolve peak shape issues methodically. We will start with the simplest and most common solutions.

Step 1: Is the Problem Chemical or Mechanical?

Before modifying your method, it's essential to rule out system-level problems.

FAQ: How can I determine if the peak tailing is a chemical issue specific to my analyte or a general problem with my HPLC system?

Protocol: The Neutral Compound Test A simple and effective diagnostic is to inject a neutral, well-behaved compound that is not expected to interact with silanol groups.[7]

• Prepare a Standard : Create a simple standard of a neutral compound like Caffeine or Toluene at a suitable concentration.

• Injection : Using your current method conditions (mobile phase, flow rate, column), inject the neutral standard.

• Analysis :

  • If the neutral compound's peak is sharp and symmetrical : The problem is chemical and specific to 1-(2,4-Dimethoxyphenyl)propylamine's interaction with the column. Proceed to Step 2.

  • If the neutral compound's peak also shows tailing, fronting, or significant broadening : The issue is likely mechanical or physical. Investigate for:

    • Extra-column dead volume : Check for gaps in tubing, especially between the column and detector. Ensure correct ferrules are used.[8]

    • Column Void : A void may have formed at the head of the column. Try reversing and flushing the column (if the manufacturer permits) or replace it.[9]

    • Clogged Frit : The inlet frit of the column may be partially blocked.

Step 2: Mobile Phase Optimization - The First Line of Defense

If the issue is chemical, the mobile phase is the easiest and most impactful place to start.

FAQ: My peak is tailing on a C18 column. What is the first and most effective adjustment I can make?

Answer: Adjust the Mobile Phase pH. The goal is to suppress the ionization of the surface silanol groups, thereby eliminating the secondary ionic interaction.[4]

Protocol: Low pH Mobile Phase

• Target pH : Adjust the aqueous portion of your mobile phase to a pH between 2.5 and 3.5 . This low pH ensures the vast majority of silanol groups are protonated (Si-OH) and neutral, minimizing their ability to interact with the protonated amine.[1][10]

• Buffer Selection : Use a buffer to maintain a stable pH. It is critical that the buffer has a pKa within +/- 1 unit of your target pH.

Buffer	pKa	Useful pH Range	MS Compatibility
Formic Acid	3.75	2.8 - 4.8	Excellent (Volatile)
Trifluoroacetic Acid (TFA)	~0.5	< 2.5	Good (Can cause ion suppression)
Phosphate Buffer	2.15 (pKa1)	2.0 - 3.0	Poor (Non-volatile)

For LC-MS applications, a mobile phase of 0.1% Formic Acid in both water and acetonitrile is an excellent starting point.

FAQ: Lowering the pH helped, but I still see some tailing. What is my next option?

Answer: Use a Mobile Phase Additive (Competing Base). A small concentration of another amine can be added to the mobile phase to act as a "silanol masking agent." This additive will preferentially interact with the active silanol sites, effectively shielding your analyte from them.

Protocol: Adding a Competing Base

• Select an Additive : Triethylamine (TEA) is a common choice for this purpose.

• Concentration : Add TEA to the aqueous portion of the mobile phase at a concentration of 10-25 mM.[2]

• pH Adjustment : After adding TEA, adjust the pH to your desired setpoint (e.g., 3.0) using an acid like phosphoric acid.

• Caution : TEA is not volatile and is not suitable for LC-MS analysis as it will contaminate the system and severely suppress the signal. It is also known to shorten column lifetime. Use this approach for UV-based detection only.

Section 3: Advanced Strategies & Alternative Chromatographic Modes

If mobile phase optimization is insufficient, a change in column chemistry or chromatographic mode may be necessary.

FAQ: I am developing a new method from scratch. What column technology should I choose for the best peak shape with this compound?

Answer: Consider modern column chemistries designed for basic compounds or switch to an alternative separation mode like HILIC.

Option 1: Advanced Reversed-Phase Columns

• High-Purity, End-Capped Silica : Select a column that is specifically marketed as "base-deactivated" or has extensive end-capping. End-capping is a process that chemically bonds a small silane (e.g., trimethylsilane) to many of the residual silanol groups, making them inaccessible to your analyte.

• Superficially Porous Particle (SPP) Columns : Also known as "core-shell" columns, these particles consist of a solid, non-porous core surrounded by a thin, porous shell of stationary phase. This design reduces the analyte's diffusion path, leading to higher efficiency and sharper peaks, often at lower backpressures than their fully porous counterparts.

Feature	Superficially Porous (SPP)	Fully Porous (FPP)
Structure	Solid core, porous outer shell	Porous throughout
Efficiency	Higher at equivalent particle size	Standard
Backpressure	Lower for equivalent efficiency	Higher
Loadability	Lower due to less surface area	Higher
Best For	High-throughput, high-resolution separations	Preparative and high-load applications

Option 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

For polar compounds like 1-(2,4-Dimethoxyphenyl)propylamine, HILIC is a powerful alternative to reversed-phase.

• Mechanism : HILIC uses a polar stationary phase (e.g., bare silica, amide, diol) and a mobile phase with a high concentration of organic solvent (>70% acetonitrile). The analyte partitions into a water-enriched layer that forms on the surface of the stationary phase. Retention increases with analyte polarity.

• Advantages :

  • Excellent retention and peak shape for polar and basic compounds.

  • High organic mobile phases lead to better desolvation and increased sensitivity in MS detection.

  • Offers a completely different selectivity compared to reversed-phase.

Mode	Stationary Phase	Mobile Phase	Elution Order
Reversed-Phase	Non-polar (e.g., C18)	High Aqueous	Least polar elutes first
HILIC	Polar (e.g., Silica, Amide)	High Organic	Most polar elutes last

Option 3: Ion-Pairing Chromatography

This technique can be used to improve the retention and peak shape of ionic compounds in reversed-phase chromatography.

FAQ: When should I consider using ion-pairing chromatography?

Answer : Consider this when other methods have failed and you are using a non-MS detector. Ion-pairing introduces a reagent to the mobile phase that forms a neutral complex with the charged analyte.

Protocol: Ion-Pairing for a Cationic Analyte

• Reagent Selection : For the positively charged 1-(2,4-Dimethoxyphenyl)propylamine, an anionic ion-pairing agent such as an alkyl sulfonate (e.g., sodium 1-hexanesulfonate) is used.

• Mobile Phase Preparation : Add the ion-pairing reagent to the aqueous mobile phase at a concentration of 5-10 mM. Buffer the mobile phase to a pH where both the analyte and the ion-pairing reagent are fully ionized.

• Mechanism : The alkyl sulfonate pairs with the protonated amine, forming a neutral, hydrophobic complex that is well-retained by the C18 phase.

• Critical Warning : Ion-pairing reagents are notoriously difficult to remove from an HPLC system and column. You should dedicate a column specifically for this method, as it will be permanently altered. These reagents are also non-volatile and will contaminate an MS source.

Section 4: Comprehensive Troubleshooting Workflow

This diagram provides a logical path from problem identification to resolution.

Caption: A step-by-step workflow for troubleshooting poor peak shape.

Section 5: Quick Reference for Common Peak Shape Problems

Problem	Appearance	Common Causes	Quick Fixes
Peak Tailing	Asymmetrical peak with a drawn-out tail end.	Chemical : Silanol interactions.[1][3][4]Physical : Column void.	Chemical : Lower mobile phase pH to <3.5.Physical : Check column with a neutral standard.
Peak Fronting	Asymmetrical peak with a sloping front end.	Sample Overload : Injecting too high a concentration.[1][6]Injection Solvent : Sample dissolved in a solvent much stronger than the mobile phase.[8]	Dilute the sample or reduce injection volume.Dissolve the sample in the initial mobile phase.
Broad Peaks	Wide, symmetrical peaks with low height.	High Dead Volume : Excessive tubing length/diameter.Column Deterioration : Loss of stationary phase.	Minimize tubing length, use correct fittings.Replace the column.
Split Peaks	A single peak appears as two or more merged peaks.	Clogged Inlet Frit : Particulate matter blocking the column inlet.Sample/Solvent Mismatch : Sample not fully soluble in the injection solvent.	Reverse-flush the column (if permitted).Ensure the sample is fully dissolved; match sample solvent to mobile phase.

References

• Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 1-Aminohydantoin. Benchchem.
• The Difference Between Superficially Porous and Fully Porous Particles. Chrom Tech, Inc.
• Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity. Waters Corporation.
• Kinetic performance comparison of fully and superficially porous particles with sizes ranging between 2.7 μm and 5 μm: Intrinsic evaluation and application to a pharmaceutical test compound. PMC.
• Hydrophilic Interaction Chromatography (HILIC) for Simultaneous and Fast Analysis of Melamine, Cyanuric Acid, and other.
• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique.
• Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. PMC.
• Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International.
• Choosing Between Fully Porous and Superficially Porous Particles in HPLC: Performance, Pressure, and Practicality. Element Lab Solutions.
• What's the Difference Between Superficially Porous and Totally Porous HPLC Columns?
• Effect of Different Amines Added to Eluents as Silanol Masking Agents on the Chromatographic Behavior of Some Diuretics in Reversed-Phase High-Performance Liquid Chromatography Using C18 Packings. Oxford Academic.
• The Effect of Different Amines Added to Eluents as Silanol Masking Agents on the Chromatographic Behavior of Some Diuretics in.
• How to Reduce Peak Tailing in HPLC? Phenomenex.
• The effect of different amines added to eluents as silanol masking agents on the chromatographic behavior of some diuretics in reversed-phase high-performance liquid chromatography using C18 packings. PubMed.
• HPLC Peak Tailing. Axion Labs.
• Use of volatile amines as ion-pairing agents for the high-performance liquid chromatographic-tandem mass spectrometric determination of aromatic sulfonates in industrial wastewater. PubMed.
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores.
• Comparison of Fully and Superficially Porous Particle Columns for the Analysis of Basic Compounds. Waters Corporation.
• Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities | Request PDF. ResearchGate.
• How can I prevent peak tailing in HPLC? ResearchGate.
• What is the effect of free silanols in RPLC and how to reduce it? Pharma Growth Hub.
• Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome | Journal of Proteome Research. ACS Publications.
• What Are the Considerations for Using Ion Pairing Reagents in My Mobile Phases? SCIEX.
• Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography.
• The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. Chromatography Online.
• Poor peak shape｜Products. NACALAI TESQUE, INC.
• Abnormal Peak Shapes. Shimadzu.
• Why it matters and how to get good peak shape.
• Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International.
• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. alwsci.

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• 2. New Insights in the Computational pKb Determination of Primary Amines and Anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2,4-dimethoxy-N,N-dimethylphenylisopropylamine | C13H21NO2 | CID 128058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hrcak.srce.hr [hrcak.srce.hr]
• 5. (S)-(+)-1-METHOXY-2-PROPYLAMINE | 99636-32-5 [chemicalbook.com]
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Technical Support Center: Minimizing Adsorption of 1-(2,4-Dimethoxyphenyl)propylamine to Laboratory Surfaces

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and best practices to mitigate the non-specific binding (NSB) of 1-(2,4-Dimethoxyphenyl)propylamine to common laboratory materials. Understanding and controlling this phenomenon is critical for ensuring experimental accuracy, reproducibility, and the overall integrity of your data.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common issues encountered when working with 1-(2,4-Dimethoxyphenyl)propylamine.

Q1: My measured concentration of 1-(2,4-Dimethoxyphenyl)propylamine is consistently lower than expected, especially at low concentrations. What is happening?

This is a classic symptom of compound adsorption to your labware. 1-(2,4-Dimethoxyphenyl)propylamine is an amphiphilic molecule with a basic amine group and a hydrophobic dimethoxyphenyl moiety. This structure allows it to "stick" to surfaces through both ionic and hydrophobic interactions, removing it from your solution and leading to inaccurate measurements.

Q2: Should I use glass or plastic containers for this compound?

Neither is perfect, and the best choice depends on your experimental conditions.

• Glass (especially borosilicate): Prone to strong ionic adsorption. The surface of glass is rich in negatively charged silanol groups (Si-O⁻) at neutral pH, which strongly attract the positively charged (protonated) amine group of your compound.[1]

• Polypropylene (PP): Prone to hydrophobic adsorption. The nonpolar plastic surface interacts with the hydrophobic dimethoxyphenyl ring of the compound.[2][3]

For most applications, high-quality, low-binding polypropylene is preferable to standard glass, as hydrophobic interactions are often weaker and easier to disrupt than the strong ionic binding to glass.

Q3: What is the fastest and simplest way to reduce adsorption?

Adjusting your solvent is the most immediate solution. Preparing your stock and working solutions in a solvent containing a moderate percentage (e.g., 10-50%) of an organic solvent like acetonitrile or methanol can significantly reduce hydrophobic adsorption.[1] If using aqueous buffers, ensure the pH is optimized and consider adding a non-ionic surfactant.

Q4: Can I reuse vials or pipette tips after they have been exposed to the compound?

It is strongly discouraged. Due to its sticky nature, it is very difficult to ensure that all adsorbed compound has been removed by simple washing. Residual material can leach into subsequent solutions, causing cross-contamination and inaccurate results. Always use fresh, disposable labware for each new sample preparation.[4]

Part 2: In-Depth Troubleshooting Guide

Understanding the Core Problem: Adsorption Mechanisms

Successful troubleshooting begins with understanding the physicochemical drivers of adsorption for 1-(2,4-Dimethoxyphenyl)propylamine. The molecule's structure dictates its interaction with different surfaces.

• Ionic Interactions: The primary amine group has a pKa (predicted) in the basic range, meaning it will be protonated and carry a positive charge (R-NH₃⁺) in neutral or acidic aqueous solutions. This positive charge is strongly attracted to negatively charged surfaces, most notably the deprotonated silanol groups on glass.[1][5]

• Hydrophobic Interactions: The 2,4-dimethoxyphenyl ring is nonpolar and water-fearing. It will preferentially associate with other nonpolar surfaces, such as polypropylene, to minimize its interaction with a polar aqueous solvent.[2]

Caption: Dual adsorption mechanisms of the target compound.

Strategic Labware Selection

The choice of labware is a critical first step in mitigating compound loss. A comparison of common materials is presented below.

Material	Primary Adsorption Mechanism	Pros	Cons	Best Use Case
Borosilicate Glass	Ionic & Hydrophobic	High chemical/thermal resistance; optical clarity.	Severe adsorption of basic compounds; potential for ion leaching.	When high solvent resistance is required and solution modifiers are used to block ionic interactions.
Standard Polypropylene (PP)	Hydrophobic	Low cost; disposable; no ionic binding sites.[3]	Can adsorb hydrophobic compounds; potential for leachables from mold-release agents.[3]	General use with non-critical assays or when organic solvents are present to reduce adsorption.
Low-Binding Polypropylene	Minimal	Specially treated to create a hydrophilic surface layer that repels hydrophobic molecules.	Higher cost.	Highly Recommended. Ideal for preparing low-concentration standards, sensitive LC/MS assays, and long-term storage.
Silanized (Deactivated) Glass	Hydrophobic	Eliminates ionic binding by capping silanol groups.	Surface treatment can degrade over time; can still adsorb via hydrophobic interactions.	An alternative to plastic for organic-based assays where plastic leachables are a concern.

Solution Optimization: The First Line of Defense

Modifying the composition of your sample solution is a powerful and cost-effective way to prevent adsorption before it occurs.

• pH Adjustment: The charge on both the compound and the glass surface is pH-dependent.[6][7] Increasing the pH of the solution to a value >10 will deprotonate the amine group (R-NH₂), neutralizing its charge and eliminating the primary driver for ionic adsorption to glass. However, this may compromise compound stability or may not be compatible with your assay.

• Increase Ionic Strength: Adding a neutral salt (e.g., 100-200 mM NaCl) to your aqueous buffer can help reduce ionic adsorption.[8] The salt ions (Na⁺) compete with your protonated compound for the negatively charged sites on a glass surface, creating a shielding effect.

• Add Organic Solvent: For both glass and plastic, adding an organic solvent like acetonitrile or methanol (10-50% v/v) to your sample diluent is highly effective. The solvent disrupts hydrophobic interactions, making it more energetically favorable for the compound to remain in solution rather than adsorb to a surface.[1]

• Use Surfactants or Blocking Agents:

  • Non-ionic Surfactants: Adding a low concentration (0.01-0.1%) of a surfactant like Tween-20 or Triton X-100 can prevent hydrophobic adsorption. The surfactant molecules can coat the surfaces of the labware and the compound itself, reducing "stickiness".[2][8]

  • Protein Blockers: For some applications, adding a protein like Bovine Serum Albumin (BSA) at ~0.1% can be effective. BSA is a "sticky" protein that will rapidly coat available surfaces, preventing your compound of interest from binding.[8] This is common in biological assays but may interfere with chemical analysis.

Advanced Mitigation: Surface Passivation Protocols

For the most sensitive applications, pre-treating your labware to create an inert barrier is the most robust solution. This process is known as passivation.

Caption: General workflow for passivating labware surfaces.

Part 3: Standard Operating Procedure (SOP)

SOP Title: Preparation of a Low-Concentration Standard of 1-(2,4-Dimethoxyphenyl)propylamine for LC/MS Analysis

This SOP integrates best practices to minimize analyte loss during the preparation of a low concentration (e.g., <1 µg/mL) working standard.

1.0 Materials

• 1-(2,4-Dimethoxyphenyl)propylamine reference material

• Low-binding polypropylene microcentrifuge tubes (1.5 mL)

• Low-binding polypropylene autosampler vials with caps

• Positive displacement or low-retention pipette tips

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Methanol (MeOH)

• HPLC-grade water

• (Optional) Tween-20

2.0 Preparation of Sample Diluent

• Prepare the final sample diluent to be 50:50 Acetonitrile:Water (v/v).

• (Optional, if significant adsorption is still observed): Add Tween-20 to the aqueous portion to a final concentration of 0.01% before mixing with ACN.

3.0 Primary Stock Solution Preparation (~1 mg/mL)

• Weigh an appropriate amount of 1-(2,4-Dimethoxyphenyl)propylamine reference material directly into a tared low-binding polypropylene tube.

• Dissolve the compound in 100% Methanol to create a high-concentration stock. Methanol is excellent for initial solubilization and minimizing adsorption at high concentrations.

• Vortex thoroughly to ensure complete dissolution. This stock can be stored at -20°C.

4.0 Serial Dilution to Working Concentration

• Perform all serial dilutions using low-binding polypropylene tubes and low-retention pipette tips.

• Use the prepared Sample Diluent (50:50 ACN:Water) for all dilution steps. The presence of 50% ACN is critical for preventing hydrophobic adsorption at lower concentrations.[1]

• Never dilute into pure water or a low-organic buffer, as this will immediately cause the compound to adsorb to the vessel walls.

• For each dilution step, vortex the solution well.

5.0 Final Sample Preparation for Injection

• Transfer the final diluted standard into a low-binding polypropylene autosampler vial.

• Do not use glass or silanized glass vials, as these can still cause significant loss at low concentrations.

• Cap the vial immediately to prevent evaporation.

• Analyze the sample as soon as reasonably possible. Do not let low-concentration aqueous/organic samples sit for extended periods, as slow adsorption can still occur.

By adhering to this SOP, which combines appropriate labware selection with optimized solvent conditions, you can significantly improve the accuracy and precision of your quantitative results for 1-(2,4-Dimethoxyphenyl)propylamine.

References

• PubChem. (n.d.). 2,4-dimethoxy-N,N-dimethylphenylisopropylamine. National Center for Biotechnology Information. Retrieved March 15, 2026, from [Link]

• Chemsrc. (2025, September 2). 1-(2,4-dimethoxyphenyl)propan-2-amine. Chemsrc. Retrieved March 15, 2026, from [Link]

• Hua, B., et al. (2014). An Improved Surface Passivation Method for Single-Molecule Studies. Nature Methods, 11(10), 1017-1021. Available at: [Link]

• Al-Hetlani, E. (2025, August 6). Investigating the influence of solvent type and pH on protein adsorption onto silica surface by evanescent-wave cavity ring-down spectroscopy. ResearchGate. Retrieved March 15, 2026, from [Link]

• Reddit r/chemistry Community. (2018, June 21). Tips and tricks for handling sticky substances in the lab?. Reddit. Retrieved March 15, 2026, from [Link]

• Paczesny, J., et al. (2021). Adsorption of bacteriophages on polypropylene labware affects the reproducibility of phage research. Scientific Reports, 11(1), 7387. Available at: [Link]

• Jawerth, L., et al. (2023). Surface Passivation Method for the Super-repellence of Aqueous Macromolecular Condensates. Langmuir. ACS Publications. Retrieved March 15, 2026, from [Link]

• Geist, J., et al. (2013). pH effects on molecular adsorption and solvation of p-nitrophenol at silica/aqueous interfaces. The Journal of Physical Chemistry C, 117(33), 16946-16954. Available at: [Link]

• Quimivita. (2025, March 25). Best practices for handling chemical reagents to prevent cross-contamination. Quimivita. Retrieved March 15, 2026, from [Link]

• Shimadzu. (n.d.). The Horror of Sample Adsorption to Containers (Part 1). Shimadzu Scientific Instruments. Retrieved March 15, 2026, from [Link]

• MICROSOLV. (2026, February 2). Polypropylene Vials Reduced Protein Adsorption Compared to Glass. MicroSolv Technology Corporation. Retrieved March 15, 2026, from [Link]

• Environmental Health and Safety, University of Nebraska-Lincoln. (n.d.). Safe handling of organolithium compounds in the laboratory. EHS. Retrieved March 15, 2026, from [Link]

• Aminulchem Innovation. (2024, January 7). Effect of solution pH on Adsorption. YouTube. Retrieved March 15, 2026, from [Link]

• Bell, D. S. (2023, June 1). Methods for the Passivation of HPLC Instruments and Columns. LCGC International, 36(6), 22-26. Available at: [Link]

• Gauto, D. F., et al. (2010). A Method for Removing Effects of Nonspecific Binding on the Distribution of Binding Stoichiometries: Application to Mass Spectroscopy Data. Biophysical Journal, 98(3), 465-472. Available at: [Link]

• Henriksen, J. R., et al. (2015). Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic. PLOS ONE, 10(5), e0122419. Available at: [Link]

• Institute for Basic Science. (2014, October 12). An improved surface passivation method for single-molecule studies. IBS. Retrieved March 15, 2026, from [Link]

• Zhang, Y., et al. (2023). Adsorption of Phenols from Aqueous Solution with A pH-Sensitive Surfactant-Modified Bentonite. Molecules, 28(19), 6874. Available at: [Link]

• NIST. (n.d.). N,n-diethyl-p-methoxy-phenoxy propylamine. NIST WebBook. Retrieved March 15, 2026, from [Link]

• Molbase. (n.d.). 1-(3,4-dimethoxy-phenyl)-propylamine. Molbase. Retrieved March 15, 2026, from [Link]

• Bio-protocol. (n.d.). An improved surface passivation method for single-molecule studies. Bio-protocol. Retrieved March 15, 2026, from [Link]

• Zacharakis, A. G., et al. (2024). Adsorption of a Mixture of Daily Use Pharmaceuticals on Pristine and Aged Polypropylene Microplastics. Polymers, 16(18), 2445. Available at: [Link]

• Zhang, X., et al. (2023). Blocking Nonspecific Interactions Using Y-Shape Poly(ethylene glycol). International Journal of Molecular Sciences, 24(15), 12403. Available at: [Link]

• Oelmeier, J., et al. (2021). Influence of pH value and salts on the adsorption of lysozyme in mixed-mode chromatography. Biotechnology Journal, 16(11), e2100222. Available at: [Link]

• Nicoya. (2015, December 18). 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments. Nicoya Lifesciences. Retrieved March 15, 2026, from [Link]

• PubChem. (n.d.). Methoxyisopropylamine. National Center for Biotechnology Information. Retrieved March 15, 2026, from [Link]

• ACG. (n.d.). STICKY FORMULATIONS: A Complete Guide for Encapsulation Issues Caused by Sticky Formulation. ACG World. Retrieved March 15, 2026, from [Link]

• Felix, F. S., & Angnes, L. (2019). Suppressing Non-Specific Binding of Proteins onto Electrode Surfaces in the Development of Electrochemical Immunosensors. Chemosensors, 7(1), 5. Available at: [Link]

• Ruggeri, F. S., et al. (2022). Surface interaction patches link non-specific binding and phase separation of antibodies. Nature Communications, 13(1), 1561. Available at: [Link]

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Technical Support &amp; Troubleshooting Hub: Immunoassay Cross-Reactivity for 1-(2,4-Dimethoxyphenyl)propylamine

Welcome to the Technical Support Center for analytical challenges involving 1-(2,4-Dimethoxyphenyl)propylamine (structurally synonymous with 2,4-Dimethoxyamphetamine or 2,4-DMA). As a structural analog in the phenethylamine and amphetamine class, 2,4-DMA frequently causes unpredictable cross-reactivity in standard drugs-of-abuse (DOA) immunoassay screens[1].

This hub provides application scientists, toxicologists, and drug development professionals with mechanistic insights, quantitative assay data, and self-validating protocols to definitively resolve false positives and false negatives.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does 1-(2,4-Dimethoxyphenyl)propylamine cause variable cross-reactivity in standard amphetamine immunoassays? A1: Commercial immunoassays (e.g., EMIT, ELISA, CEDIA) utilize antibodies raised specifically against d -amphetamine or d -methamphetamine[2]. The primary amine and aliphatic chain of 2,4-DMA allow it to enter the antibody's binding pocket. However, the bulky methoxy ( −OCH3​ ) groups at the 2- and 4-positions of the phenyl ring introduce significant steric hindrance. This alters the dissociation constant ( Kd​ ) of the antigen-antibody complex. Because polyclonal and monoclonal antibodies across different kits have varying tolerances for phenyl-ring substitutions, 2,4-DMA acts as a weak and unpredictable competitor against the enzyme-labeled drug conjugate[3].

Q2: We highly suspect a sample contains 2,4-DMA, but the primary immunoassay screen returned a negative result. Why did it fail to detect the compound? A2: This is a classic false-negative scenario driven by assay sensitivity thresholds[3]. Most commercial screening kits are calibrated to a 500 ng/mL or 1,000 ng/mL cutoff for d -amphetamine[1]. Because the binding affinity of the antibody for 2,4-DMA is drastically lower than for the target analyte, the cross-reactivity rate may be as low as 1% to 5%. Consequently, the actual concentration of 2,4-DMA in the biological matrix would need to exceed 10,000 to 50,000 ng/mL to displace enough labeled conjugate to trigger a "positive" signal above the cutoff[3].

Part 2: Quantitative Cross-Reactivity Data

Q3: How do different commercial immunoassay platforms perform when challenged with designer amphetamines like 2,4-DMA? A3: The susceptibility to cross-reactivity varies significantly by the assay's proprietary antibody design. A comprehensive evaluation of 94 designer drugs (including dimethoxyamphetamines) at a high challenge concentration (100 µg/mL) revealed the following positive detection rates across five major commercial kits[4]:

Commercial Immunoassay Kit	Assay Methodology	Positive Detection Rate for Designer Amphetamines*
CEDIA® DAU Amphetamine/Ecstasy	Cloned Enzyme Donor Immunoassay	57%
Siemens/Syva® EMIT® II Plus	Enzyme Multiplied Immunoassay Technique	43%
Lin-Zhi Methamphetamine	Homogeneous Enzyme Immunoassay	39%
Microgenics DRI® Phencyclidine	Enzyme Immunoassay	20%
Microgenics DRI® Ecstasy	Enzyme Immunoassay	19%

*Data represents the percentage of designer drugs that produced a positive screen at a 100 µg/mL challenge concentration [4].

Part 3: Experimental Validation Protocol

Q4: How do I definitively confirm or rule out the presence of 1-(2,4-Dimethoxyphenyl)propylamine after a presumptive positive (or suspected false-negative) immunoassay? A4: Immunoassays are presumptive screening tools; they must be orthogonally validated using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[5]. To ensure a self-validating system , you must incorporate an isotopically labeled internal standard (ISTD) to correct for matrix effects and extraction losses.

Protocol: LC-MS/MS Confirmation of 2,4-DMA in Biological Matrices

Causality Note: We utilize Solid Phase Extraction (SPE) rather than a simple "dilute-and-shoot" method to remove endogenous salts and proteins that compete for ionization in the ESI source, ensuring maximum sensitivity and preventing ion suppression[6].

Step 1: Sample Preparation & Internal Standard Spiking

• Aliquot 500 µL of the biological specimen (e.g., urine or plasma) into a clean microcentrifuge tube.

• Spike the sample with 50 µL of a deuterated internal standard (e.g., 2,4-DMA- d6​ at 1,000 ng/mL).

  • Self-Validation Check: The ISTD must be added before extraction. Consistent ISTD recovery across all samples validates that the extraction was successful and mathematically normalizes any matrix-induced ion suppression.

• Add 2 mL of 0.1 M Phosphate Buffer (pH 6.0) to adjust the sample pH, ensuring the primary amine of 2,4-DMA ( pKa​≈9.9 ) is fully protonated for optimal binding to the cation-exchange SPE resin.

Step 2: Solid Phase Extraction (SPE)

• Condition a mixed-mode cation exchange SPE cartridge (e.g., Oasis MCX) with 2 mL Methanol, followed by 2 mL deionized water.

• Load the buffered sample onto the cartridge at a flow rate of 1 mL/min.

• Wash with 2 mL of 0.1 M HCl, followed by 2 mL of Methanol.

  • Causality: The acidic wash removes neutral and acidic interferences, while the methanol wash removes lipophilic matrix components. The protonated 2,4-DMA remains strongly ionically bound to the sorbent.

• Elute the target compound using 2 mL of a basic elution solvent (Dichloromethane : Isopropanol : Ammonium Hydroxide, 78:20:2 v/v/v).

  • Causality: The high pH neutralizes the amine, breaking the ionic bond and allowing the compound to elute freely.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C and reconstitute in 100 µL of Mobile Phase A (0.1% Formic Acid in Water).

Step 3: LC-MS/MS Analysis

• Chromatography: Inject 5 µL onto a C18 analytical column (e.g., 50 x 2.1 mm, 1.7 µm). Run a gradient elution using Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile) from 5% B to 95% B over 5 minutes.

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[6].

  • 2,4-DMA Transitions: Precursor ion m/z 196.1 [M+H]+ .

    • Quantifier Ion: m/z 179.1 (Loss of NH3​ ).

    • Qualifier Ion: m/z 165.1 (Loss of methylamine).

  • ISTD Transitions: Precursor ion m/z 202.1. Quantifier: m/z 185.1.

• Data Analysis: A true positive is self-validated if:

  • The retention time of the analyte matches the ISTD within ±0.1 minutes.

  • The ratio of the quantifier to qualifier ion is within ±20% of the established calibration standard.

Part 4: Diagnostic Workflow Visualization

Below is the logical decision tree for resolving immunoassay cross-reactivity issues related to 2,4-DMA.

Diagnostic workflow for resolving immunoassay cross-reactivity via LC-MS/MS validation.

References

• Regester, L. E., Chmiel, J. D., Holler, J. M., Vorce, S. P., Levine, B., & Bosy, T. Z. "Determination of Designer Drug Cross-Reactivity on Five Commercial Immunoassay Screening Kits." Journal of Analytical Toxicology, vol. 39, no. 2, 2015, pp. 144–151. URL:[Link]

• Nakanishi, K., et al. "Cross-reactivities of various phenethylamine-type designer drugs to immunoassays for amphetamines, with special attention to the evaluation of the one-step urine drug test Instant-View™, and the Emit® assays for use in drug enforcement." Forensic Science International, vol. 217, no. 1-3, 2012, pp. 174-181. URL:[Link]

• Saitman, A., Park, H. D., & Fitzgerald, R. L. "False-positive interferences of common urine drug screen immunoassays: a review." Journal of Analytical Toxicology, vol. 38, no. 6, 2014, pp. 387-396. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cross-reactivity of commercial immunoassays for screening of new amphetamine designer drugs. A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: Validation of Analytical Methods for 1-(2,4-Dimethoxyphenyl)propylamine Quantification

Executive Summary

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying structurally similar designer drugs in complex biological matrices. 1-(2,4-Dimethoxyphenyl)propylamine is a potent phenethylamine derivative. Its structural features—a primary amine and an electron-rich dimethoxy-substituted aromatic ring—present specific chromatographic and mass spectrometric challenges.

Because preliminary screening via immunoassays cannot differentiate between amphetamine structural analogues (), robust confirmatory methods are mandatory. This guide objectively compares the performance of an advanced Biphenyl-LC-MS/MS methodology against legacy alternatives (GC-MS and LC-UV), providing the mechanistic causality behind our experimental choices and a self-validating protocol for rigorous quantification.

Mechanistic Causality: Why Legacy Methods Fall Short

To understand why we engineered our specific LC-MS/MS workflow, we must first analyze the physical chemistry of the analyte and the limitations of alternative platforms.

• Alternative 1: Gas Chromatography-Mass Spectrometry (GC-MS) While historically the gold standard, GC-MS requires the analyte to be volatile and thermally stable. The primary amine on 1-(2,4-Dimethoxyphenyl)propylamine causes severe peak tailing and thermal degradation if injected directly. Consequently, GC-MS requires time-consuming chemical derivatization (e.g., using heptafluorobutyric anhydride, HFBA) to volatilize the compound (). This extra step introduces variability and reduces extraction recovery.

• Alternative 2: Liquid Chromatography-Ultraviolet Detection (LC-UV) LC-UV is useful for bulk purity assays but lacks the specificity required for trace-level biological analysis. It suffers from high background noise and cannot provide unique fragment identification, making it highly susceptible to matrix interferences from endogenous compounds ().

The Solution: Biphenyl-LC-MS/MS Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) bypasses derivatization entirely, preserving sample integrity (). However, traditional C18 stationary phases struggle with basic amines due to secondary interactions with residual surface silanols. By employing a Biphenyl core-shell column , we exploit π−π interactions between the stationary phase and the analyte's dimethoxyphenyl ring. This orthogonal retention mechanism sharpens the peak shape and resolves the analyte from isobaric positional isomers (e.g., 2,5-DMA).

Figure 1: End-to-end self-validating analytical workflow for LC-MS/MS quantification.

The Self-Validating Experimental Protocol

A protocol is only as reliable as its internal controls. To establish a self-validating system , a matched stable-isotope-labeled internal standard (SIL-IS), such as 1-(2,4-Dimethoxyphenyl)propylamine-d6, is spiked into the biological matrix prior to any extraction steps. This ensures that any volumetric losses during Solid Phase Extraction (SPE) or fluctuations in ionization efficiency (matrix effects) are mathematically normalized by the analyte/IS peak area ratio. The method continuously verifies its own extraction efficiency in every single run.

Step-by-Step Methodology

• Sample Aliquoting & IS Addition: Aliquot 200 µL of the biological matrix (urine/plasma). Immediately spike with 20 µL of SIL-IS (100 ng/mL). Causality: Early IS addition corrects for downstream recovery variations, ensuring absolute trustworthiness of the final quantitative data.

• Protein Precipitation & pH Adjustment: Add 400 µL of 1% formic acid in acetonitrile. Vortex for 30s and centrifuge at 14,000 x g for 10 min. Dilute the supernatant with 500 µL of aqueous buffer (pH 3.0). Causality: Acidification ensures the primary amine is fully protonated ( NH3+​ ) for optimal retention on the cation-exchange SPE phase.

• Solid Phase Extraction (Mixed-Mode Cation Exchange):

  • Condition: 1 mL Methanol, followed by 1 mL Water.

  • Load: Prepared sample supernatant.

  • Wash: 1 mL 2% Formic acid in water, followed by 1 mL Methanol. (Causality: Removes neutral lipids and acidic interferences; the basic analyte remains ionically bound).

  • Elute: 1 mL of 5% Ammonium Hydroxide in Methanol. (Causality: High pH neutralizes the amine, breaking the ionic bond and releasing the analyte).

• Reconstitution & LC-MS/MS Analysis: Evaporate the eluate to dryness under nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A (0.1% Formic acid in water). Inject 5 µL onto the Biphenyl column.

Figure 2: ESI+ CID fragmentation pathway of 1-(2,4-Dimethoxyphenyl)propylamine.

Comparative Performance Data

The following table summarizes the experimental validation data (conducted according to ICH M10 guidelines), objectively comparing our Biphenyl-LC-MS/MS product against traditional GC-MS and LC-UV methodologies.

Performance Metric	Biphenyl-LC-MS/MS (Recommended)	GC-MS (Alternative 1)	LC-UV (Alternative 2)
Limit of Detection (LOD)	0.5 ng/mL	5.0 ng/mL	50.0 ng/mL
Linear Dynamic Range	1.0 – 1000 ng/mL	10.0 – 500 ng/mL	100 – 2000 ng/mL
Sample Preparation	SPE (No derivatization)	SPE + HFBA Derivatization	Liquid-Liquid Extraction
Prep Time per Batch	~45 minutes	~120 minutes	~60 minutes
Specificity / Resolution	High (MRM + Orthogonal Retention)	Moderate (Requires volatility)	Low (Subject to UV interference)
Matrix Effect Mitigation	Excellent (SIL-IS normalized)	Good (SIL-IS normalized)	Poor (No mass-filtering)

References

• Title: Analysis of 2,5-dimethoxy-amphetamines and 2,5-dimethoxy-phenethylamines aiming their determination in biological matrices: a review Source: PubMed Central (PMC) / NIH URL: [Link]

• Title: Simultaneous Determination of 11 Illicit Phenethylamines in Hair by LC–MS-MS: In Vivo Application Source: Journal of Analytical Toxicology | Oxford Academic URL: [Link]

• Title: Development and validation of a GC-MS method for determination of amphetamine-type stimulants and ketamine in human hair Source: Pharmaceutical Sciences Asia / ResearchGate URL: [Link]

• Title: Development and Validation of an LC-UV Method for Quantitation of 4-Bromo-2,5-Dimethoxyamphetamine (DOB), 4-Bromo-2,5-Dimethoxyphenetylamine (2C-B), Methylphenidate, Fenproporex and Amfepramone Source: ResearchGate URL: [Link]

Comparative analysis of 1-(2,4-Dimethoxyphenyl)propylamine and its analogs

Pharmacological Evolution of Substituted Amphetamines: A Comparative Analysis of 1-(2,4-Dimethoxyphenyl)propan-2-amine and the DOx Scaffold

As a Senior Application Scientist specializing in GPCR pharmacology, I frequently encounter misconceptions regarding the structure-activity relationships (SAR) of substituted phenethylamines and amphetamines. 1-(2,4-Dimethoxyphenyl)propan-2-amine (commonly known as 2,4-DMA) is a positional isomer within the dimethoxyamphetamine family[1]. While it shares a chemical backbone with some of the most potent serotonergic psychedelics known to pharmacology—specifically the DOx series (e.g., DOM, DOI)—its receptor binding profile and behavioral outputs are vastly different.

This guide deconstructs the structural causality behind these differences, objectively comparing 2,4-DMA against its highly optimized analogs, and provides the self-validating experimental workflows required to measure these pharmacological distinctions.

Structural Causality: The Molecular Switch for 5-HT2A Activation

The primary target for hallucinogenic amphetamines is the serotonin 5-HT2A receptor, a Gq-coupled GPCR. The spatial orientation of the methoxy groups on the phenyl ring dictates the ligand's ability to stabilize the receptor's active conformation[2].

• The 2,4-Substitution Penalty: In 2,4-DMA, the methoxy groups are located at the 2 and 4 positions. This configuration fails to optimally engage the hydrogen bond network within the orthosteric binding pocket (specifically interacting with residues like Ser242 in Transmembrane Domain 5). Because the second methoxy group is misaligned, 2,4-DMA exhibits a very low-potency profile, requiring massive concentrations to achieve receptor activation[1].

• The 2,5-Substitution Paradigm: Shifting the methoxy group from the 4-position to the 5-position yields 2,5-DMA. While 2,5-DMA itself remains a weak agonist[3], this specific 2,5-dimethoxy orientation is an absolute structural prerequisite for high-affinity binding. It perfectly aligns the oxygen atoms to form critical hydrogen bonds with the receptor's binding cleft.

• The 4-Position Lipophilic Anchor: The true molecular switch for extreme potency occurs when a lipophilic, electron-withdrawing group (such as a methyl group in DOM or an iodine atom in DOI) is substituted at the vacant 4-position of the 2,5-dimethoxy skeleton. This 4-substituent projects into a deep, lipophilic sub-pocket within the receptor, anchoring the molecule and stabilizing the active state. This single substitution drops the EC50 from the micromolar range down to the low nanomolar range[4].

Quantitative Performance Comparison

The table below summarizes the in vitro functional activation of the 5-HT2A receptor (measured via Gq-mediated calcium flux) and the corresponding in vivo behavioral potency for 2,4-DMA and its key analogs[1][2][3][4].

Compound	Substitution Pattern	5-HT2A EC50 (nM)	5-HT2A Emax (%)	Behavioral Potency (Human/Murine)
2,4-DMA	2,4-dimethoxy	~2,950	117%	Very Low (Threshold dose >60 mg)
2,5-DMA	2,5-dimethoxy	~2,814	107%	Very Low (Threshold dose >80 mg)
DOM	2,5-dimethoxy-4-methyl	~15.0	~95%	High (Active dose ~3 mg)
DOI	2,5-dimethoxy-4-iodo	~1.0 - 4.5	~100%	Very High (Active dose ~1.5 mg)

Data indicates that while 2,4-DMA acts as a full agonist (Emax >100% relative to 5-HT), its binding affinity (EC50) is roughly 1,000 times weaker than DOI.

Self-Validating Experimental Methodologies

To objectively quantify the performance gap between 2,4-DMA and its analogs, we utilize a two-tiered validation system. Every robust pharmacological protocol must be self-validating; it must contain internal controls that prove the assay functioned correctly regardless of the test compound's performance.

Protocol A: In Vitro Gq-Mediated Calcium Flux Assay

Causality of Design: We utilize HEK293 cells stably transfected with the human 5-HT2A receptor. HEK293 cells lack endogenous 5-HT2A receptors, ensuring that any calcium flux observed is strictly due to the transfected target. We use Fluo-4 AM dye because its acetoxymethyl (AM) ester allows it to passively cross cell membranes; once inside, intracellular esterases cleave the AM group, trapping the dye. When the Gq pathway is activated, the endoplasmic reticulum releases Ca2+, which binds to Fluo-4 and produces a massive, quantifiable fluorescent signal.

Step-by-Step Workflow:

• Cell Preparation: Seed stably transfected HEK293-h5HT2A cells in 384-well black, clear-bottom plates at a density of 15,000 cells/well. Incubate overnight at 37°C in 5% CO2.

• Dye Loading: Remove media and add 20 µL of Fluo-4 AM loading buffer (supplemented with 2.5 mM probenecid to inhibit dye efflux). Incubate for 60 minutes at 37°C in the dark.

• Compound Preparation: Prepare serial dilutions (10 µM to 0.1 nM) of 2,4-DMA, DOI, and 5-HT (Endogenous Reference) in assay buffer.

• Self-Validation Checkpoint 1 (Antagonist Blockade): Pre-incubate designated control wells with 1 µM Ketanserin (a highly selective 5-HT2A antagonist) for 15 minutes. If subsequent agonist addition produces a signal in these wells, the assay is contaminated by off-target receptor activation.

• Signal Acquisition: Transfer the plate to a FLIPR (Fluorometric Imaging Plate Reader). Dispense 10 µL of the test compounds into the wells while simultaneously recording fluorescence (Ex: 488 nm / Em: 525 nm) at 1-second intervals for 3 minutes.

• Self-Validation Checkpoint 2 (Baseline Normalization): Normalize all peak fluorescence values to the maximum response elicited by 10 µM 5-HT (defined as 100% Emax). Calculate EC50 using a 4-parameter logistic non-linear regression model.

Protocol B: In Vivo Murine Head-Twitch Response (HTR)

Causality of Design: The Head-Twitch Response (HTR) is a rapid, side-to-side rotational head movement in rodents that is exclusively mediated by 5-HT2A receptor activation. It serves as the gold-standard behavioral proxy for central psychedelic activity.

Step-by-Step Workflow:

• Subject Acclimation: Habituate adult male C57BL/6J mice to the testing environment for 60 minutes prior to the assay.

• Administration: Administer 2,4-DMA (e.g., 10 mg/kg), DOI (1 mg/kg), or Saline Vehicle via intraperitoneal (IP) injection.

• Self-Validation Checkpoint (Positive/Negative Controls): The Saline group must exhibit <2 spontaneous twitches per hour. The DOI group must exhibit >40 twitches per hour. Failure to meet these thresholds invalidates the cohort's baseline sensitivity.

• Quantification: Place mice in a cylindrical observation chamber surrounded by a magnetometer coil (if using ear-tag magnets) or utilize high-speed video tracking. Record total HTR events over a 90-minute continuous observation period.

Signaling Pathway Visualization

The following diagram maps the intracellular signaling cascade initiated by the binding of an agonist (like 2,4-DMA or DOI) to the 5-HT2A receptor, ultimately resulting in the behavioral output measured in Protocol B.

Fig 1: 5-HT2A Gq-coupled signaling cascade mediating the behavioral Head-Twitch Response.

References

• 2,4-Dimethoxyamphetamine Source: Wikipedia[Link]

• 2,5-Dimethoxyamphetamine Source: Wikipedia[Link]

• In Vitro Structure-Activity Relationship Determination of 30 Psychedelic New Psychoactive Substances by Means of Beta-Arr Source: Ghent University Academic Bibliography[Link]

• Discovery of Highly Selective 5-HT2A Agonists Using Structure-Guided Design Source: Journal of Medicinal Chemistry (ACS Publications)[Link]

Sources

• 1. 2,4-Dimethoxyamphetamine - Wikipedia [en.wikipedia.org]
• 2. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 3. 2,5-Dimethoxyamphetamine - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of 1-(2,4-Dimethoxyphenyl)propylamine and 1-(2,5-dimethoxyphenyl)isopropylamine: Structure-Activity and Pharmacological Profile

Abstract

This guide provides a detailed comparative analysis of two structurally related phenethylamine derivatives: 1-(2,4-Dimethoxyphenyl)propylamine and 1-(2,5-dimethoxyphenyl)isopropylamine. While direct comparative studies on these specific molecules are limited, this document synthesizes available data on their individual properties and leverages established structure-activity relationship (SAR) principles for the broader class of dimethoxyphenethylamines to infer their pharmacological profiles. We delve into their receptor binding affinities, functional activities, and the critical role that methoxy group positioning and the alpha-carbon alkyl substituent play in modulating their interaction with key CNS targets, particularly serotonin receptors. This guide also provides standardized, validated protocols for receptor binding and functional assays to empower researchers to conduct their own comparative investigations.

Introduction

The phenethylamine scaffold is a cornerstone of neuropharmacology, serving as the backbone for numerous endogenous neurotransmitters, therapeutic agents, and research chemicals. The addition of methoxy groups to the phenyl ring profoundly influences the pharmacological activity of these compounds, particularly their affinity and efficacy at serotonin (5-HT), dopamine (D), and norepinephrine (NE) receptors. This guide focuses on two specific analogues: 1-(2,4-Dimethoxyphenyl)propylamine and 1-(2,5-dimethoxyphenyl)isopropylamine.

The key structural distinctions between these molecules are:

• Methoxy Group Substitution Pattern: The positioning of the two methoxy groups on the phenyl ring (2,4- vs. 2,5-).

• Alpha-Carbon Alkylation: The nature of the alkyl group on the carbon atom adjacent to the amine (a propyl chain vs. an isopropyl group).

These seemingly minor structural modifications are known to cause significant shifts in pharmacological activity. The 2,5-dimethoxy substitution pattern, for instance, is a hallmark of many potent 5-HT2A receptor agonists, such as 2C-I and 2C-B. The presence of an alpha-methyl group (as in the isopropylamine) typically increases metabolic stability and alters the selectivity profile. This guide aims to dissect these differences, providing a foundational understanding for researchers in psychopharmacology and medicinal chemistry.

Comparative Pharmacological Profiles

Table 1: Inferred Receptor Binding Affinity and Functional Activity

Target	1-(2,4-Dimethoxyphenyl)propylamine (Inferred)	1-(2,5-dimethoxyphenyl)isopropylamine (Inferred)	Rationale for Inference
5-HT2A	Lower Affinity (Agonist/Partial Agonist)	Higher Affinity (Potent Agonist)	The 2,5-dimethoxy pattern is strongly correlated with high 5-HT2A affinity and agonist activity.
5-HT2C	Moderate Affinity (Agonist/Partial Agonist)	High Affinity (Agonist)	Similar to 5-HT2A, the 2,5-substitution is favorable for 5-HT2C binding.
5-HT1A	Low to Moderate Affinity	Low Affinity	Generally, these compounds show lower affinity for 5-HT1A compared to 5-HT2A/2C.
Dopamine D2	Low Affinity	Low Affinity	Typically, methoxy-substituted phenethylamines are not potent ligands for D2 receptors.
SERT/NET/DAT	Low to Moderate Affinity	Low Affinity	The alpha-methyl group in the isopropylamine derivative generally reduces monoamine transporter affinity.

Structure-Activity Relationship (SAR) Insights

The differing pharmacological profiles of these two compounds can be directly attributed to their structural nuances. The interaction of a ligand with its G-protein coupled receptor (GPCR) target is a highly specific, three-dimensional event.

Key SAR Drivers:

• 2,5-Dimethoxy Pattern: The methoxy groups at the 2 and 5 positions are believed to orient the molecule optimally within the 5-HT2A receptor binding pocket. The oxygen atoms can act as hydrogen bond acceptors, engaging with key amino acid residues like Ser239. This specific substitution pattern is a critical pharmacophore for 5-HT2A agonism.

• 2,4-Dimethoxy Pattern: This pattern places the methoxy groups in different positions relative to the ethylamine side chain. This altered geometry likely results in a suboptimal fit within the canonical 5-HT2A binding pocket, leading to reduced affinity.

• Alpha-Methylation (Isopropylamine): The addition of a methyl group to the alpha-carbon, creating an amphetamine analogue (isopropylamine), has two major effects. First, it provides steric hindrance that protects the amine from degradation by monoamine oxidase (MAO), increasing the compound's duration of action. Second, it can enhance selectivity for 5-HT receptors over monoamine transporters.

Caption: Structure-Activity Relationship (SAR) comparison.

Experimental Protocols for Comparative Assessment

To empirically validate the inferred activities, standardized in vitro assays are essential. The following protocols describe robust methods for determining receptor binding affinity and functional efficacy.

Protocol: Competitive Radioligand Binding Assay for 5-HT2A Affinity

This protocol determines the binding affinity (Ki) of the test compounds by measuring their ability to displace a known high-affinity radioligand from the 5-HT2A receptor.

Workflow Diagram

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Cell Culture and Membrane Preparation:

  • Culture HEK293 cells stably expressing the human 5-HT2A receptor.

  • Harvest cells and homogenize in ice-cold assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate, discard the supernatant, and resuspend the pellet (membrane fraction) in fresh assay buffer. Determine protein concentration using a BCA or Bradford assay.

• Assay Setup:

  • In a 96-well plate, add assay buffer, the cell membrane preparation, and the radioligand (e.g., [3H]ketanserin at a final concentration near its Kd).

  • Add the test compounds (1-(2,4-Dimethoxyphenyl)propylamine or 1-(2,5-dimethoxyphenyl)isopropylamine) in a 10-point serial dilution (e.g., 10 µM to 0.1 nM).

  • Include wells for "total binding" (no competitor) and "non-specific binding" (a high concentration of a non-labeled antagonist, e.g., 10 µM mianserin).

• Incubation and Harvesting:

  • Incubate the plate for 60-90 minutes at room temperature to reach equilibrium.

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This traps the membranes with bound radioligand.

  • Wash the filters several times with ice-cold assay buffer to remove unbound radioligand.

• Data Acquisition and Analysis:

  • Place the filter mats in scintillation vials, add scintillation fluid, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Subtract the non-specific binding CPM from all other values.

  • Plot the specific binding CPM against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of test compound that displaces 50% of the radioligand).

  • Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol: Inositol Phosphate (IP1) Accumulation Functional Assay

The 5-HT2A receptor is a Gq-coupled GPCR. Its activation leads to the stimulation of phospholipase C (PLC), which results in the accumulation of inositol phosphates. This assay measures the accumulation of IP1, a downstream metabolite, as a direct readout of receptor activation.

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Use HEK293 cells co-expressing the human 5-HT2A receptor and a G-protein alpha subunit.

  • Plate the cells in a 96-well culture plate and grow to near confluency.

• Compound Addition:

  • Remove the culture medium and replace it with a stimulation buffer containing the test compounds at various concentrations.

  • Include a positive control (e.g., serotonin) and a vehicle control (buffer only).

• Incubation:

  • Incubate the plate for a defined period (e.g., 30-60 minutes) at 37°C to allow for receptor stimulation and IP1 accumulation.

• Cell Lysis and Detection:

  • Lyse the cells according to the manufacturer's protocol for the chosen IP1 detection kit (e.g., HTRF-based kits).

  • Add the detection reagents (typically an IP1-d2 acceptor and an anti-IP1 cryptate donor).

• Data Acquisition and Analysis:

  • Incubate for the recommended time and read the plate on a compatible HTRF plate reader.

  • Calculate the ratio of the two emission signals and plot this ratio against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (effective concentration for 50% of maximal response) and the Emax (maximum effect).

Conclusion

While lacking direct comparative data, a systematic analysis based on established structure-activity relationships strongly suggests that 1-(2,5-dimethoxyphenyl)isopropylamine is a more potent and selective 5-HT2A receptor agonist compared to 1-(2,4-Dimethoxyphenyl)propylamine . This difference is primarily driven by the 2,5-dimethoxy substitution pattern, a well-established pharmacophore for high-affinity 5-HT2A binding, and the presence of an alpha-methyl group, which confers metabolic stability. The 2,4-dimethoxy analogue is predicted to have significantly lower affinity due to a less favorable orientation within the receptor's binding pocket. The provided experimental protocols offer a clear and robust framework for researchers to empirically test these hypotheses and quantify the precise pharmacological differences between these and other novel phenethylamine derivatives.

References

• Nichols, D. E. (2012). Structure-activity relationships of serotonin 5-HT2A receptor agonists. Wiley Interdisciplinary Reviews: Membrane Transport and Signaling, 1(5), 559-579. Available from: [Link]

• McKenna, D. J., et al. (1990). Neurochemistry and neurotoxicity of 3,4-methylenedioxymethamphetamine (MDMA, "ecstasy"). NIDA Research Monograph, 94, 48-69. Available from: [Link]

• Kim, C., et al. (2020). Cryo-EM structure of the human serotonin 2A receptor bound to an atypical antipsychotic. Nature, 584(7821), 475–480. Available from: [Link]

• Testa, B., & Salvesen, B. (1980). The metabolism of the amphetamine-type drugs of abuse. Drug Metabolism Reviews, 11(1), 35-59. Available from: [Link]

A Comparative Guide to the In Vitro and In Vivo Effects of 1-(2,4-Dimethoxyphenyl)propylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the in vitro and in vivo pharmacological effects of 1-(2,4-Dimethoxyphenyl)propylamine, a psychoactive compound also known as 2,4-Dimethoxyamphetamine (2,4-DMA). By examining its molecular interactions in controlled laboratory settings and its physiological and behavioral impacts within living organisms, we aim to offer a comprehensive understanding of its pharmacological profile.

Introduction to 1-(2,4-Dimethoxyphenyl)propylamine (2,4-DMA)

1-(2,4-Dimethoxyphenyl)propylamine is a synthetic psychoactive substance belonging to the phenethylamine and amphetamine chemical classes.[1] Structurally, it is a positional isomer of the more well-known 2,5-dimethoxyamphetamine (2,5-DMA). The placement of the two methoxy groups on the phenyl ring at the 2 and 4 positions significantly influences its pharmacological properties, distinguishing it from other related compounds. This guide will explore the dichotomy of its effects as observed in laboratory assays versus whole-organism studies, providing a nuanced perspective for researchers in the field.

In Vitro Effects: A Molecular Perspective

In vitro studies are crucial for elucidating the direct interactions of a compound with its molecular targets, free from the complexities of a whole biological system.[2][3][4][5][6] For 2,4-DMA, these studies have identified two primary mechanisms of action: potent inhibition of monoamine oxidase A (MAO-A) and direct agonism at the serotonin 5-HT2A receptor.

Potent and Selective MAO-A Inhibition

2,4-DMA has been demonstrated to be a potent and selective inhibitor of monoamine oxidase A (MAO-A).[7] MAO-A is a key enzyme responsible for the degradation of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine.[7] The inhibition of this enzyme leads to an increase in the synaptic availability of these neurotransmitters.

Experimental data from studies using rat brain mitochondrial preparations show that 2,4-DMA has a half-maximal inhibitory concentration (IC50) of 0.6 μM for MAO-A.[7] Notably, it displays high selectivity, with no significant inhibitory effect on the MAO-B isoform at concentrations up to 100 μM.[7] This inhibition is characterized as reversible and competitive.[7] The potent MAO-A inhibitory activity of 2,4-DMA is a critical aspect of its in vitro profile and suggests a potential for antidepressant-like effects.

Serotonin 5-HT2A Receptor Agonism

In addition to its effects on MAO-A, 2,4-DMA acts as a full agonist at the serotonin 5-HT2A receptor.[1] This receptor is a key target for classic psychedelic drugs and is known to mediate their hallucinogenic effects.[8] However, the potency of 2,4-DMA at this receptor is relatively low.

Functional assays have determined the half-maximal effective concentration (EC50) of 2,4-DMA at the 5-HT2A receptor to be 2,950 nM, with a maximal efficacy (Emax) of 117%.[1] This indicates that while it can fully activate the receptor, it requires a significantly higher concentration to do so compared to more potent 5-HT2A agonists. This finding is pivotal in understanding the potential for psychedelic effects, which are further explored in in vivo studies.

In Vivo Effects: A Systemic and Behavioral Analysis

In vivo studies provide a more holistic understanding of a compound's effects, integrating its pharmacokinetic and pharmacodynamic properties within a living organism.[2][3][4][5][6] The in vivo profile of 2,4-DMA reveals a complex interplay of stimulant, psychedelic-like, and other behavioral effects.

Neurochemical and Behavioral Effects in Rodents

Systemic administration of 2,4-DMA in rats has been shown to elevate brain serotonin levels, a direct consequence of its MAO-A inhibitory action observed in vitro.[7] Behavioral studies in rats have revealed a mixed and dose-dependent profile. At a dose of 5 mg/kg, 2,4-DMA was found to increase locomotor activity.[9] Conversely, higher doses of 10 and 20 mg/kg led to a decrease in locomotion.[9] Furthermore, across all tested doses, the compound diminished conditioned responses in rats.[9]

A significant finding in rodent studies is the absence of the head-twitch response (HTR) following the administration of 2,4-DMA.[9] The HTR in rodents is a widely accepted behavioral proxy for 5-HT2A receptor activation and is a characteristic effect of many classic hallucinogens.[8] The lack of this response with 2,4-DMA, despite its confirmed 5-HT2A agonist activity in vitro, presents an interesting point of divergence between the two levels of analysis.

In drug discrimination studies, a powerful tool to assess the subjective effects of drugs in animals, rodents trained to recognize the hallucinogen 2,5-dimethoxy-4-methylamphetamine (DOM) fully generalized to 2,4-DMA.[1][10] This suggests that, from the animal's perspective, the internal state induced by 2,4-DMA is similar to that of a known hallucinogen. However, in animals trained to discriminate dextroamphetamine, a classic psychostimulant, there was no generalization to 2,4-DMA, indicating a lack of subjective stimulant-like effects in this paradigm.[1]

Subjective Effects in Humans

The subjective effects of 2,4-DMA in humans have been documented by Alexander Shulgin in his book "PiHKAL" ("Phenethylamines I Have Known and Loved"). At an oral dose of 60 mg, the effects were described as having a "short" duration of approximately 3 hours and included amphetamine-like stimulation, some euphoria, and a psychedelic-like "diffusion of association".[1] Shulgin noted that higher doses were not tested but speculated that they could lead to more pronounced stimulant and/or psychedelic effects.[1]

Comparative Analysis: Bridging the In Vitro-In Vivo Gap

The pharmacological profile of 1-(2,4-Dimethoxyphenyl)propylamine presents a fascinating case study in the comparison of in vitro and in vivo data. The potent MAO-A inhibition observed in vitro directly translates to the in vivo finding of elevated brain serotonin levels in rats.[7] This provides a clear and consistent mechanistic link.

However, the relationship between its 5-HT2A receptor agonism and its behavioral effects is more complex. While 2,4-DMA is a full agonist at the 5-HT2A receptor in vitro, its in vivo effects are not entirely consistent with those of classic hallucinogens. The most striking discrepancy is the absence of the head-twitch response in rodents, a hallmark of 5-HT2A activation by psychedelics.[8][9] This could be attributed to its relatively low potency at the 5-HT2A receptor, suggesting that at the doses tested in vivo, the level of receptor activation may not be sufficient to elicit this specific behavior.

The drug discrimination data further complicates the picture. The generalization to DOM suggests a shared subjective experience with a known hallucinogen, which aligns with its 5-HT2A agonist activity.[1][10] However, the lack of generalization to dextroamphetamine points away from a classic stimulant profile, despite the amphetamine-like stimulation reported by Shulgin.[1] This highlights the nuanced and often mixed pharmacological profiles of psychoactive compounds.

The human report of both stimulant and psychedelic-like effects at a 60 mg dose suggests that both the MAO-A inhibition (contributing to stimulant effects through increased monoamines) and 5-HT2A agonism (contributing to psychedelic effects) are at play.[1] The short duration of action is another key in vivo characteristic that would not be predicted from in vitro data alone.

Data Summary

Parameter	In Vitro Finding	In Vivo Finding
MAO-A Inhibition	Potent and selective (IC50 = 0.6 μM)[7]	Elevated brain serotonin levels in rats[7]
5-HT2A Receptor Activity	Full agonist (EC50 = 2,950 nM)[1]	Generalization to DOM in drug discrimination tests[1]
Behavioral Effects	-	Dose-dependent effects on locomotion in rats[9]
Diminished conditioned response in rats[9]
No head-twitch response in rodents[9]
Amphetamine-like stimulation and psychedelic-like effects in humans (60 mg)[1]
Duration of Action	Not applicable	Short (approx. 3 hours) in humans[1]

Experimental Protocols

In Vitro: Monoamine Oxidase A (MAO-A) Inhibition Assay (Fluorescence-Based)

This protocol outlines a common method for determining the inhibitory potential of a compound against MAO-A.[6][11][12]

Objective: To determine the IC50 value of 1-(2,4-Dimethoxyphenyl)propylamine for the inhibition of MAO-A.

Principle: The assay measures the production of a fluorescent product resulting from the enzymatic activity of MAO-A on a non-fluorescent substrate, such as kynuramine or a substrate that generates hydrogen peroxide which then reacts with a fluorescent probe. The reduction in fluorescence in the presence of the test compound indicates inhibition.

Materials:

• Recombinant human MAO-A enzyme

• Kynuramine dihydrobromide (substrate) or p-Tyramine

• Amplex Red reagent and Horseradish Peroxidase (HRP) (if using a hydrogen peroxide-based assay)

• Clorgyline (positive control inhibitor)

• Potassium phosphate buffer (pH 7.4)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare a stock solution of 1-(2,4-Dimethoxyphenyl)propylamine in a suitable solvent (e.g., DMSO) and create a serial dilution in the assay buffer.

• Assay Setup: In a 96-well plate, add the assay buffer, the test compound at various concentrations, and the MAO-A enzyme. Include wells for a negative control (no inhibitor) and a positive control (clorgyline).

• Pre-incubation: Incubate the plate at 37°C for a short period (e.g., 10-15 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add the substrate (kynuramine or p-tyramine and the detection reagents) to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes), protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 310/400 nm for kynuramine or ~530/590 nm for Amplex Red).

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the control. Plot the percent inhibition against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: Experimental workflow for the rodent head-twitch response assay.

Conclusion

The pharmacological profile of 1-(2,4-Dimethoxyphenyl)propylamine is a compelling example of the importance of integrating in vitro and in vivo data for a comprehensive understanding of a compound's effects. Its potent and selective MAO-A inhibition is a consistent finding across both experimental paradigms. In contrast, its activity as a low-potency 5-HT2A receptor agonist translates into a more nuanced and somewhat paradoxical in vivo behavioral profile. The presence of subjective psychedelic-like effects in humans and generalization to a known hallucinogen in rodents, coupled with the absence of the head-twitch response, underscores the complexity of serotonergic pharmacology and the need for a multi-faceted approach in drug discovery and characterization. This guide provides a framework for researchers to appreciate these complexities and to design future studies that can further unravel the intricate mechanisms of action of this and other psychoactive compounds.

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A Comparative Guide to Reference Standards for the Analytical Validation of 1-(2,4-Dimethoxyphenyl)propylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of Novel Compounds

1-(2,4-Dimethoxyphenyl)propylamine is a substituted phenethylamine and, like many novel psychoactive substances (NPS) or research chemicals, presents a significant analytical challenge.[1][2] Establishing validated analytical methods is paramount for ensuring the identity, purity, and strength of such compounds in research and forensic settings. The foundation of any robust analytical method is a well-characterized reference standard.[3][4] However, official, pharmacopeial-grade reference standards for emerging compounds like 1-(2,4-Dimethoxyphenyl)propylamine are often unavailable.

This guide provides a comparative framework for establishing and validating a reference standard for 1-(2,4-Dimethoxyphenyl)propylamine. It will explore two principal pathways available to researchers: the qualification of a commercially available Certified Reference Material (CRM) and the in-house development and characterization of a primary reference standard. This document is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, the United States Pharmacopeia (USP) General Chapter <1225>, and the U.S. Food and Drug Administration (FDA).[5][6][7]

The Dichotomy of Reference Standards: Commercial CRM vs. In-House Primary Standard

The choice between using a commercial CRM and developing an in-house standard is a critical decision point driven by availability, intended use, and required level of characterization.

• Commercial Certified Reference Materials (CRMs): These are produced by accredited vendors and come with a Certificate of Analysis (CoA) detailing the material's identity, purity, and associated uncertainty. They are convenient but may not always be available for niche or novel compounds.

• In-House Primary Standards: When a commercial CRM is not available, a laboratory must synthesize or procure a high-purity batch of the material and perform a comprehensive characterization to establish it as a primary standard.[3][8] This process is labor-intensive but offers complete control and a thorough understanding of the material.

The following diagram illustrates the decision-making and workflow process.

Decision workflow for reference standard selection.

Comparative Analysis of Validation Parameters

An analytical method's validation is the process that demonstrates its suitability for the intended purpose.[6][9] The table below compares the typical validation requirements for both reference standard scenarios based on ICH Q2(R1) guidelines.[10]

Validation Parameter	Scenario A: Commercial CRM	Scenario B: In-House Primary Standard	Rationale & Causality
Specificity / Identity	Confirmatory. Match against CoA data (e.g., MS, FTIR).	Comprehensive. Full structural elucidation (e.g., ¹H NMR, ¹³C NMR, MS, FTIR).	For a CRM, the goal is to confirm the material is what the vendor claims. For an in-house standard, the identity must be unequivocally proven from first principles.
Purity (Assay)	Confirmatory. Verify purity stated on CoA using an orthogonal method.	Comprehensive. Use a mass balance approach: 100% - sum of all impurities (organic, inorganic, water, residual solvents).	A mass balance approach for an in-house standard is considered the most accurate method for assigning purity as it accounts for all potential impurities, not just those responding to a single technique.
Linearity	Full study required for the analytical method.	Full study required for the analytical method.	Demonstrates that the method's response is directly proportional to the analyte concentration over a specific range. This is a property of the method, not the standard itself.
Accuracy	Full study required. Typically assessed by spike recovery at multiple levels.	Full study required. Assessed by spike recovery using the newly qualified primary standard.	Accuracy ensures the measured value is close to the true value.[11] It is established by analyzing samples with known concentrations of the reference standard.
Precision	Full study (repeatability, intermediate precision) required.	Full study (repeatability, intermediate precision) required.	Measures the degree of scatter between a series of measurements. Low variability is critical for a reliable method.[2]
Range	Determined by linearity and accuracy studies.	Determined by linearity and accuracy studies.	The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable linearity, accuracy, and precision.
Limit of Quantitation (LOQ)	Required for impurity methods.	Required for impurity methods.	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[9]
Robustness	Assessed during method development.	Assessed during method development.	Shows the method's reliability with respect to deliberate variations in parameters (e.g., pH, temperature), indicating its suitability for routine use.[6]

Experimental Protocols for Reference Standard Qualification

The following are detailed, step-by-step methodologies for the key experiments required to qualify a reference standard for 1-(2,4-Dimethoxyphenyl)propylamine.

Protocol 1: Identity Confirmation via GC-MS and FTIR

Objective: To confirm the chemical structure of the reference standard material.

A. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dissolve ~1 mg of the standard in 1 mL of methanol.

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).

  • Inlet Temperature: 280 °C.

  • Injection Volume: 1 µL (splitless).

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 300 °C at 20 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 550.

• Data Analysis: Compare the obtained mass spectrum with a reference library or theoretical fragmentation pattern. The fragmentation of phenethylamines typically involves cleavage at the beta-position to the nitrogen, which can help in structural confirmation.[12][13]

B. Fourier-Transform Infrared Spectroscopy (FTIR)

• Sample Preparation: Use an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid standard directly on the ATR crystal.

• Instrument Conditions:

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Average of 16 scans.

• Data Analysis: The resulting spectrum should be compared to a reference spectrum.[14] Key expected peaks include C-H stretches (aromatic and aliphatic), N-H stretches (primary amine), and C-O stretches (methoxy groups).[15]

Protocol 2: Purity and Assay Determination by HPLC-UV

Objective: To determine the purity of the reference standard and assign a potency value.

Workflow for HPLC purity determination.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 10% B to 90% B over 15 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 225 nm and 275 nm (dimethoxy substitution).

  • Injection Volume: 10 µL.

• Standard Preparation: Accurately weigh and dissolve the standard in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a concentration of approximately 1.0 mg/mL.

• System Suitability: Before sample analysis, inject a standard solution five or six times. The system is suitable if the relative standard deviation (RSD) of the peak area is ≤ 1.0% and the tailing factor is ≤ 2.0.

• Purity Calculation (Area Normalization):

  • Inject the standard solution.

  • Integrate all peaks, including the main peak and any impurity peaks.

  • Calculate purity using the formula: % Purity = (Area of Main Peak / Sum of All Peak Areas) * 100

  • This method assumes that all components have a similar UV response factor. For higher accuracy, especially for an in-house standard, a mass balance approach is superior.[16]

Conclusion and Recommendations

The validation of an analytical method for a novel compound like 1-(2,4-Dimethoxyphenyl)propylamine is critically dependent on the quality of the reference standard.

• When a Commercial CRM is Available: This is the preferred route. The focus of the validation work is to verify the identity and purity stated on the CoA and to validate the analytical method's performance using this well-characterized material.

• When No Commercial CRM is Available: The laboratory must undertake the comprehensive task of establishing an in-house primary reference standard. This involves synthesis, purification, and exhaustive characterization using orthogonal analytical techniques (e.g., NMR, MS, HPLC, TGA) to unequivocally confirm its structure and assign a purity value.[3][17]

Regardless of the source, the reference standard is the anchor for all subsequent analytical data. The experimental choices described in this guide are designed to build a self-validating system, ensuring that the generated data is reliable, reproducible, and scientifically sound, in alignment with global regulatory expectations.[18][19]

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A Guide to Inter-Laboratory Comparison of 1-(2,4-Dimethoxyphenyl)propylamine Analysis

This guide provides a comprehensive framework for conducting an inter-laboratory comparison of the analysis of 1-(2,4-Dimethoxyphenyl)propylamine, a substituted phenethylamine. The objective is to establish robust and reproducible analytical methods for the identification and quantification of this compound, a crucial step in ensuring data integrity across different research and forensic laboratories.

The accurate analysis of novel psychoactive substances (NPS) like 1-(2,4-Dimethoxyphenyl)propylamine is paramount for public health and safety.[1] Inter-laboratory comparisons are essential for validating analytical methodologies, identifying potential discrepancies between laboratories, and ensuring that results are reliable and comparable, regardless of where the analysis is performed.[2] This guide outlines key analytical techniques and provides detailed protocols to facilitate such a comparison.

Introduction to 1-(2,4-Dimethoxyphenyl)propylamine

1-(2,4-Dimethoxyphenyl)propylamine, also related to the 2C series of phenethylamines, is a psychoactive substance whose precise pharmacological and toxicological profiles are not extensively documented in peer-reviewed literature. Its chemical structure, characterized by a dimethoxyphenyl ring and a propylamine chain, places it within a class of compounds known for their hallucinogenic and stimulant effects.[3] The structural similarities to other controlled phenethylamines necessitate the development of highly specific and sensitive analytical methods for its unambiguous identification.[4]

Chemical Structure of 1-(2,4-Dimethoxyphenyl)propylamine

Caption: Molecular structure of 1-(2,4-Dimethoxyphenyl)propylamine.

Recommended Analytical Techniques

For a comprehensive inter-laboratory comparison, a multi-technique approach is recommended to ensure the definitive identification and accurate quantification of 1-(2,4-Dimethoxyphenyl)propylamine. The primary recommended techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which are widely adopted in forensic and clinical toxicology for their sensitivity and specificity.[1] Fourier-Transform Infrared Spectroscopy (FTIR) can provide complementary structural information.

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust and widely available technique for the separation and identification of volatile and semi-volatile compounds. Derivatization may be necessary to improve the chromatographic behavior of the amine.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity and selectivity, particularly for complex matrices, and often does not require derivatization.[5]

• Fourier-Transform Infrared Spectroscopy (FTIR): Provides a molecular fingerprint of the compound, which can be useful for confirming its identity, especially when compared to a reference standard.[6]

Inter-Laboratory Study Design

A successful inter-laboratory comparison requires a well-defined study protocol. The following workflow is proposed:

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A Comparative Guide to Specificity Testing of Assays for 1-(2,4-Dimethoxyphenyl)propylamine

Introduction: The Imperative of Specificity in Analyte Quantification

In the landscape of pharmaceutical development and chemical research, the ability to unequivocally measure a target analyte is paramount. This guide focuses on 1-(2,4-Dimethoxyphenyl)propylamine (DMPPA), a compound of interest whose accurate quantification demands a robust analytical strategy. Specificity, as defined by the International Council for Harmonisation (ICH), is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[1][2] An assay lacking specificity can lead to inaccurate results, compromising product quality, safety, and regulatory compliance.[3]

This document provides a comprehensive comparison of analytical methodologies for determining the specificity of assays for DMPPA. We will delve into the mechanistic principles behind orthogonal analytical techniques, present detailed experimental protocols, and offer data-driven insights to guide researchers in selecting the most appropriate method for their intended purpose.

The Theoretical Cornerstone: Proving Specificity

Specificity is not merely assumed; it must be rigorously demonstrated. The most definitive way to prove the specificity of a method is through a combination of techniques that challenge the assay's ability to distinguish the analyte from structurally similar compounds and potential degradants.

• Forced Degradation Studies: These studies are a regulatory necessity and a cornerstone of specificity testing.[4][5] By subjecting the drug substance to harsh conditions (e.g., acid, base, oxidation, heat, light), we intentionally generate degradation products.[6][7] A truly specific, or "stability-indicating," method will be able to separate the intact DMPPA peak from all degradation product peaks, ensuring that a loss in the main peak is reflected in a corresponding increase in impurity peaks.[7][8]

• Orthogonal Methods: Relying on a single analytical method is often insufficient for comprehensive characterization.[3] Orthogonal methods are two or more analytical techniques that rely on fundamentally different measurement principles to assess the same sample attribute.[3][9][10] Using an orthogonal method provides an independent confirmation of the primary method's results, significantly enhancing confidence in the data.[11][12] For DMPPA, a primary Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method can be powerfully complemented by an orthogonal Gas Chromatography-Mass Spectrometry (GC-MS) method.

Comparative Analysis of Key Analytical Techniques

The choice of analytical technique for DMPPA, an aromatic amine, is dictated by its physicochemical properties. Its aromatic ring provides a chromophore suitable for UV detection, while its amine group allows for potential derivatization for gas chromatography.

Parameter	Reverse-Phase HPLC with UV/DAD Detection	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on hydrophobic interactions between the analyte and a non-polar stationary phase.[13][14][15]	Separation based on volatility and boiling point in the gas phase, followed by mass-based detection.[16]
Specificity	High specificity is achieved through chromatographic resolution. Peak purity analysis using a Diode Array Detector (DAD) can assess for co-eluting impurities.	Extremely high specificity. Mass spectrometry provides structural information, allowing for positive identification based on mass-to-charge ratio and fragmentation patterns.[16]
Analyte Suitability	Excellent for polar to moderately non-polar, non-volatile compounds like DMPPA.	Suitable for volatile or semi-volatile compounds. DMPPA may require derivatization to improve volatility and peak shape.[17][18]
Sensitivity	Good (typically low µg/mL to ng/mL).	Very high (typically low ng/mL to pg/mL), especially with selected ion monitoring (SIM).[19]
Sample Throughput	Moderate to high. Typical run times are 15-30 minutes.	Lower. Sample preparation, including derivatization, can be more time-consuming.[17]
Development Complexity	Moderate. Involves screening of columns, mobile phases, and pH.	High. Requires optimization of temperature programs, injection parameters, and derivatization reactions.
Orthogonality	Excellent. Relies on liquid-phase partitioning.	Excellent. Relies on gas-phase partitioning and mass analysis. The separation mechanisms are fundamentally different.

Experimental Protocols

Protocol 1: Primary Specificity Assay via Stability-Indicating HPLC-UV

This protocol describes a robust reverse-phase HPLC method designed to separate DMPPA from its potential degradation products.

1. Instrumentation and Conditions:

• System: HPLC or UHPLC with a Diode Array Detector (DAD).

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size. A C18 stationary phase is selected for its hydrophobic properties, which are ideal for retaining and separating aromatic compounds like DMPPA.[13]

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water. TFA acts as an ion-pairing agent, sharpening the peak shape of the basic amine.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 10% B to 70% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: DAD, 220 nm (for general impurities) and 275 nm (near the absorbance maximum of the dimethoxyphenyl group).

• Injection Volume: 10 µL.

2. Reagent and Sample Preparation:

• Diluent: 50:50 Acetonitrile:Water.

• Standard Solution: Prepare a 1.0 mg/mL stock solution of DMPPA in diluent. Create a working standard of 0.1 mg/mL.

• Specificity Samples (Forced Degradation):

  • Acid Hydrolysis: Add 1 mL of DMPPA stock to 1 mL of 1N HCl. Heat at 80°C for 4 hours. Neutralize with 1N NaOH.

  • Base Hydrolysis: Add 1 mL of DMPPA stock to 1 mL of 1N NaOH. Heat at 80°C for 4 hours. Neutralize with 1N HCl.

  • Oxidation: Add 1 mL of DMPPA stock to 1 mL of 3% H₂O₂. Store at room temperature for 24 hours.[7]

  • Thermal: Store the solid drug substance at 105°C for 24 hours. Dissolve in diluent.

  • Photolytic: Expose the solid drug substance to light (ICH Q1B conditions). Dissolve in diluent.[6]

• Placebo/Matrix Sample: Prepare a sample containing all formulation components except DMPPA.

3. System Suitability Test (SST):

• Inject the working standard five times.

• Acceptance Criteria: RSD for peak area ≤ 2.0%; Tailing factor ≤ 2.0; Theoretical plates > 2000.

4. Analysis and Data Interpretation:

• Inject the diluent (blank), placebo, unstressed DMPPA standard, and all forced degradation samples.

• Specificity Assessment:

  • The blank and placebo chromatograms should show no interfering peaks at the retention time of DMPPA.

  • In the forced degradation samples, the DMPPA peak should be chromatographically resolved from all degradation peaks (Resolution > 2.0).

  • Perform peak purity analysis on the DMPPA peak in both stressed and unstressed samples using the DAD data. The purity angle should be less than the purity threshold, indicating the peak is spectrally homogeneous.

Caption: Workflow for HPLC-DAD Specificity Testing.

Protocol 2: Orthogonal Confirmation via GC-MS

This protocol serves as an independent check on the HPLC results, using a different separation and detection principle.

1. Instrumentation and Conditions:

• System: Gas Chromatograph with a Mass Spectrometric Detector (GC-MS).

• Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Injector Temperature: 250°C.

• Oven Program: Start at 100°C, hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.

• MS Transfer Line: 280°C.

• Ion Source: 230°C.

• Ionization Mode: Electron Ionization (EI), 70 eV.

• Acquisition: Full Scan (m/z 40-450) and Selected Ion Monitoring (SIM) for quantification.

2. Reagent and Sample Preparation:

• Extraction Solvent: Ethyl Acetate.

• Derivatization Agent: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). Derivatization is often required for amine-containing compounds to improve their thermal stability and chromatographic performance in GC systems.

• Sample Preparation:

  • To 1 mL of the sample (standard or forced degradation sample, appropriately diluted), add 100 µL of 5N NaOH to basify the solution.

  • Add 2 mL of Ethyl Acetate, vortex for 2 minutes, and centrifuge.

  • Transfer the organic (top) layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen.

  • To the dry residue, add 50 µL of Ethyl Acetate and 50 µL of MSTFA.

  • Cap the vial and heat at 70°C for 30 minutes. Cool to room temperature before injection.

3. Analysis and Data Interpretation:

• Inject 1 µL of the derivatized samples.

• Specificity Assessment:

  • Confirm the identity of the derivatized DMPPA peak in the unstressed standard by comparing its retention time and mass spectrum with a reference.

  • Analyze the chromatograms from the forced degradation samples. The peak for derivatized DMPPA should be well-separated from any degradation product peaks.

  • The mass spectrum for each degradation product peak will be different from that of DMPPA, providing an unambiguous method of differentiation. This mass-based selectivity is the core strength of the GC-MS approach.

Caption: Workflow for GC-MS Orthogonal Confirmation.

Conclusion and Recommendations

Demonstrating assay specificity is a non-negotiable aspect of analytical method validation. For 1-(2,4-Dimethoxyphenyl)propylamine, a dual-pronged approach is recommended for the highest degree of confidence.

• Primary Method: A stability-indicating HPLC-DAD method should be the primary workhorse for routine analysis and quality control. Its robustness, high throughput, and ability to perform in-situ peak purity analysis make it highly suitable. The forced degradation study is essential to prove its stability-indicating nature.[8]

• Orthogonal Confirmation: A GC-MS method should be used during method validation and for the investigation of any out-of-specification results or new impurities.[12] Its fundamentally different separation mechanism and the high discriminating power of mass spectrometry provide the ultimate, unambiguous confirmation of specificity.

By employing both a primary and an orthogonal method, researchers and drug developers can build a comprehensive data package that satisfies stringent regulatory requirements and ensures a thorough understanding of the analyte and its potential impurities.

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A Comparative Guide to the Receptor Selectivity of 1-(2,4-Dimethoxyphenyl)propylamine

This guide provides a comprehensive analysis of the receptor selectivity profile of 1-(2,4-Dimethoxyphenyl)propylamine (2,4-DMA), a psychoactive phenethylamine. Designed for researchers, scientists, and drug development professionals, this document offers a comparative assessment of 2,4-DMA's binding affinities and functional activities at key central nervous system (CNS) receptors, juxtaposed with data from relevant alternative compounds. The experimental protocols detailed herein are presented to ensure scientific integrity and reproducibility, forming a self-validating framework for in-vitro pharmacological profiling.

Introduction: The Imperative of Selectivity Profiling

The therapeutic potential and off-target effects of a novel psychoactive compound are intrinsically linked to its receptor interaction profile. A thorough understanding of a molecule's binding affinity (Kᵢ) and functional potency (EC₅₀/IC₅₀) across a diverse panel of receptors is paramount in preclinical drug development. This guide focuses on 1-(2,4-Dimethoxyphenyl)propylamine, a structural analog of several known psychoactive substances. While preliminary data suggest its interaction with serotonergic systems, a comprehensive selectivity profile is crucial to predict its pharmacological effects, potential for therapeutic application, and possible adverse reactions.[1]

This guide will compare the receptor selectivity of 2,4-DMA with three distinct classes of CNS-active compounds:

• Psychedelic Phenethylamines: 2,5-Dimethoxy-4-iodoamphetamine (DOI) and 25I-NBOMe, known for their high affinity and agonist activity at serotonin 5-HT₂ₐ receptors.[2][3][4]

• Classical Psychedelic: Psilocybin (via its active metabolite, psilocin), an indoleamine with a well-characterized profile at serotonin receptors.[5][6][7][8]

• Atypical Antipsychotic: Risperidone, a compound with a broader receptor profile, including high affinity for dopamine D₂ and serotonin 5-HT₂ₐ receptors.[9][10][11]

• Psychostimulant Prodrug: Lisdexamfetamine (active metabolite d-amphetamine), which primarily targets monoamine transporters.[12][13][14][15]

By presenting this comparative data alongside detailed experimental methodologies, we aim to provide a robust resource for the scientific community engaged in the exploration of novel psychoactive agents.

Comparative Receptor Binding Profile

The following table summarizes the binding affinities (Kᵢ, nM) of 1-(2,4-Dimethoxyphenyl)propylamine and selected comparator compounds across a panel of CNS receptors. Lower Kᵢ values indicate higher binding affinity.

Receptor	1-(2,4-Dimethoxyphenyl)propylamine (Hypothetical)	DOI	25I-NBOMe	Psilocin	Risperidone	d-Amphetamine
Serotonin
5-HT₁ₐ	850	135	>500	130	4.3	>10,000
5-HT₂ₐ	2950[1]	0.8[3]	0.044[2]	6[7]	0.16	>10,000
5-HT₂B	4500	2.5	1.91	43	14	>10,000
5-HT₂C	3200	2.0[3]	1.03	35	4.0	>10,000
Dopamine
D₁	>10,000	>10,000	>500	>10,000	18	>10,000
D₂	8500	>10,000	>500	>10,000[6]	3.1	>10,000
D₃	6000	>10,000	>500	>10,000	7.4	>10,000
D₄	7200	>10,000	>500	>10,000	1.3	>10,000
Adrenergic
α₁ₐ	4800	160	>500	>10,000	0.8	>10,000
α₂ₐ	6300	500	>500	>10,000	1.3	>10,000
Monoamine Transporters
SERT	5500	>10,000	>500	>10,000	210	2000
DAT	7800	>10,000	>500	>10,000	>10,000	24.8
NET	6700	>10,000	>500	>10,000	>10,000	7.4

Note: The binding profile for 1-(2,4-Dimethoxyphenyl)propylamine is presented as a hypothetical illustration based on its structural class and available data for related compounds. The 5-HT₂ₐ affinity is based on its reported low-potency agonism.[1] Data for comparator compounds are compiled from various sources.[2][3][6][7][9][10][11][12][13][14][15]

Functional Activity Profiling

Beyond binding affinity, understanding the functional consequence of receptor interaction (i.e., agonist, antagonist, or inverse agonist activity) is critical. This section outlines the protocols for key functional assays.

Experimental Workflow: Receptor Binding and Functional Assays

Caption: Gαs and Gαi signaling pathways modulating cAMP levels.

Protocol 3: Calcium Flux Functional Assay (for Gαq-coupled receptors)

This assay measures changes in intracellular calcium concentration, a hallmark of Gαq-coupled receptor activation. [16][17][18] 1. Materials and Reagents:

• Cell Line: A cell line (e.g., HEK293 or CHO) stably expressing the target Gαq-coupled receptor (e.g., 5-HT₂ₐ).
• Calcium-sensitive Fluorescent Dye: (e.g., Fluo-4 AM or Indo-1 AM).
• Assay Buffer: (e.g., Hanks' Balanced Salt Solution with HEPES).
• Fluorescence Plate Reader or Flow Cytometer.

2. Procedure:

• Plate cells in a black-walled, clear-bottom 96-well plate and incubate overnight.
• Load the cells with the calcium-sensitive dye according to the manufacturer's protocol. This typically involves a 30-60 minute incubation at 37°C.
• Wash the cells to remove excess dye.
• Place the plate in the fluorescence reader and measure baseline fluorescence.
• Add the test compound (for agonist testing) or a reference agonist (for antagonist testing after pre-incubation with the test compound).
• Immediately begin kinetic measurement of fluorescence changes over time.

3. Data Analysis:

• Calculate the change in fluorescence from baseline.
• Plot the peak fluorescence response against the log concentration of the test compound.
• Determine EC₅₀/IC₅₀ and Eₘₐₓ values as described for the cAMP assay.

Discussion and Interpretation

The provided data, both experimental and illustrative, highlight the diverse receptor interaction profiles of different classes of psychoactive compounds. 1-(2,4-Dimethoxyphenyl)propylamine, based on its structural similarity to other phenethylamines and its reported low-potency agonism at 5-HT₂ₐ receptors, is hypothesized to have a broader and less potent profile compared to highly selective compounds like 25I-NBOMe. [1][2]Its profile suggests potential interactions with multiple serotonin and possibly dopamine receptors, albeit with lower affinity than the comparator compounds.

In contrast, DOI and 25I-NBOMe demonstrate high to exceptionally high affinity for the 5-HT₂ₐ receptor, which is consistent with their potent psychedelic effects. [2][3][4]Psilocin also shows a preference for serotonin receptors, but with a different subtype selectivity profile compared to the phenethylamines. [6][7][8]Risperidone's profile is characterized by potent antagonism at both D₂ and 5-HT₂ₐ receptors, underlying its atypical antipsychotic properties. [9][10][11]Finally, d-amphetamine's primary targets are the monoamine transporters, with negligible affinity for the postsynaptic receptors shown, explaining its stimulant rather than psychedelic or antipsychotic effects. [12][13][14][15] The functional assays are critical for distinguishing between agonists, which activate the receptor, and antagonists, which block the receptor's activity. For a compound like 1-(2,4-Dimethoxyphenyl)propylamine, determining its functional activity at the various receptors it binds to would be the next crucial step in its pharmacological characterization.

Conclusion

This guide provides a framework for the comprehensive receptor selectivity profiling of 1-(2,4-Dimethoxyphenyl)propylamine. By employing standardized radioligand binding and functional assays, researchers can generate a detailed pharmacological fingerprint of this and other novel compounds. The comparative data presented herein underscore the importance of such profiling in understanding the structure-activity relationships of psychoactive substances and in guiding the development of new therapeutics with improved efficacy and safety profiles. The methodologies and illustrative data serve as a valuable resource for scientists in the field of pharmacology and drug discovery.

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Head-to-head study of 1-(2,4-Dimethoxyphenyl)propylamine and related compounds

Head-to-Head Comparison Guide: 1-(2,4-Dimethoxyphenyl)propan-2-amine vs. Related Methoxylated Amphetamines

As a Senior Application Scientist evaluating psychoactive and metabolic modulators, it is critical to look beyond the basic amphetamine scaffold and understand how precise positional isomerism dictates target engagement. 1-(2,4-Dimethoxyphenyl)propan-2-amine, commonly known as 2,4-Dimethoxyamphetamine (2,4-DMA) , presents a fascinating pharmacological divergence from its closely related analogs, such as 2,5-DMA and 3,4-DMA.

While many methoxylated amphetamines are classically categorized as serotonergic (5-HT2A) agonists, 2,4-DMA acts primarily as a potent, reversible, and selective inhibitor of Monoamine Oxidase A (MAO-A). This guide objectively compares the performance, structural activity relationships (SAR), and experimental evaluation protocols of 2,4-DMA against its positional alternatives.

Mechanistic Divergence & Pharmacological Profiles

The placement of methoxy (–OCH₃) groups on the phenyl ring fundamentally alters the electronic landscape and steric bulk of the molecule, shifting its primary affinity from G-protein coupled receptors to mitochondrial enzymes[1].

• 2,4-DMA (The Metabolic Modulator): The 2,4-substitution pattern optimizes the molecule for the MAO-A catalytic pocket. It acts as a reversible, competitive inhibitor, preventing the oxidative deamination of serotonin (5-HT) and leading to elevated synaptic 5-HT levels.

• 2,5-DMA & DOM (The Receptor Agonists): Shifting the methoxy group from the 4-position to the 5-position completely abolishes MAO-A inhibitory activity. Instead, these compounds act as direct agonists at the 5-HT2A receptor, triggering the IP3/DAG intracellular signaling cascade.

• 3,4-DMA (The Weak Intermediate): Lacking the ortho-methoxy group, this isomer exhibits drastically reduced affinity for MAO-A compared to 2,4-DMA, highlighting the necessity of the 2-position substitution for optimal enzyme pocket alignment.

Divergent pharmacological pathways of 2,4-DMA (MAO-A) versus 2,5-DMA (5-HT2A).

Head-to-Head Quantitative Data

To objectively compare these compounds, we must look at their binding affinities and inhibitory concentrations across primary targets. The data below synthesizes findings from [2] and[3].

Compound	Substitution Pattern	MAO-A IC₅₀ (µM)	MAO-B IC₅₀ (µM)	5-HT2A Affinity (Kᵢ, nM)	Primary Classification
2,4-DMA	Ortho, Para	0.6	> 100	Low / Negligible	Reversible MAO-A Inhibitor
3,4-DMA	Meta, Para	20.0	> 100	Low	Weak MAO-A Inhibitor
2,5-DMA	Ortho, Meta	> 100	> 100	~ 15	5-HT2A Agonist
TMA-2	2,4,5-Trimethoxy	> 100	> 100	~ 20	5-HT2A Agonist

Note: 2,4-DMA demonstrates a >160-fold selectivity for MAO-A over MAO-B, making it a highly specific probe for serotonergic metabolic pathways.

Structural Logic & Target Engagement (SAR)

Why does the 2,4-substitution pattern specifically favor MAO-A? The answer lies in the electrostatic and spatial constraints of the enzyme's active site.

The MAO-A catalytic pocket requires specific electron density to facilitate π−π stacking interactions with the FAD cofactor and surrounding aromatic residues (e.g., Tyr407, Tyr444). The para-methoxy (4-position) group is a strong electron donor that enriches the electron density of the phenyl ring, significantly lowering the IC₅₀. Simultaneously, the ortho-methoxy (2-position) restricts the rotational freedom of the ethylamine side chain, locking the molecule into a conformation that perfectly fits the MAO-A pocket[4].

Conversely, introducing a methoxy group at the meta (5-position) creates severe steric clashes within the MAO-A active site, rendering 2,5-DMA inactive as an inhibitor, while perfectly aligning it for hydrogen bonding with Ser242 in the 5-HT2A receptor pocket.

Structural logic dictating MAO-A versus 5-HT2A receptor binding affinities.

Experimental Methodologies: Self-Validating Systems

To accurately differentiate the metabolic inhibition of 2,4-DMA from the receptor agonism of its analogs, researchers must utilize orthogonal, self-validating assay systems. Below are the gold-standard protocols for this comparative analysis.

Protocol A: Radiochemical MAO-A/B Inhibition Assay

Rationale: Radiochemical assays using specific substrates ([¹⁴C]-5-HT for MAO-A; [¹⁴C]-PEA for MAO-B) provide absolute specificity and avoid the auto-fluorescence issues common when testing methoxylated aromatic compounds in fluorometric assays.

Step-by-Step Methodology:

• Mitochondrial Isolation: Homogenize rat brain tissue in 0.32 M sucrose. Perform differential centrifugation (isolate the 10,000 x g pellet) to extract intact mitochondria. Causality: Using crude mitochondrial suspensions preserves the native lipid microenvironment of the outer mitochondrial membrane, ensuring the MAO enzymes remain in their physiologically relevant conformation.

• Equilibrium Pre-incubation: Incubate the mitochondrial suspension with varying concentrations of the test compound (0.01 µM to 100 µM) in 0.1 M sodium phosphate buffer (pH 7.4) for 20 minutes at 37°C. Causality: Because 2,4-DMA is a reversible, competitive inhibitor, this pre-incubation is a critical self-validating step to ensure the inhibitor-enzyme complex reaches thermodynamic equilibrium before the substrate is introduced.

• Substrate Introduction: Add 100 µM of [¹⁴C]-Serotonin (for MAO-A) and incubate for exactly 15 minutes.

• Reaction Termination & Extraction: Stop the reaction by adding 200 µL of 2M HCl, followed immediately by 2 mL of an organic solvent (ethyl acetate/toluene, 1:1 v/v). Vortex and centrifuge. Causality: The HCl instantly denatures the enzyme to halt the reaction. More importantly, the highly acidic environment protonates the unreacted [¹⁴C]-5-HT amine, trapping it in the aqueous phase. The neutral, deaminated radiolabeled metabolites (aldehydes/acids) partition cleanly into the organic phase, guaranteeing a high signal-to-noise ratio.

• Quantification: Extract the organic layer and measure radioactivity via liquid scintillation counting. Calculate the IC₅₀ using non-linear regression analysis.

Step-by-step workflow for the radiochemical evaluation of MAO-A/B inhibition.

Protocol B: 5-HT2A Gq-Coupled Calcium Flux Assay

Rationale: To prove that 2,4-DMA lacks the hallucinogenic receptor profile of 2,5-DMA, a functional functional assay measuring intracellular calcium release (downstream of Gq-coupled IP3 production) is required.

Step-by-Step Methodology:

• Cell Seeding: Seed HEK293 cells stably expressing human 5-HT2A receptors into 384-well black, clear-bottom plates.

• Dye Loading: Incubate cells with a calcium-sensitive intracellular fluorescent dye (e.g., Fluo-4 AM) and probenecid (to prevent dye efflux) for 1 hour at 37°C.

• Kinetic Reading: Transfer the plate to a Fluorescent Imaging Plate Reader (FLIPR). Dispense 2,4-DMA and 2,5-DMA (10 nM to 10 µM) automatically while continuously monitoring fluorescence (Ex 488 nm / Em 525 nm) for 3 minutes. Causality: 2,5-DMA will produce a rapid, dose-dependent spike in fluorescence (calcium release), whereas 2,4-DMA will remain at baseline, validating its lack of direct 5-HT2A agonism.

References

• Title: Monoamine oxidase inhibitory properties of some methoxylated and alkylthio amphetamine derivatives: structure-activity relationships Source: Biochemical Pharmacology (1997) URL: [Link]

• Title: Amphetamine Derivatives as Monoamine Oxidase Inhibitors Source: Frontiers in Pharmacology (2020) URL: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(2,4-Dimethoxyphenyl)propylamine

This document provides essential procedural guidance for the safe and compliant disposal of 1-(2,4-Dimethoxyphenyl)propylamine. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench. Adherence to these protocols is critical for ensuring the well-being of laboratory personnel and the protection of our environment. This guide is designed to provide a clear, logical, and scientifically-grounded framework for managing waste containing this aromatic amine.

Hazard Identification and Risk Assessment

Inferred Hazard Profile:

Hazard Class	Description	Supporting Rationale & References
Acute Toxicity	Likely harmful if swallowed, inhaled, or in contact with skin.	Propylamine is harmful by all routes of exposure.[2][4] Aromatic amines are readily absorbed through the skin.[1]
Skin Corrosion/Irritation	Expected to be corrosive and may cause severe skin burns.	Propylamine and other amines are known to be corrosive to the skin.[2][3][4] The SDS for 2,4-Dimethoxybenzylamine, a similar structure, lists it as causing severe skin burns.[5]
Serious Eye Damage/Irritation	Expected to cause serious eye damage.	Vapors of volatile amines can cause severe eye irritation.[2] Direct contact with similar compounds causes severe eye damage.[5]
Flammability	Potentially a flammable liquid and vapor.	Propylamine is highly flammable.[2][3] The presence of the propyl group suggests a potential fire hazard.
Environmental Hazards	Potentially harmful or toxic to aquatic life.	Aromatic amines can contaminate aquatic ecosystems.[1]

Given these potential hazards, a thorough risk assessment must be conducted before handling or disposing of this compound. All personnel must be trained on the potential hazards and the appropriate safety procedures.[6][7]

Regulatory Framework for Disposal

The disposal of 1-(2,4-Dimethoxyphenyl)propylamine is governed by federal and local regulations for hazardous waste. In the United States, the primary regulatory body is the Environmental Protection Agency (EPA), which enforces the Resource Conservation and Recovery Act (RCRA).[8]

Under RCRA, this chemical waste would likely be classified as a hazardous waste due to its potential ignitability (D001) and corrosivity (D002).[2][9] It is the responsibility of the waste generator (the laboratory) to make an accurate hazardous waste determination.[8][10]

Pre-Disposal Procedures: Segregation and Container Management

Proper waste management begins at the point of generation. Adherence to these pre-disposal steps is crucial for ensuring safety and compliance.

• Waste Segregation: Never mix 1-(2,4-Dimethoxyphenyl)propylamine waste with other waste streams. It should be collected in a dedicated, properly labeled hazardous waste container.[11][12] Incompatible materials, such as strong oxidizing agents, must be kept separate to prevent violent reactions.[2][13]

• Container Selection: Use a container that is chemically compatible with the waste. A high-density polyethylene (HDPE) or glass container is generally suitable. The container must be in good condition, with a secure, tight-fitting lid.[11][12]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-(2,4-Dimethoxyphenyl)propylamine," and a clear indication of the associated hazards (e.g., Flammable, Corrosive, Toxic).[11][12] The date of accumulation should also be noted.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory.[10][11] This area should be under the control of laboratory personnel and away from ignition sources.[14] The container must be kept closed except when adding waste.[11][12]

Step-by-Step Disposal Protocol

The recommended disposal method for 1-(2,4-Dimethoxyphenyl)propylamine is through a licensed hazardous waste disposal company. The most probable ultimate disposal method will be high-temperature incineration.[15][16]

Workflow for Disposal of 1-(2,4-Dimethoxyphenyl)propylamine

Caption: Disposal workflow for 1-(2,4-Dimethoxyphenyl)propylamine.

Detailed Steps:

• Accumulation: Collect waste 1-(2,4-Dimethoxyphenyl)propylamine in the designated and labeled container in the satellite accumulation area.

• Container Full: Once the container is nearly full (around 90%), or if the accumulation time limit set by your institution's policy or local regulations is approaching, cease adding waste to it.[11]

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EH&S) office or the designated hazardous waste management provider to schedule a pickup.[11]

• Documentation: Complete all necessary paperwork for the waste pickup, ensuring an accurate description of the waste and its hazards.

• Professional Disposal: The licensed hazardous waste vendor will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF).

• Incineration: At the TSDF, the waste will likely be destroyed via high-temperature incineration.[15][16] This method is effective for organic compounds and is designed to handle nitrogen-containing waste in an environmentally sound manner, often with scrubbers and afterburners to treat the exhaust gases.[17][18][19]

Spill Management:

In the event of a spill, immediate and appropriate action is required:

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert others.

• Personal Protection: Before attempting to clean the spill, don the appropriate PPE as outlined in the table below.

• Containment: For liquid spills, contain the material using a non-combustible absorbent material such as vermiculite, sand, or earth.[9][20]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a designated hazardous waste container.[9]

• Decontamination: Clean the spill area thoroughly. The cleaning materials should also be disposed of as hazardous waste.

• Reporting: Report the spill to your supervisor and EH&S office.

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling 1-(2,4-Dimethoxyphenyl)propylamine, including during disposal procedures.[7]

PPE Category	Specification	Rationale & References
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before use.	To prevent skin contact and absorption.[9][21]
Eye/Face Protection	Safety goggles and a face shield.	To protect against splashes and vapors.[21][22]
Skin and Body Protection	A flame-retardant lab coat and closed-toe shoes. For larger quantities or spills, a chemical-resistant apron or suit may be necessary.	To protect against skin contact and chemical burns.[9][23]
Respiratory Protection	Work in a well-ventilated area, preferably within a chemical fume hood. If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.	To prevent inhalation of harmful vapors.[2][24]

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• SDS US. (2021, January 20). Retrieved from [Link]

• Worker Exposures to Volatile Amines | Occupational Safety and Health Administration. Retrieved from [Link]

• Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities - OSHA. Retrieved from [Link]

• New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic - WIT Press. (2015). Retrieved from [Link]

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Comprehensive Guide to Personal Protective Equipment (PPE) for Handling 1-(2,4-Dimethoxyphenyl)propylamine

A Senior Application Scientist's Procedural Guide for Researchers and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of 1-(2,4-Dimethoxyphenyl)propylamine. As a research chemical with limited publicly available safety data, a cautious approach grounded in the principles of chemical safety for analogous compounds is paramount. The following procedures are designed to establish a self-validating system of safety, ensuring the protection of laboratory personnel and the integrity of the research environment.

Hazard Assessment and Risk Mitigation

Core Directive: Essential Personal Protective Equipment

The selection and proper use of PPE is the first line of defense against chemical exposure.[3] All personnel must be trained on the correct procedures for donning, doffing, and disposing of PPE to prevent cross-contamination.

Eye and Face Protection: The Non-Negotiable Barrier

Direct contact with chemical splashes can cause severe and potentially irreversible eye damage.[4]

• Primary Protection: At a minimum, chemical safety goggles that conform to ANSI Z87.1 or European Standard EN166 are mandatory at all times when handling 1-(2,4-Dimethoxyphenyl)propylamine.[5] These provide a seal around the eyes, protecting against splashes from all angles.

• Secondary Protection: When there is a significant risk of splashing, such as during bulk transfers or reactions under pressure, a face shield must be worn in addition to safety goggles.[6] The face shield offers a broader barrier of protection for the entire face.

Skin and Body Protection: Preventing Dermal Exposure

The skin provides a large surface area for potential chemical absorption. Protecting it is critical.

• Gloves: The choice of glove material is crucial for adequate protection.

  • Material: Nitrile gloves are generally recommended for handling a wide range of chemicals and offer good resistance to acids, bases, and solvents.[7] Always consult a glove compatibility chart for the specific class of chemicals you are working with.

  • Protocol: It is best practice to wear two pairs of gloves ("double-gloving"), especially when compounding or handling concentrated forms of the substance.[8] The outer glove should be removed and disposed of immediately after the handling procedure is complete, while the inner glove provides continued protection during the doffing process.[8] Gloves must be inspected for any signs of damage before use and changed regularly, or immediately if contamination is suspected.[7][8]

  • Removal: Use the proper technique to remove gloves to avoid skin contact with the contaminated outer surface.[9]

• Laboratory Coat/Gown: A long-sleeved, knee-length laboratory coat made of a low-permeability fabric should be worn at all times.[4][8] This protects your skin and personal clothing from splashes and spills. The coat should be fully buttoned or snapped closed.[7]

Respiratory Protection: Safeguarding Against Inhalation

Substituted phenethylamines can be respiratory irritants, especially in powdered form or when aerosolized.

• Engineering Controls: The primary method for controlling respiratory hazards is the use of engineering controls. All handling of 1-(2,4-Dimethoxyphenyl)propylamine should be conducted within a certified chemical fume hood to minimize the concentration of airborne contaminants.[7][10]

• Respiratory PPE: If engineering controls are insufficient or during a large-scale spill, respiratory protection is necessary. A NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[6] All personnel requiring the use of a respirator must be medically cleared, trained, and fit-tested as part of a comprehensive respiratory protection program compliant with OSHA standards.[11]

Operational and Disposal Plans

A systematic workflow ensures that safety is integrated into every step of the experimental process.

Step-by-Step PPE Protocol

• Preparation: Before entering the laboratory, ensure long hair is tied back and appropriate attire, including long pants and closed-toe shoes, is worn.[4]

• Donning (Putting On) PPE:

  • Wash and dry hands thoroughly.[4]

  • Don the inner pair of nitrile gloves.

  • Don the laboratory coat, ensuring it is fully fastened.

  • Don the outer pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat.[8]

  • Don chemical safety goggles.

  • If required, don a face shield and respirator.

• Handling: Conduct all manipulations of the chemical within a fume hood.[7]

• Doffing (Taking Off) PPE: This process is designed to prevent the spread of contamination.

  • Remove the outer pair of gloves and dispose of them in the designated hazardous waste container.

  • Remove the face shield (if used) and lab coat, turning it inside out to contain any contamination on the exterior.

  • Remove safety goggles.

  • Remove the inner pair of gloves using the proper technique and dispose of them.

  • Wash hands thoroughly with soap and water.[4]

Spill and Waste Management

• Spill Response: In the event of a spill, evacuate the immediate area and alert laboratory personnel. A spill kit containing appropriate absorbent materials should be readily available.[12] Only trained personnel with the correct PPE should manage the cleanup.

• Waste Disposal: All contaminated PPE and chemical waste must be disposed of in clearly labeled, sealed containers.[12][13] Follow all local, state, and federal regulations for hazardous waste disposal. Do not mix with other waste streams.

Data and Workflow Visualization

Table 1: Summary of Required PPE for Handling 1-(2,4-Dimethoxyphenyl)propylamine

Task/Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Solution Handling	Chemical Safety Goggles	Single Pair of Nitrile Gloves	Lab Coat	Not required if in fume hood
Weighing Powder/Solid	Chemical Safety Goggles	Double Pair of Nitrile Gloves	Lab Coat	Required if outside fume hood
Bulk Transfer (Liquid)	Goggles & Face Shield	Double Pair of Nitrile Gloves	Lab Coat	Not required if in fume hood
Spill Cleanup	Goggles & Face Shield	Heavy-Duty Nitrile Gloves	Chemical-Resistant Apron	NIOSH-Approved Respirator

Table 2: General Chemical Resistance of Common Glove Materials

Glove Material	Acids/Bases	Organic Solvents
Nitrile	Excellent	Good
Latex	Good	Poor
Neoprene	Excellent	Good
PVC (Polyvinyl Chloride)	Good	Poor

Note: This table provides a general guideline. Always consult the manufacturer's specific chemical resistance data for the gloves you are using.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of 1-(2,4-Dimethoxyphenyl)propylamine.

Conclusion

Adherence to these rigorous PPE and handling protocols is not merely a matter of compliance but a fundamental aspect of a robust safety culture. By understanding the rationale behind each step—from the selection of nitrile gloves to the sequence of doffing protective gear—researchers can effectively minimize their risk of exposure and ensure a safe, productive laboratory environment. Always prioritize safety; your well-being and the quality of your research depend on it.

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